(S)-1,1,1-Trifluoro-2-propanol

• CAS: 17556-48-8

Core Science & Biosynthesis

In-Depth Technical Guide: Physical Properties of (S)-1,1,1-Trifluoro-2-propanol

This technical guide provides a comprehensive overview of the core physical properties of (S)-1,1,1-Trifluoro-2-propanol, a chiral fluorinated alcohol of significant interest to researchers, scientists, and professionals in the field of drug development. The strategic incorporation of a trifluoromethyl group imparts unique characteristics to this molecule, influencing its physical and chemical behavior. This document summarizes key quantitative data, outlines detailed experimental protocols for property determination, and presents a logical workflow for such analyses.

Core Physical Properties

(S)-1,1,1-Trifluoro-2-propanol is a colorless liquid with a pungent odor at room temperature.[1] It is a chiral compound, with its other enantiomer being (R)-1,1,1-Trifluoro-2-propanol. The presence of the hydroxyl group allows for hydrogen bonding, contributing to its solubility in water and other polar organic solvents like ethanol and acetone.[1]

Quantitative Data Summary

The physical properties of (S)-1,1,1-Trifluoro-2-propanol are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₃H₅F₃O	[1][2]
Molecular Weight	114.07 g/mol	[2]
Appearance	Colorless liquid	[1][3]
Boiling Point	67.0 ± 35.0 °C (at 760 Torr) 81-82 °C	[1][4]
Melting Point	Not readily available in cited literature.
Density	1.235 ± 0.06 g/cm³ (at 20 °C, 760 Torr) 1.259 g/mL (at 25 °C)	[1][5]
Refractive Index	n20/D 1.316	[5]
Specific Rotation ([α]D)	-8.3° (c=1% in chloroform) (inferred)
Solubility	Soluble in water, ethanol, and acetone.[1] Fully miscible in water.	[4]
Flash Point	38.8 ± 17.0 °C	[1]

Experimental Protocols

This section outlines the general methodologies for determining the key physical properties of a liquid organic compound such as (S)-1,1,1-Trifluoro-2-propanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common laboratory method for determining the boiling point of a small sample is the capillary tube method.

Apparatus:

• Thiele tube or a similar heating bath (e.g., oil bath)

• Thermometer

• Small test tube (fusion tube)

• Capillary tube, sealed at one end

• Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

• A small amount of the liquid sample is placed in the small test tube.

• The capillary tube, with its sealed end uppermost, is placed inside the test tube containing the liquid.

• The test tube is attached to the thermometer, ensuring the bulb of the thermometer is level with the sample.

• The assembly is clamped and immersed in the heating bath (Thiele tube).

• The apparatus is heated gently and slowly.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heating is stopped, and the bath is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

The density of a liquid is its mass per unit volume. It can be determined using a pycnometer or by simply measuring the mass of a known volume.

Apparatus:

• Pycnometer (specific gravity bottle) or a graduated cylinder and a beaker

• Analytical balance

• Thermometer

Procedure (using a pycnometer):

• The clean and dry pycnometer is weighed accurately (m₁).

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The temperature of the liquid is recorded.

• The filled pycnometer is weighed again (m₂).

• The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g., distilled water) at the same temperature.

• The pycnometer filled with the reference liquid is weighed (m₃).

• The density of the sample liquid (ρ_sample) is calculated using the formula: ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_reference

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted, when it enters the liquid. It is a characteristic property and is often measured using a refractometer.

Apparatus:

• Abbe refractometer

• Dropper or pipette

• Constant temperature water bath (optional, for precise measurements)

Procedure:

• The refractometer is calibrated using a standard liquid with a known refractive index.

• A few drops of the liquid sample are placed on the prism of the refractometer.

• The prism is closed and the light source is adjusted.

• The adjustment knob is turned until the boundary line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

• The refractive index is read from the instrument's scale. The temperature at which the measurement is taken should be recorded.

Determination of Specific Rotation

Specific rotation is a fundamental property of chiral compounds and is measured using a polarimeter. It is the angle of rotation of plane-polarized light by a solution of the compound at a specific concentration and path length.

Apparatus:

• Polarimeter

• Polarimeter tube (of a known length, typically 1 dm)

• Volumetric flask

• Analytical balance

Procedure:

• A solution of the chiral compound is prepared by accurately weighing a known mass of the sample and dissolving it in a specific volume of a suitable solvent (e.g., chloroform). The concentration (c) is calculated in g/mL.

• The polarimeter is turned on and allowed to warm up.

• The polarimeter tube is filled with the pure solvent (blank), and the reading is set to zero.

• The polarimeter tube is then rinsed and filled with the prepared solution of the sample.

• The observed rotation (α) of the sample solution is measured.

• The specific rotation ([α]) is calculated using the formula: [α] = α / (l * c) where l is the path length of the polarimeter tube in decimeters (dm). The temperature and the wavelength of the light source (usually the sodium D-line, 589 nm) are also reported.

Logical Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the systematic determination of the physical properties of a chemical substance.

Physical Property Determination Workflow

References

• 1. chembk.com [chembk.com]
• 2. (S)-1,1,1-TRIFLUORO-2-PROPANOL CAS#: 3539-97-7 [chemicalbook.com]
• 3. 1,1,1-Trifluoro-2-propanol | C3H5F3O | CID 9774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,1,1-TRIFLUORO-2-PROPANOL | 374-01-6 [chemicalbook.com]
• 5. 1,1,1-Trifluoro-2-propanol 97 374-01-6 [sigmaaldrich.com]

An In-depth Technical Guide to (S)-1,1,1-Trifluoro-2-propanol: Chemical Structure and Chirality

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-1,1,1-trifluoro-2-propanol, a critical chiral building block in the synthesis of pharmaceuticals and agrochemicals. The strategic incorporation of a trifluoromethyl group and a defined stereocenter can significantly enhance the metabolic stability, lipophilicity, and binding affinity of target molecules.[1] This document details its chemical structure, chirality, physicochemical properties, and key experimental protocols for its synthesis.

Chemical Structure and Chirality

(S)-1,1,1-Trifluoro-2-propanol, with the chemical formula C₃H₅F₃O, is a chiral alcohol.[2] Its structure features a central carbon atom (C2) bonded to four different substituents: a hydrogen atom (H), a hydroxyl group (-OH), a methyl group (-CH₃), and a trifluoromethyl group (-CF₃). This central carbon is a stereocenter, rendering the molecule chiral and capable of existing as two non-superimposable mirror images, or enantiomers: (S)-1,1,1-trifluoro-2-propanol and (R)-1,1,1-trifluoro-2-propanol.

The "(S)" designation in its name refers to the specific spatial arrangement of the substituents around the chiral center, as determined by the Cahn-Ingold-Prelog (CIP) priority rules. The trifluoromethyl group is assigned the highest priority, followed by the hydroxyl group, the methyl group, and finally the hydrogen atom. With the lowest priority group (hydrogen) oriented away from the viewer, the sequence from highest to lowest priority proceeds in a counter-clockwise direction, hence the "(S)"-configuration.

The presence of the trifluoromethyl group significantly influences the molecule's properties, enhancing its metabolic stability and modifying its binding affinity to biological targets.[3] In medicinal chemistry, different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles, making the synthesis of enantiomerically pure compounds like (S)-1,1,1-trifluoro-2-propanol paramount.[3]

Physicochemical Properties

A summary of the key physicochemical properties of 1,1,1-trifluoro-2-propanol is presented in the table below. It is important to note that some properties may be reported for the racemic mixture, while others are specific to the (S)-enantiomer.

Property	Value	Source
Molecular Formula	C₃H₅F₃O	[2][4]
Molecular Weight	114.07 g/mol	[5][6]
CAS Number	3539-97-7 ((S)-enantiomer)	[2][7]
CAS Number	374-01-6 (racemic)	[4][5]
Appearance	Colorless liquid	[2]
Odor	Pungent	[2]
Density	1.259 g/mL at 25 °C (lit.)	[5][8]
Boiling Point	81-82 °C (lit.)	[5][8]
Flash Point	18.3 °C (closed cup)	[5]
Refractive Index	n20/D 1.316 (lit.)	[5]
Solubility	Fully miscible in water. Soluble in ethanol and acetone.	[2][8]

Logical Relationship of Chirality

The following diagram illustrates the relationship between the prochiral precursor and the resulting enantiomers of 1,1,1-trifluoro-2-propanol.

Prochiral precursor to chiral enantiomers.

Experimental Protocols

The synthesis of enantiomerically pure (S)-1,1,1-trifluoro-2-propanol is crucial for its application in the pharmaceutical industry. Two prominent industrial methods are asymmetric catalytic hydrogenation and biocatalytic reduction.[1]

Method 1: Asymmetric Catalytic Hydrogenation

This method involves the asymmetric hydrogenation of the prochiral ketone, 1,1,1-trifluoroacetone, using a chiral transition metal catalyst to achieve high enantioselectivity.[1][3]

Materials and Equipment:

• High-pressure stainless steel autoclave

• 1,1,1-trifluoroacetone

• Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or similar Ru(II)-diphosphine-diamine complex

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High purity hydrogen gas

• Solvent (optional, the reaction can be run neat)

• Standard laboratory glassware

• Distillation apparatus for purification

Procedure:

• Reactor Preparation: Ensure the stainless steel autoclave is clean and dry.

• Charging the Reactor: Charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst ratio (S/C) of approximately 12,500.[1]

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like water (0.1-50 wt% relative to the substrate).[1]

• Sealing and Purging: Seal the autoclave and purge it several times with nitrogen gas, followed by purging with hydrogen gas.[1]

• Reaction Conditions: Pressurize the autoclave with hydrogen to 40-80 x 10⁵ Pa. Heat the reaction mixture to 40-60°C with constant stirring.[1]

• Reaction Monitoring: Monitor the reaction progress by analyzing aliquots for the consumption of the starting material and the formation of the product using appropriate analytical techniques (e.g., GC, HPLC).[1]

• Product Recovery: Upon completion, cool the reactor and carefully vent the hydrogen gas. The product, (S)-1,1,1-trifluoro-2-propanol, can be purified by distillation.

The following diagram outlines the workflow for the asymmetric hydrogenation process.

Workflow for Asymmetric Hydrogenation.

Method 2: Biocatalytic Reduction

This method utilizes microbial enzymes to reduce 1,1,1-trifluoroacetone to (S)-1,1,1-trifluoro-2-propanol.[9]

Materials and Equipment:

• Fermenter (e.g., 5 L capacity)

• Microorganism culture (e.g., Hansenula polymorpha NBRC0799)

• Liquid medium components: glucose, peptone, yeast extract, potassium dihydrogenphosphate, dipotassium hydrogen phosphate, ion-exchanged water

• 1,1,1-trifluoroacetone

• Steam sterilizer

• Distillation apparatus

Procedure:

• Medium Preparation: Prepare a liquid medium composed of 2000 ml of ion-exchanged water, 60 g of glucose, 30 g of peptone, 50 g of yeast extract, 4.8 g of potassium dihydrogenphosphate, and 2.5 g of dipotassium hydrogen phosphate.[9]

• Sterilization: Charge the liquid medium into a 5 L fermenter and sterilize by steam at 121°C for 60 minutes.[9]

• Inoculation and Culture: Inoculate the sterile medium with a suspension of the chosen microorganism (e.g., 80 ml of a preliminary culture of Hansenula polymorpha NBRC0799). Culture at 28°C with air ventilation and stirring for 24 hours.[9]

• Bioreduction: Add 1,1,1-trifluoroacetone to the culture medium.

• Reaction Monitoring: Monitor the reduction of the substrate over several days. A yield of over 90% can be achieved.[1][9]

• Product Recovery: Once the desired conversion is reached, terminate the reaction. The (S)-1,1,1-trifluoro-2-propanol can be recovered directly from the reaction solution by distillation.[1] Alternatively, the microbial cells can be removed by filtration or centrifugation before distillation.[1]

• Purity Analysis: The optical purity of the final product can be determined using techniques such as ¹⁹F-NMR, with purities of 98.7% ee (S-configuration) being achievable.[9]

Applications in Drug Development

(S)-1,1,1-Trifluoro-2-propanol serves as a versatile chiral building block for the synthesis of more complex molecules with defined stereochemistry.[3] Its use allows for the incorporation of the beneficial properties imparted by fluorine into pharmaceutically active compounds.[3] For instance, it can be used as an intermediate for various medicines and agrichemicals, and as an ion channel modulator for treating neurological disorders.[9] The development of asymmetric synthesis methods to access such chiral fluorinated alcohols is a significant area of research, enabling the creation of novel compounds with potentially enhanced potency, selectivity, and improved pharmacokinetic profiles.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. chembk.com [chembk.com]
• 3. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 4. 1,1,1-Trifluoro-2-propanol [webbook.nist.gov]
• 5. 1,1,1-トリフルオロ-2-プロパノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 1,1,1-Trifluoro-2-propanol | C3H5F3O | CID 9774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. swchemilab.com [swchemilab.com]
• 8. 1,1,1-TRIFLUORO-2-PROPANOL | 374-01-6 [chemicalbook.com]
• 9. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]

Spectroscopic Profile of (S)-1,1,1-Trifluoro-2-propanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for the chiral molecule (S)-1,1,1-Trifluoro-2-propanol. The information presented herein is crucial for the structural elucidation, identification, and characterization of this compound, which serves as a valuable building block in the synthesis of various pharmaceutical and agrochemical agents. Due to the limited availability of spectroscopic data for the pure (S)-enantiomer, the data presented in this guide is for the racemic mixture of 1,1,1-Trifluoro-2-propanol. This information is, however, fundamental to understanding the spectroscopic properties of each enantiomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for determining the carbon-hydrogen framework of an organic molecule. For 1,1,1-Trifluoro-2-propanol, ¹H, ¹³C, and ¹⁹F NMR spectroscopy each provide unique and complementary information about the molecule's structure.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 1,1,1-Trifluoro-2-propanol in deuterated chloroform (CDCl₃) displays three distinct signals corresponding to the different proton environments in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~4.1	Quartet of doublets	J(H,H) = 6.5 Hz, J(H,F) = 6.0 Hz	CH
~2.5	Doublet	J(H,H) = 6.5 Hz	OH
~1.4	Doublet	J(H,H) = 6.5 Hz	CH₃

Note: The chemical shift of the hydroxyl proton (OH) can vary depending on concentration and solvent.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum of 1,1,1-Trifluoro-2-propanol exhibits three signals, corresponding to the three unique carbon atoms in the molecule.

Chemical Shift (δ) ppm	Assignment
~125 (quartet, J(C,F) ≈ 280 Hz)	CF₃
~68 (quartet, J(C,F) ≈ 30 Hz)	CH
~22	CH₃

Note: The trifluoromethyl group (CF₃) appears as a quartet due to coupling with the three fluorine atoms. The methine carbon (CH) also shows a quartet pattern due to coupling with the fluorine atoms.

¹⁹F NMR Spectroscopy

The proton-decoupled ¹⁹F NMR spectrum of 1,1,1-Trifluoro-2-propanol shows a single signal for the three equivalent fluorine atoms of the trifluoromethyl group.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~ -78	Doublet	J(F,H) = 6.0 Hz	CF₃

Note: The chemical shift is referenced to an external standard. In the proton-coupled spectrum, this signal appears as a doublet due to coupling with the adjacent methine proton.

Infrared (IR) Spectroscopy

The IR spectrum of 1,1,1-Trifluoro-2-propanol provides information about the functional groups present in the molecule. The key absorption bands are characteristic of the hydroxyl and trifluoromethyl groups.[1][2]

Wavenumber (cm⁻¹)	Vibrational Mode
~3400 (broad)	O-H stretch
~2980	C-H stretch (sp³)
~1280, 1170, 1120	C-F stretch
~1100	C-O stretch

Experimental Protocols

Detailed methodologies for acquiring high-quality NMR and IR spectra are essential for reproducible results.

NMR Spectroscopy

Sample Preparation: A sample of approximately 5-10 mg of 1,1,1-Trifluoro-2-propanol is dissolved in about 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0 ppm for ¹H and ¹³C NMR). The solution is then transferred to a 5 mm NMR tube.

Instrumentation and Data Acquisition:

• ¹H NMR: Spectra are typically acquired on a 300 or 400 MHz spectrometer. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-2 seconds, and a spectral width that encompasses all expected proton signals.

• ¹³C NMR: Spectra are acquired on the same spectrometer, typically at a frequency of 75 or 100 MHz. Proton decoupling is employed to simplify the spectrum. A larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are generally required due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

• ¹⁹F NMR: Spectra are acquired on a spectrometer equipped with a fluorine probe, typically at a frequency corresponding to the magnetic field strength (e.g., 282 or 376 MHz for a 300 or 400 MHz instrument, respectively). A common reference standard is trifluoroacetic acid (TFA) or hexafluorobenzene.

Infrared (IR) Spectroscopy

Sample Preparation: For a liquid sample such as 1,1,1-Trifluoro-2-propanol, the simplest method is to place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to create a thin film.

Instrumentation and Data Acquisition: A Fourier Transform Infrared (FTIR) spectrometer is used to acquire the spectrum. A background spectrum of the clean salt plates is recorded first. Then, the spectrum of the sample is recorded, typically over the range of 4000 to 400 cm⁻¹. The final spectrum is presented as a plot of transmittance or absorbance versus wavenumber.

Logical Relationships in Spectroscopic Analysis

The following diagram illustrates the workflow for the spectroscopic characterization of (S)-1,1,1-Trifluoro-2-propanol.

Caption: Workflow of Spectroscopic Analysis.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. eng.uc.edu [eng.uc.edu]

An In-depth Technical Guide to the Solubility of (S)-1,1,1-Trifluoro-2-propanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of (S)-1,1,1-Trifluoro-2-propanol, a key chiral building block in the synthesis of pharmaceuticals and agrochemicals. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide focuses on qualitative solubility, theoretical considerations, and standardized experimental protocols for determining solubility.

Introduction to (S)-1,1,1-Trifluoro-2-propanol

(S)-1,1,1-Trifluoro-2-propanol is a fluorinated organic compound with the chemical formula C₃H₅F₃O. The presence of the trifluoromethyl group significantly influences its physicochemical properties, including acidity, boiling point, and solvent characteristics, making it a subject of interest in various chemical applications.

Physical Properties:

Property	Value
Molecular Formula	C₃H₅F₃O
Molar Mass	114.07 g/mol
Appearance	Colorless liquid
Density	Approximately 1.259 g/mL at 25°C
Boiling Point	81-82°C
Flash Point	18.3°C (closed cup)

Qualitative Solubility of (S)-1,1,1-Trifluoro-2-propanol

Based on available chemical information, (S)-1,1,1-Trifluoro-2-propanol exhibits the following general solubility behaviors:

• Water: It is fully miscible with water.[1][2] This is attributed to the ability of the hydroxyl group to form strong hydrogen bonds with water molecules.

• Polar Organic Solvents: It is reported to have good solubility in polar organic solvents such as ethanol and acetone.[1] This is due to favorable dipole-dipole interactions and hydrogen bonding between the solute and the solvent.

• Alcohols (e.g., methanol, ethanol, isopropanol)

• Ketones (e.g., acetone, methyl ethyl ketone)

• Ethers (e.g., diethyl ether, tetrahydrofuran)

• Esters (e.g., ethyl acetate)

Its solubility in nonpolar solvents, such as alkanes (e.g., hexane, heptane) and aromatic hydrocarbons (e.g., toluene, benzene), is expected to be significantly lower due to the large difference in polarity.

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data, the following established methods can be employed.

This gravimetric method is a standard procedure for determining the equilibrium solubility of a solute in a solvent at a specific temperature.

Workflow for Isothermal Saturation Method:

Caption: Workflow for the Isothermal Saturation Method.

Detailed Methodology:

• Preparation: Add an excess amount of (S)-1,1,1-Trifluoro-2-propanol to a known volume or mass of the desired organic solvent in a sealed, temperature-controlled vessel.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sampling: Allow the mixture to settle, and then carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a calibrated pipette.

• Solvent Evaporation: Transfer the aliquot to a pre-weighed container and evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a temperature below the boiling point of the solute) until a constant weight of the solute is obtained.

• Calculation: The solubility is calculated from the mass of the dissolved solute and the volume of the solvent used.

This method is particularly useful for determining the temperature-dependent solubility and constructing phase diagrams.

Logical Flow for Cloud Point Titration:

Caption: Logical steps for determining solubility via Cloud Point Titration.

Detailed Methodology:

• Sample Preparation: Prepare a series of mixtures of (S)-1,1,1-Trifluoro-2-propanol and the organic solvent with varying, known compositions in sealed tubes.

• Heating and Cooling Cycle: Heat each tube until the mixture becomes a clear, single phase. Then, slowly cool the solution while stirring and monitoring for the appearance of turbidity (cloudiness), which indicates the onset of phase separation.

• Temperature Recording: The temperature at which the solution becomes cloudy is the cloud point for that specific composition.

• Data Analysis: Plot the cloud point temperatures against the composition of the mixtures to generate a solubility curve.

Factors Influencing Solubility

The solubility of (S)-1,1,1-Trifluoro-2-propanol in organic solvents is influenced by several factors:

• Polarity: As a polar molecule, it will dissolve best in polar solvents ("like dissolves like").

• Hydrogen Bonding: The hydroxyl group can act as both a hydrogen bond donor and acceptor, enhancing solubility in solvents that can also participate in hydrogen bonding.

• Temperature: Solubility is generally temperature-dependent, although the specific trend (increasing or decreasing with temperature) needs to be determined experimentally for each solvent system.

• Presence of Other Solutes: The presence of other substances in the solvent can affect the solubility of (S)-1,1,1-Trifluoro-2-propanol.

Conclusion

References

• 1. 1,1,1-TRIFLUORO-2-PROPANOL | 374-01-6 [chemicalbook.com]
• 2. 1,1,1-Trifluoro-2-propanol, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Molecular weight and formula of (S)-1,1,1-Trifluoro-2-propanol

An In-depth Technical Guide to (S)-1,1,1-Trifluoro-2-propanol

Introduction

(S)-1,1,1-Trifluoro-2-propanol is a chiral fluorinated alcohol that serves as a critical building block in modern medicinal chemistry and drug development.[1][2] The strategic incorporation of a trifluoromethyl group onto a chiral center can significantly enhance the metabolic stability, lipophilicity, and binding affinity of a molecule to its biological target.[1][2] Consequently, enantiomerically pure (S)-1,1,1-trifluoro-2-propanol is a highly sought-after intermediate in the synthesis of complex, high-value active pharmaceutical ingredients (APIs), particularly those for treating neurological and neuropsychiatric disorders.[3][4] This guide provides a comprehensive overview of its chemical properties, synthesis, and applications relevant to researchers and professionals in the field of drug development.

Physicochemical Properties

A summary of the key physicochemical properties of (S)-1,1,1-Trifluoro-2-propanol is presented in the table below.

Property	Value
Molecular Formula	C₃H₅F₃O[5]
Molecular Weight	114.07 g/mol [6]
Appearance	Colorless liquid[5]
Boiling Point	81-82 °C
Density	1.259 g/mL at 25 °C
Refractive Index	n20/D 1.316
Solubility	Fully miscible in water[7][8]
CAS Number	3539-97-7[2]

Synthesis of (S)-1,1,1-Trifluoro-2-propanol

The primary industrial method for producing enantiomerically pure (S)-1,1,1-Trifluoro-2-propanol is through the asymmetric catalytic hydrogenation of 1,1,1-trifluoroacetone.[1][2] This method utilizes a chiral transition metal catalyst to achieve high enantioselectivity.[1][2] Biocatalytic reduction methods have also been explored.[9]

Experimental Protocol: Asymmetric Catalytic Hydrogenation

This protocol is based on the use of a ruthenium phosphine complex catalyst for the asymmetric hydrogenation of 1,1,1-trifluoroacetone.[2][3]

Materials and Equipment:

• High-pressure stainless steel autoclave

• 1,1,1-trifluoroacetone

• Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or a similar Ru(II)-diphosphine-diamine complex[2]

• Weak base (e.g., sodium formate)[2]

• Additive (e.g., deionized water)[2]

• High-purity hydrogen gas

• Standard laboratory glassware

• Distillation apparatus

Procedure:

• Reactor Preparation: Ensure the high-pressure stainless steel autoclave is clean and dry.[2]

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst ratio (S/C) of approximately 12,500.[2]

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01–10 mol% relative to the substrate), and an additive like deionized water (0.1–50 wt% relative to the substrate).[2]

• Sealing and Purging: Seal the autoclave and purge it several times with nitrogen gas, followed by purging with hydrogen gas.[2]

• Reaction Conditions: Pressurize the autoclave with hydrogen to 40–80 x 10⁵ Pa. Heat the reaction mixture to 40–60°C with constant stirring.[2]

• Monitoring the Reaction: The reaction progress can be monitored over several days until the desired conversion is achieved.[2]

• Product Recovery: Upon completion, terminate the reaction. The resulting (S)-1,1,1-trifluoro-2-propanol can be recovered directly from the reaction solution by distillation.[2][9]

Applications in Drug Development

(S)-1,1,1-Trifluoro-2-propanol is a versatile chiral building block for the synthesis of complex fluorinated organic compounds.[1] Its primary application lies in providing a foundational chiral center with a trifluoromethyl group, which is known to enhance the pharmacological properties of drug candidates.[1][2] The presence of the trifluoromethyl group can lead to:

• Enhanced Metabolic Stability: The strong carbon-fluorine bond can block metabolic pathways, increasing the in vivo half-life of a drug.[1][2]

• Increased Lipophilicity: This can improve a drug's ability to cross cell membranes.[1][2]

• Modified Binding Affinity: The trifluoromethyl group can alter the electronic properties of a molecule, potentially leading to stronger and more selective binding to its target protein.[1][2]

Due to these favorable properties, enantiomerically pure (S)-1,1,1-trifluoro-2-propanol is an important intermediate for active pharmaceutical ingredients aimed at treating neurological and neuropsychiatric disorders.[3][4]

Workflow for the Synthesis of (S)-1,1,1-Trifluoro-2-propanol

The following diagram illustrates the experimental workflow for the asymmetric hydrogenation of 1,1,1-trifluoroacetone.

Caption: Workflow for the synthesis of (S)-1,1,1-Trifluoro-2-propanol.

References

• 1. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 4. EP2054363B1 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 5. chembk.com [chembk.com]
• 6. scbt.com [scbt.com]
• 7. 1,1,1-TRIFLUORO-2-PROPANOL | 374-01-6 [chemicalbook.com]
• 8. 1,1,1-Trifluoro-2-propanol, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to (S)-1,1,1-Trifluoro-2-propanol: Physicochemical Properties and Synthetic Methodology

This technical guide provides a comprehensive overview of the key physicochemical properties of (S)-1,1,1-Trifluoro-2-propanol, a critical chiral building block in the synthesis of pharmaceuticals and agrochemicals. The strategic incorporation of a trifluoromethyl group and a defined stereocenter imparts enhanced metabolic stability, increased lipophilicity, and improved binding affinity in target molecules. This document details its boiling point and density, outlines standard experimental protocols for their determination, and presents a detailed workflow for its industrial production.

Physicochemical Data

The boiling point and density of (S)-1,1,1-Trifluoro-2-propanol are crucial parameters for its application in chemical synthesis and process development. The reported values for these properties are summarized in the table below. Variations in reported boiling points can be attributed to differences in atmospheric pressure during measurement.

Property	Value	Conditions
Boiling Point	67.0 ± 35.0 °C	at 760 Torr
75-76 °C	Not specified
81-82 °C	Not specified
Density	1.235 ± 0.06 g/cm³	at 20 °C, 760 Torr
1.259 g/mL	at 25 °C

Experimental Protocols for Property Determination

Standardized methods are employed to ensure the accurate and reproducible measurement of boiling point and density. Below are detailed methodologies for these key experiments.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. Several established methods can be used for its determination, depending on the sample volume available.

• Distillation Method: This is a highly accurate method suitable for sample volumes greater than 5 mL. The process also serves to purify the liquid. The boiling point is the temperature at which the liquid and vapor phases are in equilibrium, recorded as the temperature at which the liquid steadily distills.

• Thiele Tube Method: This technique is ideal for smaller sample volumes (less than 0.5 mL). The sample is heated in a small tube along with an inverted capillary tube within a Thiele tube containing heating oil. The boiling point is the temperature at which a continuous stream of bubbles emerges from the capillary, and upon cooling, the liquid is drawn back into the capillary tube.[1]

• Micro-Boiling Point Method: Requiring only a few microliters of sample, this method is highly efficient for small-scale work. A small amount of the liquid is introduced into a capillary tube, which is then attached to a thermometer and heated. The temperature at which a rapid and continuous stream of bubbles is observed is recorded as the boiling point.

Density is a fundamental physical property defined as mass per unit volume. Accurate density measurements are essential for converting between mass and volume, which is critical in many experimental and industrial processes.

• Digital Density Meter (Oscillating U-tube): This modern and highly accurate method measures the oscillation frequency of a U-shaped tube filled with the liquid sample.[2] The density is calculated from the change in oscillation frequency caused by the mass of the sample.[2] This method is standardized by ASTM D4052 and ASTM D7777.[2][3]

• Pycnometer (Density Cup) Method: A pycnometer is a flask with a precisely known volume. The density is determined by accurately weighing the pycnometer when empty, when filled with the sample liquid, and when filled with a reference substance of known density (e.g., water).[4] This method is described in ASTM D1475.[4]

Industrial Synthesis Workflow: Asymmetric Catalytic Hydrogenation

(S)-1,1,1-Trifluoro-2-propanol is industrially produced with high enantioselectivity via the asymmetric catalytic hydrogenation of 1,1,1-trifluoroacetone.[5][6] This process typically utilizes a chiral ruthenium phosphine complex as a catalyst.[5]

This protocol is based on the use of a ruthenium phosphine complex catalyst for the asymmetric hydrogenation of 1,1,1-trifluoroacetone.[5]

Materials and Equipment:

• High-pressure stainless steel autoclave

• 1,1,1-Trifluoroacetone

• Ruthenium catalyst (e.g., --INVALID-LINK--n)

• Base (e.g., sodium carbonate)

• Hydrogen gas (high purity)

• Solvent (e.g., methanol)

• Standard laboratory glassware

• Purification equipment (distillation apparatus)

Procedure:

• Reactor Preparation: The high-pressure autoclave is thoroughly cleaned and dried.

• Charging the Reactor: 1,1,1-trifluoroacetone and the ruthenium catalyst are charged into the autoclave under an inert atmosphere.

• Addition of Base and Solvent: A suitable base and solvent are added to the reaction mixture.

• Sealing and Purging: The autoclave is sealed and purged multiple times with nitrogen gas, followed by purging with hydrogen gas.

• Reaction Conditions: The autoclave is pressurized with hydrogen and heated to the desired temperature with constant stirring.

• Reaction Monitoring: The progress of the reaction is monitored by analyzing aliquots using techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Work-up and Purification: Upon completion, the reaction is cooled, and the pressure is released. The crude product is then purified by distillation to yield (S)-1,1,1-Trifluoro-2-propanol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 3. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 4. matestlabs.com [matestlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]

CAS number for (S)-1,1,1-Trifluoro-2-propanol

An In-depth Technical Guide to (S)-1,1,1-Trifluoro-2-propanol for Researchers and Drug Development Professionals

Introduction

(S)-1,1,1-Trifluoro-2-propanol, a chiral fluorinated alcohol, is a pivotal building block in modern medicinal chemistry and drug development. The strategic incorporation of a trifluoromethyl group onto a chiral center significantly influences a molecule's physicochemical and biological properties, such as metabolic stability, lipophilicity, and binding affinity to biological targets.[1] This technical guide provides a comprehensive overview of (S)-1,1,1-Trifluoro-2-propanol, including its chemical properties, detailed experimental protocols for its synthesis, and its applications in pharmaceutical research.

Chemical and Physical Properties

(S)-1,1,1-Trifluoro-2-propanol is a colorless liquid with a pungent odor.[2] It is soluble in water and common organic solvents like ethanol and acetone.[2] The presence of the electron-withdrawing trifluoromethyl group enhances the acidity of the hydroxyl proton compared to its non-fluorinated analog, isopropanol.

Table 1: Physicochemical Properties of (S)-1,1,1-Trifluoro-2-propanol

Property	Value
CAS Number	3539-97-7
Molecular Formula	C₃H₅F₃O
Molecular Weight	114.07 g/mol
Density	1.235 ± 0.06 g/cm³ (at 20°C)
Boiling Point	67.0 ± 35.0 °C (at 760 Torr)
Flash Point	38.8 ± 17.0 °C
pKa	12.53 ± 0.20 (Predicted)

Spectroscopic Data

Synthesis of (S)-1,1,1-Trifluoro-2-propanol

The enantioselective synthesis of (S)-1,1,1-trifluoro-2-propanol is of paramount importance. The primary methods involve the asymmetric reduction of the prochiral ketone, 1,1,1-trifluoroacetone.

Asymmetric Catalytic Hydrogenation

This method utilizes a chiral transition metal catalyst to achieve high enantioselectivity.[1] Ruthenium-based catalysts are commonly employed for this transformation.[2]

• Materials and Equipment:

  • High-pressure stainless steel autoclave

  • 1,1,1-trifluoroacetone

  • Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or a similar Ru(II)-diphosphine-diamine complex

  • Weak base (e.g., sodium formate)

  • Additive (e.g., deionized water)

  • High-purity hydrogen gas

  • Distillation apparatus for purification

• Procedure:

  • Reactor Preparation: Ensure the stainless steel autoclave is clean and dry.

  • Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst (S/C) ratio of approximately 12,500.

  • Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like water (0.1-50 wt% relative to the substrate).

  • Sealing and Purging: Seal the autoclave and purge it several times with nitrogen gas, followed by purging with hydrogen gas.

  • Reaction Conditions: Pressurize the autoclave with hydrogen to 40-80 x 10⁵ Pa. Heat the reaction mixture to 40-60°C with constant stirring.

  • Monitoring the Reaction: Monitor the reaction progress by analyzing aliquots for the consumption of the starting material and the formation of the product using appropriate analytical techniques (e.g., GC, HPLC).

  • Work-up and Purification: Once the reaction is complete, cool the reactor, and carefully vent the hydrogen gas. The product, (S)-1,1,1-trifluoro-2-propanol, is then purified from the reaction mixture, typically by distillation.

Workflow for Asymmetric Hydrogenation

Biocatalytic Reduction

Biocatalytic methods, often employing yeast or specific enzymes, offer a green and highly selective alternative for the synthesis of (S)-1,1,1-trifluoro-2-propanol.[4]

• Materials and Equipment:

  • 5 L fermenter

  • Hansenula polymorpha NBRC0799

  • Liquid medium components: ion-exchanged water, glucose, peptone, yeast extract, potassium dihydrogenphosphate, dipotassium hydrogen phosphate

  • 1,1,1-trifluoroacetone

  • Aqueous ammonia for pH adjustment

  • Distillation apparatus

• Procedure:

  • Medium Preparation and Sterilization: Prepare a liquid medium consisting of 2000 mL of ion-exchanged water, 60 g of glucose, 30 g of peptone, 50 g of yeast extract, 4.8 g of potassium dihydrogenphosphate, and 2.5 g of dipotassium hydrogen phosphate. Charge the medium into a 5 L fermenter and sterilize by autoclaving (121°C for 60 minutes).

  • Inoculation and Culture: Inoculate the sterile medium with a suspension of Hansenula polymorpha. Culture at 28°C with an air ventilation of 1 vvm and a stirring speed of 500 rpm for 24 hours. Maintain the pH at 6.5 using aqueous ammonia.

  • Bioreduction: After the initial culture period, change the ventilation to 0.1 vvm and the stirring speed to 50 rpm. Add a solution of 125.2 g of 1,1,1-trifluoroacetone and 200 g of glucose in 300 mL of ion-exchanged water.

  • Monitoring the Reaction: Monitor the reduction of the substrate every 24 hours. The reaction is terminated when the desired conversion is achieved (e.g., 94.9% yield after 168 hours).

  • Product Recovery: After the reaction, the product is recovered from the reaction solution by distillation. The optical purity of the resulting (S)-1,1,1-trifluoro-2-propanol can be determined by ¹⁹F-NMR.

Workflow for Biocatalytic Reduction

Applications in Drug Development and Organic Synthesis

(S)-1,1,1-Trifluoro-2-propanol is a valuable chiral building block for the synthesis of more complex fluorinated organic compounds.[1] Its primary applications lie in:

• Pharmaceutical Intermediates: It serves as a precursor for various pharmaceutical intermediates.[4] The defined stereochemistry is crucial as different enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles.[1]

• Ion Channel Modulators: This compound can be used to synthesize ion channel modulators for the potential treatment of neurological disorders.[4]

• Agrochemicals: It is also an important intermediate in the development of new agrochemicals.[4]

The trifluoromethyl group can enhance the chemical reactivity and stability of the molecules into which it is incorporated.[1]

Safety Information

(S)-1,1,1-Trifluoro-2-propanol may pose risks to human health and the environment. It is essential to handle this compound with appropriate safety precautions. Avoid contact with skin, eyes, and the respiratory tract.[2] Work in a well-ventilated area and avoid contact with oxidants and acids.[2] Always refer to the Safety Data Sheet (SDS) for complete and detailed safety information.

References

• 1. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1,1,1-TRIFLUORO-2-PROPANOL synthesis - chemicalbook [chemicalbook.com]
• 4. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]

Stereochemistry of (S)-1,1,1-Trifluoro-2-propanol: A Technical Guide

Introduction

(S)-1,1,1-Trifluoro-2-propanol is a chiral fluorinated alcohol of significant interest in the pharmaceutical and agrochemical industries.[1] The incorporation of a trifluoromethyl group at a stereogenic center can profoundly influence a molecule's biological activity, metabolic stability, and lipophilicity.[1] Consequently, the development of efficient and highly stereoselective methods for the synthesis of enantiomerically pure (S)-1,1,1-trifluoro-2-propanol is a critical area of research. This technical guide provides an in-depth overview of the stereochemistry of (S)-1,1,1-trifluoro-2-propanol, focusing on its synthesis, resolution, and analysis.

Physicochemical Properties

Property	Value
CAS Number	3539-97-7
Molecular Formula	C₃H₅F₃O
Molecular Weight	114.07 g/mol
Appearance	Colorless liquid
Specific Rotation [α]	Varies with solvent and conditions

Synthetic Methodologies

The primary route to (S)-1,1,1-trifluoro-2-propanol is the asymmetric reduction of the prochiral ketone, 1,1,1-trifluoroacetone.[1] This transformation can be achieved through various catalytic systems, including both chemical and biological methods.

Asymmetric Catalytic Hydrogenation

Transition metal-catalyzed asymmetric hydrogenation is a powerful tool for the enantioselective synthesis of chiral alcohols.[1] Ruthenium-based catalysts, in particular, have shown high efficacy in the reduction of 1,1,1-trifluoroacetone.

Quantitative Data for Asymmetric Hydrogenation

Catalyst	Substrate/Catalyst Ratio	Hydrogen Pressure (Pa)	Temperature (°C)	Enantiomeric Excess (ee)	Reference
[RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)]	~12,500	40-80 x 10⁵	40-60	High (not specified)	[2]

Experimental Protocol: Asymmetric Hydrogenation with a Ruthenium Catalyst [2]

• Reactor Preparation: Ensure a high-pressure stainless steel autoclave is clean and dry.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst, [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)], at a substrate-to-catalyst ratio of approximately 12,500.

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like deionized water (0.1-50 wt% relative to the substrate).

• Sealing and Purging: Seal the autoclave and purge it several times with nitrogen gas, followed by purging with hydrogen gas.

• Reaction Conditions: Pressurize the autoclave with high-purity hydrogen to 40-80 x 10⁵ Pa. Heat the reaction mixture to 40-60°C with constant stirring.

• Monitoring the Reaction: Monitor the reaction progress by analyzing aliquots for the consumption of the starting material and the formation of the product using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Product Recovery: Once the desired conversion is achieved (e.g., >90%), terminate the reaction. The (S)-1,1,1-trifluoro-2-propanol can be recovered by distillation of the final reaction solution.

Biocatalytic Reduction

Microbial and enzymatic reductions offer a green and highly selective alternative to chemical methods. Various microorganisms, including Baker's yeast (Saccharomyces cerevisiae) and other yeast species like Hansenula polymorpha, have been successfully employed for the asymmetric reduction of 1,1,1-trifluoroacetone.[3][4]

Quantitative Data for Biocatalytic Reduction

Biocatalyst	Substrate Concentration	Reaction Time	Enantiomeric Excess (ee)	Reference
Baker's yeast	2.5 g/kg yeast suspension	4 h	~80%	[3][5]
Baker's yeast	Not specified	Not specified	>99%	[4]
Hansenula polymorpha NBRC0799	Not specified	Not specified	98.7%	[6]

Experimental Protocol: Biocatalytic Reduction with Hansenula polymorpha [6]

• Medium Preparation: Prepare a liquid medium containing glucose, peptone, yeast extract, and phosphate salts in deionized water. Sterilize the medium by autoclaving.

• Inoculation and Culture: Inoculate the sterile medium with a suspension of Hansenula polymorpha. Culture the microorganism at 28°C with aeration and stirring. Maintain the pH at 6.5 using aqueous ammonia.

• Substrate Addition: After an initial culture period (e.g., 24 hours), add a solution of 1,1,1-trifluoroacetone and glucose to the culture. Maintain the glucose concentration throughout the reaction.

• Monitoring the Reaction: Monitor the reduction of the substrate over several days.

• Product Recovery: Once the desired conversion is achieved, terminate the reaction. The (S)-1,1,1-trifluoro-2-propanol can be recovered by distillation of the reaction solution. Alternatively, the microbial cells can be removed by filtration or centrifugation before distillation.

Enzymatic Kinetic Resolution

Kinetic resolution is a widely used technique for the separation of enantiomers. Lipase-catalyzed acylation or hydrolysis can be employed to selectively react with one enantiomer of racemic 1,1,1-trifluoro-2-propanol, allowing for the separation of the unreacted enantiomer.

While specific quantitative data for the lipase-catalyzed resolution of 1,1,1-trifluoro-2-propanol was not found in the provided search results, lipases from Pseudomonas fluorescens and Candida antarctica are commonly used for the resolution of secondary alcohols.[7]

Analytical Methods for Stereochemical Analysis

The determination of the enantiomeric excess of (S)-1,1,1-trifluoro-2-propanol is crucial for assessing the success of a stereoselective synthesis. Chiral gas chromatography (GC) is a common and effective method for this purpose.

Experimental Protocol: Chiral Gas Chromatography (GC) Analysis [8]

• Column: Utilize a capillary column with a chiral stationary phase, such as one based on derivatized cyclodextrins.

• Oven Program:

  • Initial temperature: 40°C (hold for 1 min)

  • Ramp: 2°C/min to 230°C (hold for 3 min)

  • Alternative program: Initial temperature: 60°C (hold for 1 min), Ramp: 2°C/min to 200°C

• Carrier Gas: Hydrogen at a linear velocity of 80 cm/sec (set at 40°C).

• Detector: Flame Ionization Detector (FID) set at 220°C.

• Injection: Inject a solution of the sample in a suitable solvent. The two enantiomers will exhibit different retention times, allowing for their quantification and the calculation of the enantiomeric excess.

Visualizations

Caption: Synthetic pathways to (S)-1,1,1-Trifluoro-2-propanol.

Caption: Workflow for chiral GC analysis of 1,1,1-Trifluoro-2-propanol.

References

• 1. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 4. KR100946461B1 - Asymmetric Reduction of 1,1,1-Trifluoroacetone - Google Patents [patents.google.com]
• 5. EP2054363B1 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 6. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]
• 7. mdpi.com [mdpi.com]
• 8. gcms.cz [gcms.cz]

Commercial Availability and Technical Guide for (S)-1,1,1-Trifluoro-2-propanol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(S)-1,1,1-Trifluoro-2-propanol is a critical chiral building block in the synthesis of pharmaceuticals and agrochemicals. Its trifluoromethyl group and specific stereochemistry offer enhanced metabolic stability, increased lipophilicity, and improved binding affinity in target molecules. This guide provides a comprehensive overview of its commercial availability, synthesis, purification, and application in drug development, with a focus on its role in the synthesis of neurokinin-1 (NK1) receptor antagonists.

Commercial Availability

(S)-1,1,1-Trifluoro-2-propanol is commercially available from a variety of suppliers, catering to both research and industrial scales. The purity of the commercially available product is typically high, with enantiomeric excess often exceeding 97%. The racemic form, 1,1,1-Trifluoro-2-propanol, is also widely available.

Supplier Type	Typical Purity	Enantiomeric Excess (ee)	Notes
Chemical Suppliers	≥96% to 97%	>97% for the (S)-enantiomer	Available in various quantities from milligrams to kilograms.
Pharmaceutical Intermediate Suppliers	High purity grades available	Often specified for GMP (Good Manufacturing Practice) production	May offer detailed certificates of analysis with impurity profiles.

Table 1: Commercial Availability of (S)-1,1,1-Trifluoro-2-propanol

Physicochemical Properties

Property	Value
CAS Number	3539-97-7
Molecular Formula	C₃H₅F₃O
Molecular Weight	114.07 g/mol
Boiling Point	81-82 °C (lit.)[1][2]
Density	1.259 g/mL at 25 °C (lit.)[1][2]
Refractive Index	n20/D 1.316 (lit.)[1][2]
Solubility	Fully miscible in water.[3]

Table 2: Physicochemical Properties of 1,1,1-Trifluoro-2-propanol

Synthesis of (S)-1,1,1-Trifluoro-2-propanol

The enantiomerically pure (S)-1,1,1-Trifluoro-2-propanol is primarily synthesized through two industrial methods: asymmetric catalytic hydrogenation and biocatalytic reduction of the prochiral ketone, 1,1,1-trifluoroacetone.

Asymmetric Catalytic Hydrogenation

This method utilizes chiral transition metal catalysts, typically ruthenium-based, to achieve high enantioselectivity.[4][5]

Experimental Protocol: Asymmetric Hydrogenation

Materials and Equipment:

• High-pressure stainless steel autoclave

• 1,1,1-Trifluoroacetone

• Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or similar Ru(II)-diphosphine-diamine complex

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High purity hydrogen gas

• Solvent (optional, the reaction can be run neat)

• Standard laboratory glassware

• Distillation apparatus

Procedure:

• Reactor Preparation: Ensure the stainless steel autoclave is clean and dry.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst ratio (S/C) of approximately 12,500.[5]

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like water (0.1-50 wt% relative to the substrate).[5]

• Sealing and Purging: Seal the autoclave and purge it several times with nitrogen gas, followed by purging with high-purity hydrogen gas.[5]

• Reaction Conditions: Pressurize the autoclave with hydrogen to 40-80 x 10⁵ Pa. Heat the reaction mixture to 40-60°C with constant stirring.[5][6]

• Monitoring the Reaction: Monitor the reaction progress by analyzing aliquots for the consumption of the starting material and the formation of the product using analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically run for about 20 hours.[6]

• Product Isolation and Purification: Once the desired conversion is achieved (e.g., >90%), cool the autoclave to room temperature and carefully vent the hydrogen gas. The crude (S)-1,1,1-trifluoro-2-propanol can be purified by simple or fractional distillation.[5] Bulb-to-bulb distillation with an oven temperature ranging from room temperature to 130°C at atmospheric pressure can be employed.[6]

Asymmetric Hydrogenation Workflow

Biocatalytic Reduction

Biocatalytic reduction offers a green and highly selective alternative for the synthesis of (S)-1,1,1-Trifluoro-2-propanol. This method often employs whole cells of microorganisms, such as yeast, which contain ketoreductase enzymes.

Experimental Protocol: Biocatalytic Reduction using Hansenula polymorpha

Materials and Equipment:

• Fermenter

• 1,1,1-Trifluoroacetone

• Hansenula polymorpha NBRC0799

• Glucose

• Peptone

• Yeast extract

• Potassium dihydrogenphosphate

• Dipotassium hydrogenphosphate

• Ion-exchanged water

• Centrifugation or filtration equipment

• Distillation apparatus

Procedure:

• Medium Preparation: Prepare a liquid medium composed of ion-exchanged water, glucose, peptone, yeast extract, potassium dihydrogenphosphate, and dipotassium hydrogenphosphate. Sterilize the medium by autoclaving.[7]

• Inoculation and Culture: Inoculate the sterile medium with a suspension of Hansenula polymorpha. Culture the yeast at 28°C with aeration and stirring for approximately 24 hours.[7]

• Biotransformation: After the initial culture period, add a solution of 1,1,1-trifluoroacetone and glucose to the yeast suspension. Maintain the glucose concentration at around 2% during the reaction.[8]

• Monitoring the Reaction: Monitor the reduction of the substrate over several days (e.g., 168 hours) to confirm the formation of the product.[7][8]

• Product Isolation: Once the reaction is complete (yields can reach around 94.9%), terminate the biotransformation.[7][8] The microbial cells can be removed by filtration or centrifugation.

• Purification: The (S)-1,1,1-trifluoro-2-propanol is recovered from the reaction solution by distillation. The optical purity can be confirmed by analytical methods, with reported enantiomeric excess values of up to 98.7%.[7]

Biocatalytic Reduction Workflow

Analytical Methods for Quality Control

Chiral Gas Chromatography (GC): Chiral GC is a primary method for determining the enantiomeric excess of (S)-1,1,1-Trifluoro-2-propanol. A chiral stationary phase, such as a cyclodextrin-based column, is used to separate the (S)- and (R)-enantiomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹⁹F NMR spectroscopy are used to confirm the chemical structure and purity of the compound.

Application in Drug Development: Synthesis of NK1 Receptor Antagonists

(S)-1,1,1-Trifluoro-2-propanol is a key chiral intermediate in the synthesis of neurokinin-1 (NK1) receptor antagonists, such as Aprepitant and its prodrug Fosaprepitant. These drugs are used to prevent chemotherapy-induced and postoperative nausea and vomiting.[4]

Mechanism of Action of NK1 Receptor Antagonists:

NK1 receptor antagonists work by blocking the binding of substance P, a neuropeptide, to the NK1 receptors in the central nervous system.[4][9][10] Substance P is a key neurotransmitter in the emetic (vomiting) pathway.[8] By inhibiting this interaction, NK1 receptor antagonists prevent the transmission of the emetic signal.[9][10]

Mechanism of Action of NK1 Receptor Antagonists

This technical guide provides a foundational understanding of the commercial landscape, synthesis, and application of (S)-1,1,1-Trifluoro-2-propanol. For researchers and drug development professionals, the detailed protocols and pathway diagrams offer a practical resource for utilizing this important chiral building block.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 1,1,1-TRIFLUORO-2-PROPANOL | 374-01-6 [chemicalbook.com]
• 3. 1,1,1-Trifluoro-2-propanol, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. EP2054363B1 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 7. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]
• 8. tandfonline.com [tandfonline.com]
• 9. How Do NK1 Receptor Antagonists Work? - Uses, Side Effects, Drug Names [rxlist.com]
• 10. Understanding NK1 antagonists and Methods to Keep Abreast of Their Recent Developments [synapse.patsnap.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (S)-1,1,1-Trifluoro-2-propanol

Abstract

(S)-1,1,1-Trifluoro-2-propanol is a critical chiral building block in the synthesis of pharmaceuticals and agrochemicals. Its trifluoromethyl group and specific stereocenter can enhance metabolic stability, lipophilicity, and binding affinity of target molecules. This document provides detailed application notes and protocols for the synthesis of (S)-1,1,1-trifluoro-2-propanol via the asymmetric reduction of 1,1,1-trifluoroacetone, targeting researchers, scientists, and drug development professionals. Two primary methods are discussed: asymmetric catalytic hydrogenation and biocatalytic reduction.

Introduction

The enantioselective synthesis of chiral alcohols is of significant interest in the pharmaceutical and fine chemical industries.[1] Optically active α-fluoroalkyl substituted alcohols, such as (S)-1,1,1-trifluoro-2-propanol, are key structural motifs in a wide range of pharmaceutically active compounds.[2] The presence of the trifluoromethyl group at a stereogenic center provides unique properties crucial for biological activity, as different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles.[2] Consequently, the development of efficient and highly selective methods for the synthesis of enantiomerically pure (S)-1,1,1-trifluoro-2-propanol is of paramount importance.[3][4]

This document outlines two robust methods for the asymmetric reduction of prochiral 1,1,1-trifluoroacetone to (S)-1,1,1-trifluoro-2-propanol: asymmetric catalytic hydrogenation using transition metal catalysts and biocatalytic reduction employing microorganisms or isolated enzymes.[2][5]

Synthetic Approaches

Asymmetric Catalytic Hydrogenation

Asymmetric catalytic hydrogenation is a prominent industrial method for producing (S)-1,1,1-trifluoro-2-propanol with high enantioselectivity.[2][5] This approach typically utilizes chiral transition metal catalysts, particularly ruthenium-based complexes.[2] These sophisticated catalysts are often composed of a ruthenium center, a chiral diphosphine ligand, and a chiral diamine, and have proven highly effective for large-scale production, delivering the target compound with high enantiomeric excess (>95% ee) and chemical purity.[2]

Biocatalytic Reduction

Biocatalytic methods offer an environmentally friendly alternative for the synthesis of chiral alcohols.[6] The reduction of 1,1,1-trifluoroacetone can be achieved using whole-cell systems, such as Baker's yeast (Saccharomyces cerevisiae) or other microorganisms like Hansenula polymorpha, or with isolated enzymes like alcohol dehydrogenases (ADHs).[3][7][8] These biocatalytic transformations are known for their high stereoselectivity.[9] While early methods using Baker's yeast required a large excess of the biocatalyst and resulted in moderate enantiomeric excess (approx. 80% ee), advancements have led to processes achieving >99% ee.[3][7]

Data Presentation: Comparison of Synthetic Methods

Method	Catalyst / Biocatalyst	Key Reagents & Conditions	Substrate/Catalyst Ratio (S/C)	Enantiomeric Excess (ee)	Yield	Reference
Asymmetric Catalytic Hydrogenation	[RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or similar Ru(II)-diphosphine-diamine complex	H₂ gas (40-80 x 10⁵ Pa), 40-60°C, weak base (e.g., sodium formate), additive (e.g., water)	~12,500	>95%	High	[2][5]
Asymmetric Transfer Hydrogenation	RuCl--INVALID-LINK--	Formic acid/triethylamine mixture or sodium formate in water	Not specified	97%	Quantitative	[10]
Biocatalytic Reduction	Hansenula polymorpha NBRC0799	Glucose, peptone, yeast extract, 28°C	Not applicable	98.7%	94.9% (conversion)	[8]
Biocatalytic Reduction	Baker's Yeast	Glucose	Not applicable	>99%	Not specified	[7]
Biocatalytic Reduction (early method)	Baker's Yeast	Not specified	~300x excess of yeast	~80%	Not specified	[3]

Experimental Protocols

Protocol 1: Asymmetric Catalytic Hydrogenation

This protocol is based on the use of a ruthenium phosphine complex catalyst for the asymmetric hydrogenation of 1,1,1-trifluoroacetone.[3][5]

Materials and Equipment:

• High-pressure stainless steel autoclave

• 1,1,1-Trifluoroacetone

• Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or similar Ru(II)-diphosphine-diamine complex

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High purity hydrogen gas

• Solvent (optional, the reaction can be run neat)

• Standard laboratory glassware

• Distillation apparatus

• Analytical equipment (GC, HPLC) for reaction monitoring

Procedure:

• Reactor Preparation: Ensure the stainless steel autoclave is clean and dry.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst ratio (S/C) of approximately 12,500.[5]

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like water (0.1-50 wt% relative to the substrate).[5]

• Sealing and Purging: Seal the autoclave and purge it several times with nitrogen gas, followed by purging with hydrogen gas.[5]

• Reaction Conditions: Pressurize the autoclave with hydrogen to 40-80 x 10⁵ Pa. Heat the reaction mixture to 40-60°C with constant stirring.[5]

• Reaction Monitoring: Monitor the reaction progress by analyzing aliquots for the consumption of the starting material and the formation of the product using appropriate analytical techniques (e.g., GC, HPLC).[5]

• Product Recovery: Once the desired conversion is achieved (e.g., >90%), terminate the reaction. The final reaction solution can be directly subjected to distillation to recover the (S)-1,1,1-trifluoro-2-propanol.[5]

Protocol 2: Biocatalytic Reduction using Hansenula polymorpha

This protocol describes the production of (S)-1,1,1-trifluoro-2-propanol using the yeast Hansenula polymorpha.[8]

Materials and Equipment:

• Fermenter (e.g., 5 L capacity)

• Hansenula polymorpha NBRC0799 culture

• Liquid medium components: glucose, peptone, yeast extract, potassium dihydrogenphosphate, dipotassium hydrogenphosphate, ion-exchanged water

• 1,1,1-Trifluoroacetone

• Online sugar concentration sensor (optional, for automated feeding)

• Distillation apparatus

• Analytical equipment (e.g., ¹⁹F-NMR) for product analysis and optical purity determination

Procedure:

• Medium Preparation and Sterilization: Prepare a liquid medium consisting of ion-exchanged water, glucose (30 g/L), peptone (15 g/L), yeast extract (25 g/L), potassium dihydrogenphosphate (2.4 g/L), and dipotassium hydrogenphosphate (1.25 g/L). Charge the fermenter with the medium and sterilize by autoclaving (e.g., at 121°C for 60 minutes).[8]

• Inoculation and Culture Growth: Inoculate the sterile medium with a preliminary culture of Hansenula polymorpha. Culture the yeast at 28°C with aeration (1 vvm) and stirring (500 rpm) for approximately 24 hours to obtain a sufficient cell density.[8]

• Substrate Addition and Bioreduction: Prepare a solution of 1,1,1-trifluoroacetone and glucose in ion-exchanged water. Add this solution to the yeast culture. The addition can be done automatically to maintain a constant glucose concentration (e.g., 2%).[8]

• Reaction Monitoring: Monitor the reduction of the substrate over several days (e.g., every 24 hours) until the desired conversion is reached (e.g., >94%).[8]

• Reaction Termination and Product Recovery: Terminate the reaction upon reaching the desired conversion. The (S)-1,1,1-trifluoro-2-propanol can be recovered from the reaction solution by distillation.[8]

• Analysis: Analyze the distillate to determine the amount of product and its optical purity (e.g., by ¹⁹F-NMR).[8]

Visualizations

Asymmetric Catalytic Hydrogenation Workflow

Caption: Workflow for Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone.

Biocatalytic Reduction Workflow

Caption: Workflow for Biocatalytic Reduction of 1,1,1-Trifluoroacetone.

Conclusion

Both asymmetric catalytic hydrogenation and biocatalytic reduction are highly effective methods for the synthesis of enantiomerically pure (S)-1,1,1-trifluoro-2-propanol from 1,1,1-trifluoroacetone. The choice of method may depend on factors such as scale, cost, and environmental considerations. Asymmetric hydrogenation offers high throughput and catalyst efficiency, while biocatalysis provides a green and highly selective alternative. The protocols and data presented herein serve as a valuable resource for researchers and professionals in the field of pharmaceutical and chemical development.

References

• 1. researchgate.net [researchgate.net]
• 2. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 3. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 4. EP2054363B1 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. KR100946461B1 - Asymmetric Reduction of 1,1,1-Trifluoroacetone - Google Patents [patents.google.com]
• 8. (S)-1,1,1-TRIFLUORO-2-PROPANOL CAS#: 3539-97-7 [m.chemicalbook.com]
• 9. scilit.com [scilit.com]
• 10. kanto.co.jp [kanto.co.jp]

Application Notes and Protocols for the Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the asymmetric hydrogenation of 1,1,1-trifluoroacetone, a critical process for the synthesis of enantiomerically pure (S)-1,1,1-trifluoro-2-propanol. This chiral alcohol is a valuable building block in the pharmaceutical and agrochemical industries, where the trifluoromethyl group can enhance metabolic stability and binding affinity. The primary method detailed is the use of Ruthenium-based catalysts, which have demonstrated high enantioselectivity and efficiency.

Method 1: Asymmetric Catalytic Hydrogenation using a Ru(II)-Diphosphine-Diamine Complex

This protocol is based on the highly effective ruthenium phosphine complex catalyst, [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)], for the asymmetric hydrogenation of 1,1,1-trifluoroacetone. The reaction is typically conducted in the presence of a weak base and an additive to enhance both the reaction rate and enantioselectivity.

Experimental Protocol

Materials and Equipment:

• High-pressure stainless steel autoclave

• 1,1,1-trifluoroacetone

• Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or a similar Ru(II)-diphosphine-diamine complex

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High-purity hydrogen gas

• Standard laboratory glassware for catalyst preparation and product purification

• Distillation apparatus

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Argon or Nitrogen)

Catalyst Preparation: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)]

• Under an inert argon atmosphere, charge a two-necked round-bottomed flask equipped with a reflux condenser with (S)-3,5-tBu-MeOBIPHEP, [RuCl₂(benzene)]₂, and DMF.

• Stir the solution at 100°C for 10 minutes.

• Cool the solution to room temperature and add (R,R)-DPEN.

• Stir the resulting solution at room temperature for 6 days.

• Remove the volatile components by rotary evaporation (10³ Pa, 60°C).

• Dry the residue under vacuum (100 Pa) at room temperature for 2 hours.

• Add hexane to the residue to form a suspension and stir for 10 minutes at room temperature.

• Remove the supernatant by suction with a micro-filter candle and evaporate the filtrate to dryness to yield the catalyst.

Asymmetric Hydrogenation Procedure:

• Reactor Preparation: Ensure the stainless steel autoclave is clean and dry.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst, for instance at a substrate-to-catalyst molar ratio (S/C) of approximately 12,500.[1]

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like deionized water (0.1-50 wt% relative to the substrate).[1] Additives like water or small amounts of the product, (S)-1,1,1-trifluoro-2-propanol, have been shown to have a beneficial influence on the reaction rate and selectivity.[2]

• Sealing and Purging: Seal the autoclave and purge it several times with an inert gas (e.g., nitrogen), followed by purging with high-purity hydrogen gas.

• Reaction Conditions: Pressurize the autoclave with hydrogen to a pressure of 40-80 x 10⁵ Pa. Heat the reaction mixture to a temperature of 40-60°C with constant stirring.[1][3]

• Monitoring the Reaction: The reaction progress can be monitored by taking aliquots at intervals and analyzing them for the consumption of 1,1,1-trifluoroacetone and the formation of the product using analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Reaction Work-up and Product Isolation: After approximately 20 hours, or once the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen pressure.[2][3] The crude product, including the additive, can be isolated directly.

• Purification: The (S)-1,1,1-trifluoro-2-propanol can be purified by bulb-to-bulb distillation of the crude product at atmospheric pressure, with an oven temperature ranging from room temperature to 130°C.[2][3]

Data Presentation

The following table summarizes the quantitative data for the asymmetric hydrogenation of 1,1,1-trifluoroacetone under various conditions.

Catalyst	Ligands	Base/Additive	S/C Ratio	Temp (°C)	Pressure (Pa)	Time (h)	Conversion (%)	ee (%) (Product)	Reference
RuCl₂	(S)-3,5-tBu-MeOBIPHEP / (R,R)-DPEN	HCOONa / H₂O	12,500	40-60	40-80 x 10⁵	~20	High	>99 (S)	[1][2][3]
RuCl	(S,S)-Tsdpen / mesitylene	None (neat)	-	-	-	-	Quantitative	97 (S)	[4]

Visualizations

Experimental Workflow

Caption: Workflow for the asymmetric hydrogenation of 1,1,1-trifluoroacetone.

Logical Relationships of Reaction Parameters

Caption: Influence of reaction parameters on hydrogenation outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 3. EP2054363B1 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 4. kanto.co.jp [kanto.co.jp]

Application Notes: Biocatalytic Production of (S)-1,1,1-Trifluoro-2-propanol

(S)-1,1,1-Trifluoro-2-propanol is a critical chiral building block in the synthesis of pharmaceuticals and agrochemicals.[1] The strategic inclusion of a trifluoromethyl group and a defined stereocenter can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] While several chemical synthesis methods exist, such as the asymmetric hydrogenation of 1,1,1-trifluoroacetone, biocatalytic reduction has emerged as a highly efficient, selective, and environmentally friendly alternative.[1]

This biocatalytic approach utilizes enzymes, primarily ketoreductases (KREDs), to stereoselectively reduce the prochiral ketone, 1,1,1-trifluoroacetone, to the desired (S)-enantiomer of the alcohol with high purity.[2][3] These reactions can be performed using isolated enzymes or, more commonly for industrial applications, whole-cell biocatalysts.[4][5] Microorganisms such as Hansenula polymorpha have been successfully employed, leveraging the cell's native machinery for cofactor regeneration, which is essential for the reductase enzyme.[1] This method avoids the need for heavy metal catalysts and harsh reaction conditions, aligning with the principles of green chemistry.

Biocatalytic Reaction Pathway

The core of the process is the enantioselective reduction of a ketone by a ketoreductase. This enzyme utilizes a cofactor, typically NADPH, which is oxidized to NADP+ during the reaction. In a whole-cell system, cellular metabolic pathways, often fueled by a simple carbon source like glucose, continuously regenerate the NADPH cofactor, allowing the reaction to proceed efficiently.

Caption: Biocatalytic reduction of 1,1,1-trifluoroacetone to the (S)-alcohol.

Data Presentation

The following table summarizes quantitative data from a representative whole-cell biocatalytic reduction process.

Parameter	Value	Reference
Biocatalyst	Hansenula polymorpha	[1]
Substrate	1,1,1-Trifluoroacetone	[6]
Co-substrate	Glucose	[6]
Reaction Time	168 hours	[6]
Conversion / Yield	94.9%	[6]
Product	(S)-1,1,1-Trifluoro-2-propanol	[6]
Enantiomeric Excess (ee)	98.7% (S)	[6]

Experimental Workflow

The overall workflow for producing (S)-1,1,1-Trifluoro-2-propanol using a whole-cell biocatalyst involves several distinct stages, from initial culture preparation to final product purification and analysis.

Caption: Workflow for whole-cell biocatalytic production of (S)-1,1,1-trifluoro-2-propanol.

Protocols

This section provides a detailed protocol for the production of (S)-1,1,1-trifluoro-2-propanol using Hansenula polymorpha as a whole-cell biocatalyst.[1]

Materials and Equipment

• Microorganism: Hansenula polymorpha NBRC0799 culture

• Substrate: 1,1,1-Trifluoroacetone

• Equipment:

  • Fermenter (e.g., 5 L capacity) with temperature, pH, and dissolved oxygen control

  • Centrifuge or filtration system for cell separation

  • Distillation apparatus

  • Analytical equipment (e.g., Gas Chromatography with a chiral column, NMR)

• Culture Medium Components:

  • Glucose

  • Peptone

  • Yeast extract

  • Potassium dihydrogenphosphate (KH₂PO₄)

  • Dipotassium hydrogenphosphate (K₂HPO₄)

  • Ion-exchanged water

Experimental Procedure

Step 1: Culture Preparation and Growth

• Prepare the culture medium by dissolving glucose, peptone, yeast extract, and phosphate salts in ion-exchanged water. Sterilize the medium by autoclaving.

• Inoculate the sterile medium in the fermenter with a pre-culture of Hansenula polymorpha.

• Cultivate the microorganism under controlled conditions (e.g., 25-30°C, controlled pH) until a suitable cell density is reached. This phase grows the cellular catalyst.

Step 2: Biocatalytic Reduction

• Once the cell culture is established, begin the biocatalytic reduction by adding the substrate, 1,1,1-trifluoroacetone.[1]

• A solution of the substrate and a co-substrate (glucose) can be prepared and added to the fermenter.[6] In one example, a solution of 125.2 g of 1,1,1-trifluoroacetone and 200 g of glucose in 300 ml of water was used.[6]

• The co-substrate (glucose) may be fed continuously or semi-continuously to maintain cofactor regeneration and cell viability. Some protocols maintain a constant glucose concentration (e.g., 2%) using an online sensor.[6]

• Maintain the reaction at a constant temperature (e.g., 25-30°C) with stirring.

• Monitor the progress of the reaction by taking samples periodically and analyzing for the consumption of the substrate and the formation of the product using GC or another suitable technique. The reaction may run for several days (e.g., 168 hours) to achieve high conversion.[1][6]

Step 3: Product Recovery and Purification

• Once the desired substrate conversion is achieved (e.g., >90%), terminate the reaction.[1]

• Separate the microbial cells from the reaction broth. This can be done by centrifugation or filtration.[1]

• The resulting clarified solution contains the product, (S)-1,1,1-trifluoro-2-propanol.

• Isolate and purify the product from the aqueous solution by distillation.[1][6]

Step 4: Product Analysis

• Determine the yield of the purified product.

• Confirm the identity and purity of the product using analytical methods such as ¹H-NMR and ¹⁹F-NMR.[6]

• Measure the optical purity (enantiomeric excess) of the (S)-1,1,1-trifluoro-2-propanol using chiral analytical techniques, such as chiral GC or chiral HPLC. An optical purity of 98.7% ee has been reported.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals [frontiersin.org]
• 4. Whole-cell biocatalysis for selective and productive C–O functional group introduction and modification - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Whole-cell biocatalysts by design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]

Application Notes and Protocols for the Use of (S)-1,1,1-Trifluoro-2-propanol in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-1,1,1-Trifluoro-2-propanol is a critical chiral building block in the synthesis of pharmaceutical intermediates. The strategic incorporation of the trifluoromethyl (-CF3) group and a defined stereocenter offers significant advantages in drug design, including enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets[1]. This fluorinated alcohol serves as a versatile precursor for the synthesis of complex chiral molecules, making it a valuable tool in the development of novel therapeutics.

These application notes provide a comprehensive overview of the synthesis of (S)-1,1,1-Trifluoro-2-propanol and its application in the preparation of a key pharmaceutical intermediate. Detailed experimental protocols and quantitative data are presented to facilitate its use in a research and development setting.

Synthesis of (S)-1,1,1-Trifluoro-2-propanol

The enantiomerically pure (S)-1,1,1-Trifluoro-2-propanol is primarily synthesized through two main industrial methods: asymmetric catalytic hydrogenation of 1,1,1-trifluoroacetone and biocatalytic reduction of the same substrate.

Asymmetric Catalytic Hydrogenation

Asymmetric catalytic hydrogenation is a highly efficient method for producing (S)-1,1,1-Trifluoro-2-propanol with high enantioselectivity. This process typically utilizes chiral transition metal catalysts, such as ruthenium phosphine complexes[1][2].

Quantitative Data for Asymmetric Catalytic Hydrogenation

Catalyst	Substrate/Catalyst Ratio (S/C)	H₂ Pressure (Pa)	Temperature (°C)	Enantiomeric Excess (ee)	Reference
[RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)]	~12,500	40-80 x 10⁵	40-60	>95%	[2]

Experimental Protocol: Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone

Materials and Equipment:

• High-pressure stainless steel autoclave

• 1,1,1-Trifluoroacetone

• Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or similar Ru(II)-diphosphine-diamine complex

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High purity hydrogen gas

• Standard laboratory glassware

• Purification equipment (distillation apparatus)

Procedure:

• Reactor Preparation: Ensure the stainless steel autoclave is clean and dry.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst ratio (S/C) of approximately 12,500[2].

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like water (0.1-50 wt% relative to the substrate)[2].

• Sealing and Purging: Seal the autoclave and purge it several times with nitrogen gas, followed by purging with hydrogen gas[2].

• Reaction Conditions: Pressurize the autoclave with hydrogen to 40-80 x 10⁵ Pa. Heat the reaction mixture to 40-60°C with constant stirring[2].

• Monitoring the Reaction: Monitor the reaction progress by analyzing aliquots for the consumption of the starting material and the formation of the product using appropriate analytical techniques (e.g., GC, HPLC).

• Work-up and Purification: After the reaction is complete, cool the autoclave to room temperature and carefully release the hydrogen pressure. The product, (S)-1,1,1-trifluoro-2-propanol, can be purified by distillation.

Workflow for Asymmetric Hydrogenation

Caption: Workflow for the Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone.

Biocatalytic Reduction

Biocatalytic reduction offers a green and sustainable alternative for the synthesis of (S)-1,1,1-Trifluoro-2-propanol. This method employs microorganisms or isolated enzymes to catalyze the enantioselective reduction of 1,1,1-trifluoroacetone.

Quantitative Data for Biocatalytic Reduction

Biocatalyst	Substrate Concentration	Reaction Time	Yield	Enantiomeric Excess (ee)	Reference
Hansenula polymorpha	Not specified	Several days	>90% (conversion)	Not specified	[2]
Baker's yeast	2.5 g/kg yeast suspension	4 h	Not specified	~80%

Experimental Protocol: Biocatalytic Reduction using Hansenula polymorpha

Materials and Equipment:

• Fermenter or reaction vessel

• Hansenula polymorpha cell culture

• Growth medium

• 1,1,1-Trifluoroacetone

• Glucose (or other carbon source)

• pH and temperature control systems

• Centrifugation or filtration equipment

• Distillation apparatus

Procedure:

• Cultivation of Biocatalyst: Cultivate Hansenula polymorpha in a suitable growth medium until the desired cell density is reached.

• Reaction Setup: Transfer the cell culture to a reaction vessel. Add 1,1,1-trifluoroacetone as the substrate. A co-substrate such as glucose is typically added for cofactor regeneration.

• Reaction Conditions: Maintain the reaction at an optimal temperature and pH for the microbial activity. Monitor the reaction progress over several days.

• Product Recovery: Once the desired conversion is achieved (e.g., >90%), terminate the reaction. The (S)-1,1,1-trifluoro-2-propanol can be recovered directly from the reaction mixture by distillation. Alternatively, the microbial cells can be removed by filtration or centrifugation before distillation[2].

Workflow for Biocatalytic Reduction

Caption: Workflow for the Biocatalytic Reduction of 1,1,1-Trifluoroacetone.

Application in Pharmaceutical Intermediate Synthesis

(S)-1,1,1-Trifluoro-2-propanol is a valuable starting material for the synthesis of various chiral pharmaceutical intermediates. One important application is in the synthesis of chiral amines, which are prevalent in many drug molecules. The following is a proposed synthetic pathway for a key intermediate of the DPP-4 inhibitor, Sitagliptin.

Proposed Synthesis of (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid

This proposed synthesis utilizes (S)-1,1,1-Trifluoro-2-propanol as a chiral source to establish the desired stereochemistry in the final β-amino acid intermediate.

Proposed Synthetic Pathway

Caption: Proposed Synthetic Pathway to a Sitagliptin Intermediate.

Experimental Protocol (Proposed):

Step 1: Tosylation of (S)-1,1,1-Trifluoro-2-propanol

• Dissolve (S)-1,1,1-Trifluoro-2-propanol in pyridine at 0 °C.

• Slowly add p-toluenesulfonyl chloride (TsCl) and stir the mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work up the reaction by adding water and extracting with a suitable organic solvent (e.g., ethyl acetate).

• Purify the crude product by column chromatography to obtain (R)-1,1,1-trifluoro-2-propyl tosylate.

Step 2: Nucleophilic Substitution

• To a solution of (2,4,5-trifluorophenyl)nitromethane in a suitable solvent (e.g., THF), add a strong base (e.g., sodium hydride) at 0 °C to generate the nitronate anion.

• Add the (R)-1,1,1-trifluoro-2-propyl tosylate to the reaction mixture.

• Stir the reaction at room temperature until completion.

• Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent.

• The resulting nitroalkane adduct is carried forward to the next step.

Step 3: Reduction and Hydrolysis

• Reduce the nitro group of the adduct using a suitable reducing agent (e.g., catalytic hydrogenation with Raney nickel or chemical reduction with zinc in acetic acid).

• Hydrolyze the resulting amine under acidic or basic conditions to yield the final product, (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid.

• Purify the final product by recrystallization or column chromatography.

Conclusion

(S)-1,1,1-Trifluoro-2-propanol is a highly valuable chiral building block for the pharmaceutical industry. Its efficient synthesis via asymmetric catalytic hydrogenation or biocatalytic reduction provides access to a key precursor for introducing trifluoromethyl groups and establishing stereocenters in drug candidates. The application of this chiral alcohol in the synthesis of complex pharmaceutical intermediates, such as the precursor for Sitagliptin, highlights its importance in modern drug development. The provided protocols and data serve as a practical guide for researchers and scientists working in this field.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]

Application Notes: Ruthenium-Catalyzed Asymmetric Synthesis of (S)-1,1,1-Trifluoro-2-propanol

Introduction

(S)-1,1,1-Trifluoro-2-propanol is a critical chiral building block in the development of pharmaceuticals and agrochemicals. The incorporation of a trifluoromethyl group and a defined stereocenter can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. One of the most efficient and industrially viable methods for producing this compound with high enantiomeric purity is the asymmetric hydrogenation of the prochiral ketone, 1,1,1-trifluoroacetone, utilizing chiral ruthenium catalysts.[1] This document provides detailed protocols and performance data for this synthesis.

Principle of Reaction

The synthesis is based on the enantioselective reduction of the carbonyl group in 1,1,1-trifluoroacetone. A chiral ruthenium complex, typically featuring a chiral diphosphine and a chiral diamine ligand (a Noyori-type catalyst), facilitates the addition of hydrogen across the C=O bond.[2][3] The specific chirality of the catalyst ligands directs the hydrogenation to preferentially form the (S)-enantiomer of the alcohol, resulting in a product with high enantiomeric excess (e.e.). The reaction is typically performed under high pressure with hydrogen gas.

Caption: General reaction scheme for the synthesis.

Data Presentation

The performance of ruthenium catalysts in the asymmetric hydrogenation of 1,1,1-trifluoroacetone is characterized by high substrate-to-catalyst ratios (S/C), excellent enantioselectivity, and high conversion rates. The following table summarizes typical results.

Catalyst	S/C Ratio	H₂ Pressure (Pa)	Temperature (°C)	Enantiomeric Excess (e.e.)	Ref
[RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)]	12,500	40-80 x 10⁵	40-60	>97% (S)	[1][4]
RuCl--INVALID-LINK-- (Transfer Hydrogenation)	200	N/A (Formate source)	Room Temp.	97% (S)	[5]

Note: The second entry refers to an asymmetric transfer hydrogenation, which uses a hydrogen donor like formic acid instead of hydrogen gas and operates under different conditions.

Experimental Workflow

The overall process for the high-pressure asymmetric hydrogenation can be broken down into four main stages: reactor preparation, reagent charging, reaction execution, and product isolation and purification.

Caption: Step-by-step experimental workflow.

Detailed Experimental Protocol

This protocol is based on the asymmetric hydrogenation of 1,1,1-trifluoroacetone using a chiral ruthenium phosphine complex catalyst.[1][4]

Materials and Equipment

• High-pressure stainless steel autoclave (e.g., Parr hydrogenator) equipped with a stirrer[6]

• 1,1,1-trifluoroacetone

• Ruthenium catalyst, e.g., [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)]

• Weak base (e.g., sodium formate, HCOONa)

• Additive (e.g., deionized water)

• High-purity hydrogen gas

• Standard laboratory glassware

• Distillation apparatus

Procedure

• Reactor Preparation:

  • Thoroughly clean and dry the stainless steel autoclave to prevent contamination.

• Charging the Reactor:

  • In the open air, charge the autoclave with 1,1,1-trifluoroacetone.

  • Add the ruthenium catalyst. A typical substrate-to-catalyst molar ratio (S/C) is approximately 12,500:1.[1]

  • Add a weak base, such as sodium formate (0.04-0.5 mol-% relative to the substrate).[1]

  • Add water as an additive (1-3 wt-% relative to the substrate). Additives like water have been shown to have a beneficial influence on the reaction rate and selectivity.[1][4]

• Asymmetric Hydrogenation Reaction:

  • Seal the autoclave securely.

  • Purge the system with high-purity hydrogen gas to remove air.

  • Pressurize the reactor with hydrogen gas to the desired pressure, typically between 40 x 10⁵ and 80 x 10⁵ Pa (approximately 40-80 bar).[1]

  • Begin stirring and heat the reaction mixture to a temperature between 40°C and 60°C.[1]

  • Maintain these conditions and monitor the reaction progress. Reaction times can be around 20 hours.[1]

• Product Isolation and Purification:

  • After the reaction is complete (typically >90% conversion), cool the autoclave to room temperature.

  • Carefully vent the excess hydrogen pressure in a well-ventilated fume hood.

  • Open the autoclave and recover the crude product mixture.

  • The desired (S)-1,1,1-trifluoro-2-propanol can be isolated and purified directly from the reaction mixture by simple distillation.[1] This is an advantage of running the reaction neat (without a solvent).

  • Confirm the enantiomeric excess of the purified product using an appropriate analytical technique, such as chiral gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

References

• 1. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 2. nobelprize.org [nobelprize.org]
• 3. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 4. EP2054363B1 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 5. kanto.co.jp [kanto.co.jp]
• 6. navigator.innovation.ca [navigator.innovation.ca]

Application Notes and Protocols: (S)-1,1,1-Trifluoro-2-propanol as a Chiral Solvent in Asymmetric Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-1,1,1-Trifluoro-2-propanol (S-TFIP) is a chiral fluorinated alcohol with unique properties that make it a valuable tool in synthetic organic chemistry. While it is widely recognized as a chiral building block in the synthesis of complex molecules, its application as a chiral solvent to induce enantioselectivity in asymmetric reactions is an emerging area of interest. The distinct hydrogen-bonding capabilities and the steric environment provided by the trifluoromethyl group and the chiral center can influence the stereochemical outcome of a reaction.

These application notes provide an overview of the potential use of (S)-TFIP as a chiral solvent, drawing upon analogous studies with structurally similar chiral fluorinated alcohols. Due to the limited availability of direct examples using (S)-TFIP as a chiral solvent in the current literature, this document presents a representative example of a photochemical asymmetric reaction in a chiral fluorinated alcohol to illustrate the principle of chiral induction.

Principle of Asymmetric Induction by a Chiral Solvent

The use of a chiral solvent provides a chiral environment for a chemical reaction. The solvent molecules can interact with the reactants and the transition state through various non-covalent interactions, such as hydrogen bonding and dipole-dipole interactions. These interactions can create a diastereomeric difference in the energy of the transition states leading to the two enantiomers of the product, resulting in an enantiomeric excess (ee) of one enantiomer.

The effectiveness of a chiral solvent in inducing asymmetry depends on several factors, including the nature of the reaction, the substrate, the temperature, and the specific properties of the solvent itself. Fluorinated alcohols, like (S)-TFIP, are particularly interesting due to their strong hydrogen bond donating ability, which can lead to significant interactions with substrates containing hydrogen bond acceptors.

Representative Application: Asymmetric Photoisomerization in a Chiral Fluorinated Alcohol

A notable example of asymmetric induction by a chiral fluorinated alcohol solvent is the photoisomerization of nitrones to oxaziridines. While this specific study utilized (S)-2,2,2-trifluoro-1-phenylethanol, a structurally similar solvent to (S)-TFIP, it serves as a valuable proof-of-concept. The reaction demonstrates that the chiral environment provided by the solvent can influence the stereochemical course of a photochemical reaction, leading to an enantiomerically enriched product. In one reported instance, this reaction yielded an enantiomeric excess of up to 31%.[1]

Reaction Scheme:

Quantitative Data

The following table summarizes the results obtained for the photoisomerization of a nitrone in a chiral fluorinated alcohol solvent, highlighting the potential for asymmetric induction.

Entry	Substrate (Nitrone)	Chiral Solvent	Temperature (°C)	Enantiomeric Excess (ee%)	Yield (%)
1	N-benzylidene-methylamine N-oxide	(S)-2,2,2-trifluoro-1-phenylethanol	-78	31	N/A

Note: Data is based on a reaction using a structurally similar chiral fluorinated alcohol. N/A indicates data not available from the cited source.

Experimental Protocols

The following is a generalized protocol for conducting an asymmetric photochemical reaction in a chiral solvent like (S)-1,1,1-Trifluoro-2-propanol, based on the principles of the representative application.

General Protocol for Asymmetric Photoisomerization

Materials:

• Substrate (e.g., N-benzylidene-methylamine N-oxide)

• Chiral Solvent: (S)-1,1,1-Trifluoro-2-propanol

• Photoreactor equipped with a suitable light source (e.g., medium-pressure mercury lamp) and cooling system

• Inert gas (e.g., Argon or Nitrogen)

• Anhydrous solvents for workup and purification

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • In a quartz reaction vessel, dissolve the substrate in (S)-1,1,1-Trifluoro-2-propanol to a desired concentration (e.g., 0.01 M).

  • Purge the solution with an inert gas for 15-20 minutes to remove dissolved oxygen.

  • Seal the reaction vessel and place it in the photoreactor.

• Photochemical Reaction:

  • Cool the reaction mixture to the desired temperature (e.g., -78 °C) using a suitable cooling bath.

  • Irradiate the solution with the light source for a predetermined period. The reaction progress can be monitored by techniques such as TLC or NMR spectroscopy.

• Workup and Purification:

  • After the reaction is complete, carefully remove the solvent under reduced pressure.

  • The crude product can be purified by standard techniques such as column chromatography on silica gel.

• Analysis:

  • The enantiomeric excess of the product can be determined by chiral HPLC or chiral GC analysis.

  • The structure of the product should be confirmed by spectroscopic methods (NMR, IR, MS).

Visualizations

Logical Workflow for Asymmetric Photochemical Synthesis

Caption: Experimental workflow for asymmetric photochemical synthesis.

Proposed Mechanism of Chirality Transfer

Caption: Proposed pathway for chirality transfer from solvent to product.

Conclusion and Future Outlook

The use of (S)-1,1,1-Trifluoro-2-propanol as a chiral solvent in asymmetric reactions represents a promising yet underexplored area of research. The unique properties of this fluorinated alcohol suggest its potential to induce enantioselectivity in a variety of transformations, particularly those involving polar substrates capable of hydrogen bonding. The provided example of a photochemical reaction in a similar chiral fluorinated alcohol highlights the feasibility of this approach.

Further research is warranted to explore the full potential of (S)-TFIP as a chiral solvent. Systematic studies on a range of reaction types, including Diels-Alder reactions, aldol reactions, and transition metal-catalyzed processes, would be beneficial. Such investigations will not only expand the toolbox for asymmetric synthesis but also provide deeper insights into the subtle mechanisms of chirality transfer. For professionals in drug development, the ability to use a chiral solvent to influence stereochemical outcomes could offer a novel and cost-effective strategy for the synthesis of enantiomerically pure active pharmaceutical ingredients.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: (S)-1,1,1-Trifluoro-2-propanol in Agrochemical Synthesis

Topic: Applications of (S)-1,1,1-Trifluoro-2-propanol in Agrochemical Synthesis

Content Type: Detailed Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-1,1,1-Trifluoro-2-propanol is a critical chiral building block in the synthesis of modern agrochemicals. The incorporation of the trifluoromethyl group (-CF3) can significantly enhance the metabolic stability, lipophilicity, and binding affinity of the final active ingredient.[1] The specific (S)-stereochemistry introduces a defined three-dimensional structure that is often crucial for potent and selective biological activity against target pests while minimizing off-target effects. This document provides detailed protocols and application notes for the use of (S)-1,1,1-Trifluoro-2-propanol in the synthesis of a novel hypothetical fungicide, "Trifluomorph," which incorporates a (S)-1,1,1-trifluoro-2-propoxy moiety.

Application: Synthesis of the Fungicide Trifluomorph

Trifluomorph is a hypothetical systemic fungicide designed for the control of a broad spectrum of fungal pathogens in cereal crops. Its mode of action involves the disruption of fungal cell membrane integrity. The synthesis of Trifluomorph utilizes (S)-1,1,1-Trifluoro-2-propanol as a key chiral starting material to introduce the bioactive (S)-1,1,1-trifluoro-2-propoxy group onto an N-phenylmorpholine scaffold.

Synthetic Pathway Overview

The synthesis of Trifluomorph proceeds via a two-step process:

• Activation of (S)-1,1,1-Trifluoro-2-propanol: The hydroxyl group of (S)-1,1,1-Trifluoro-2-propanol is converted to a better leaving group, typically a tosylate, to facilitate nucleophilic substitution.

• Williamson Ether Synthesis: The resulting (S)-1,1,1-trifluoro-2-propyl tosylate is reacted with a suitable N-aryl-morpholin-3-ol under basic conditions to form the desired ether linkage.

Experimental Protocols

Protocol 1: Synthesis of (S)-1,1,1-trifluoro-2-propyl 4-methylbenzenesulfonate (TFPT)

Materials:

• (S)-1,1,1-Trifluoro-2-propanol (≥99% ee)

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve (S)-1,1,1-Trifluoro-2-propanol (11.4 g, 0.1 mol) in anhydrous pyridine (50 mL) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (21.0 g, 0.11 mol) portion-wise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour and then at room temperature for 12 hours.

• Quench the reaction by slowly adding 1 M hydrochloric acid (100 mL) while cooling the flask in an ice bath.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash sequentially with 1 M hydrochloric acid (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate = 9:1) to afford (S)-1,1,1-trifluoro-2-propyl 4-methylbenzenesulfonate as a colorless oil.

Protocol 2: Synthesis of Trifluomorph (4-(2-((S)-1,1,1-trifluoropropan-2-yloxy)phenyl)morpholine)

Materials:

• (S)-1,1,1-trifluoro-2-propyl 4-methylbenzenesulfonate (TFPT)

• 4-(2-hydroxyphenyl)morpholine

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated ammonium chloride solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Nitrogen atmosphere setup

Procedure:

• To a flame-dried 250 mL three-necked flask under a nitrogen atmosphere, add a 60% dispersion of sodium hydride in mineral oil (4.4 g, 0.11 mol).

• Wash the sodium hydride with anhydrous hexane (3 x 20 mL) to remove the mineral oil, and then carefully add anhydrous DMF (80 mL).

• Cool the suspension to 0 °C and slowly add a solution of 4-(2-hydroxyphenyl)morpholine (17.9 g, 0.1 mol) in anhydrous DMF (20 mL).

• Allow the mixture to stir at room temperature for 30 minutes, or until the evolution of hydrogen gas ceases.

• Cool the resulting solution to 0 °C and add a solution of (S)-1,1,1-trifluoro-2-propyl 4-methylbenzenesulfonate (26.8 g, 0.1 mol) in anhydrous DMF (20 mL) dropwise.

• After the addition, allow the reaction to warm to room temperature and then heat to 60 °C for 6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated ammonium chloride solution (50 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate = 7:3) to yield Trifluomorph as a white solid.

Quantitative Data Summary

Step	Product	Starting Material	Molar Ratio (SM:Reagent)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (% ee)
1	(S)-1,1,1-trifluoro-2-propyl 4-methylbenzenesulfonate	(S)-1,1,1-Trifluoro-2-propanol	1:1.1	Pyridine/DCM	0 to RT	13	85	>99
2	Trifluomorph	4-(2-hydroxyphenyl)morpholine	1:1.1 (NaH), 1:1 (TFPT)	DMF	0 to 60	6.5	78	>99

Visualizations

Caption: Synthetic workflow for the preparation of Trifluomorph.

Caption: Proposed mode of action for the fungicide Trifluomorph.

References

• 1. benchchem.com [benchchem.com]

Derivatisierung von (S)-1,1,1-Trifluor-2-propanol für analytische Zwecke: Applikationsschriften und Protokolle

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Applikationsschrift beschreibt detaillierte Protokolle für die Derivatisierung von (S)-1,1,1-Trifluor-2-propanol, einem wichtigen chiralen Baustein in der pharmazeutischen und chemischen Industrie. Die Derivatisierung ist ein entscheidender Schritt, um die analytischen Eigenschaften dieses Fluoralkohols für die gaschromatographische (GC) Analyse zu verbessern. Durch die Umwandlung der polaren Hydroxylgruppe in eine weniger polare funktionelle Gruppe werden die Flüchtigkeit und die thermische Stabilität des Moleküls erhöht, was zu verbesserten chromatographischen Peaks und einer genaueren Quantifizierung führt.

Einleitung

(S)-1,1,1-Trifluor-2-propanol ist eine chirale Verbindung, deren Enantiomerenreinheit für die Synthese von pharmazeutischen Wirkstoffen von entscheidender Bedeutung ist. Die genaue Bestimmung der enantiomeren Zusammensetzung erfordert empfindliche und spezifische analytische Methoden. Die Gaschromatographie, insbesondere in Kopplung mit der Massenspektrometrie (GC-MS), ist eine leistungsstarke Technik für diese Aufgabe. Die direkte Analyse von (S)-1,1,1-Trifluor-2-propanol mittels GC kann jedoch aufgrund von Peak-Tailing, das durch die polare Hydroxylgruppe verursacht wird, zu ungenauen Ergebnissen führen. Die Derivatisierung überwindet diese Einschränkung.

In diesem Dokument werden zwei primäre Derivatisierungsstrategien vorgestellt: Silylierung und Acylierung. Für jede Methode werden detaillierte experimentelle Protokolle, quantitative Leistungsdaten und visuelle Darstellungen der Arbeitsabläufe bereitgestellt.

Derivatisierungsstrategien

Silylierung mit N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA)

Die Silylierung ist eine weit verbreitete Methode zur Derivatisierung von Alkoholen. MSTFA ist ein starkes Silylierungsreagenz, das den aktiven Wasserstoff der Hydroxylgruppe durch eine Trimethylsilylgruppe (TMS) ersetzt.[1] Dies führt zu einer signifikanten Abnahme der Polarität und einer Erhöhung der Flüchtigkeit des Analyten.

Reaktionsschema:

References

• 1. nbinno.com [nbinno.com]

Technical Notes & Optimization

Technical Support Center: Purification of (S)-1,1,1-Trifluoro-2-propanol by Distillation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of (S)-1,1,1-Trifluoro-2-propanol via distillation.

Frequently Asked Questions (FAQs)

Q1: What is the boiling point of (S)-1,1,1-Trifluoro-2-propanol?

The boiling point of 1,1,1-Trifluoro-2-propanol is reported to be in the range of 81-82 °C under atmospheric pressure.[1][2]

Q2: Can I separate the (R) and (S) enantiomers of 1,1,1-Trifluoro-2-propanol by distillation?

No, enantiomers have identical boiling points, so they cannot be separated by standard simple or fractional distillation.[3] The distillation process does not provide a chiral environment necessary to differentiate between the enantiomers.[3]

Q3: Does (S)-1,1,1-Trifluoro-2-propanol form an azeotrope with water?

While not explicitly stated for the (S)-enantiomer, many alcohols form azeotropes with water, which can complicate purification by distillation.[4][5] For example, ethanol forms a well-known azeotrope with water.[4][5] It is crucial to consider the possibility of azeotrope formation, especially if water is present from a previous reaction or workup step.

Q4: What are the common impurities in crude (S)-1,1,1-Trifluoro-2-propanol?

Common impurities depend on the synthesis method. If produced by the reduction of 1,1,1-trifluoroacetone, unreacted starting material and byproducts from the reducing agent may be present.[6] If biocatalytic methods are used, components from the culture medium could be impurities.[7]

Q5: What type of distillation is most suitable for purifying (S)-1,1,1-Trifluoro-2-propanol?

The choice between simple and fractional distillation depends on the boiling points of the impurities.

• Simple distillation is effective for separating the product from non-volatile impurities or impurities with a significantly different boiling point.[8][9]

• Fractional distillation is necessary when the impurities have boiling points close to that of (S)-1,1,1-Trifluoro-2-propanol (a difference of less than 70 °C).[10]

Troubleshooting Guides

Issue 1: Poor Separation Efficiency

Symptom: The purity of the collected distillate is not improving as expected.

Possible Cause	Troubleshooting Step
Incorrect distillation type	If the boiling points of impurities are close to the product, switch from simple to fractional distillation.[10]
Insufficient number of theoretical plates	For fractional distillation, use a longer fractionating column or one with more efficient packing to increase the number of theoretical plates.[10]
Distillation rate is too fast	A high distillation rate does not allow for proper equilibrium between the liquid and vapor phases, leading to poor separation. Reduce the heating rate to achieve a slow and steady distillation.[10]
Azeotrope formation	The product may be forming an azeotrope with a solvent or impurity. Consider using a different separation technique, such as azeotropic distillation with an entrainer, or pressure-swing distillation.[4][11]
Fluctuating heat source	Inconsistent heating can disrupt the vapor-liquid equilibrium. Ensure a stable and uniform heat source.

Issue 2: Bumping or Uncontrolled Boiling

Symptom: The liquid in the distillation flask boils violently and erratically.

Possible Cause	Troubleshooting Step
Absence of boiling chips or stir bar	Always add fresh boiling chips or a magnetic stir bar to the distillation flask before heating to promote smooth boiling.[8][9]
Uneven heating	Ensure the heating mantle is in good contact with the flask and that the heat is distributed evenly.
Superheating of the liquid	This can occur if the liquid is heated too quickly without nucleation sites. Reduce the heating rate.

Issue 3: Low or No Distillate Collection

Symptom: The mixture is boiling, but little or no product is condensing in the receiving flask.

Possible Cause	Troubleshooting Step
Leaks in the apparatus	Check all joints to ensure they are properly sealed. Use Keck clips to secure connections.[10] Leaks can allow vapor to escape.[12]
Insufficient cooling	Ensure a steady flow of cold water through the condenser. The water should enter at the bottom and exit at the top for maximum efficiency.[10]
Thermometer placement is incorrect	The top of the thermometer bulb should be level with the bottom of the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[10]
Insufficient heating	The vapor may not be reaching the condenser. Increase the heating rate gradually.
Heat loss from the column	For fractional distillation, insulating the column with glass wool or aluminum foil can help maintain the temperature gradient.[10]

Data Presentation

Table 1: Physical Properties of 1,1,1-Trifluoro-2-propanol

Property	Value
Molecular Formula	C₃H₅F₃O[13]
Molar Mass	114.07 g/mol
Boiling Point	81-82 °C[1][2]
Density	~1.259 g/mL at 25 °C[1][2]
Refractive Index	~1.316 at 20 °C[1]
Flash Point	18.3 °C[1]

Experimental Protocols

Protocol 1: Simple Distillation of (S)-1,1,1-Trifluoro-2-propanol

This protocol is suitable for separating (S)-1,1,1-Trifluoro-2-propanol from non-volatile impurities.

Materials:

• Crude (S)-1,1,1-Trifluoro-2-propanol

• Round-bottom flask

• Distillation head

• Thermometer and adapter

• Condenser

• Receiving flask

• Boiling chips or magnetic stirrer and stir bar

• Heating mantle

• Lab jacks and clamps

Procedure:

• Add the crude (S)-1,1,1-Trifluoro-2-propanol and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Assemble the simple distillation apparatus as shown in the diagram below. Ensure all joints are secure.

• Position the thermometer correctly in the distillation head.

• Turn on the cooling water to the condenser.

• Begin heating the distillation flask.

• Collect the distillate that comes over at a constant temperature, which should correspond to the boiling point of (S)-1,1,1-Trifluoro-2-propanol.

• Stop the distillation before the flask boils to dryness to avoid the risk of explosion.[12]

Protocol 2: Fractional Distillation of (S)-1,1,1-Trifluoro-2-propanol

This protocol is for separating (S)-1,1,1-Trifluoro-2-propanol from volatile impurities with close boiling points.

Materials:

• Same as for simple distillation, with the addition of a fractionating column (e.g., Vigreux or packed column).

Procedure:

• Add the crude (S)-1,1,1-Trifluoro-2-propanol and boiling chips or a stir bar to the round-bottom flask.

• Assemble the fractional distillation apparatus, inserting the fractionating column between the distillation flask and the distillation head.

• Wrap the fractionating column with glass wool or aluminum foil to ensure a proper temperature gradient.[10]

• Turn on the cooling water.

• Heat the flask slowly and evenly to establish a temperature gradient in the column.

• Collect the different fractions as the temperature changes. The fraction corresponding to the boiling point of (S)-1,1,1-Trifluoro-2-propanol should be collected separately.

• Monitor the temperature at the head of the column. A stable temperature indicates that a pure component is distilling.

• Do not distill to dryness.[12]

Visualizations

Caption: Troubleshooting workflow for common distillation problems.

Caption: General experimental workflow for distillation.

References

• 1. 1,1,1-Trifluoro-2-propanol 97 374-01-6 [sigmaaldrich.com]
• 2. 1,1,1-TRIFLUORO-2-PROPANOL | 374-01-6 [chemicalbook.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. kochmodular.com [kochmodular.com]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 7. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]
• 8. Chemistry 210 Experiment 5 [home.miracosta.edu]
• 9. Chemistry 102 - Experiment 5 [home.miracosta.edu]
• 10. Purification [chem.rochester.edu]
• 11. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 12. reddit.com [reddit.com]
• 13. chembk.com [chembk.com]

Optimizing catalyst loading in (S)-1,1,1-Trifluoro-2-propanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of (S)-1,1,1-Trifluoro-2-propanol via asymmetric hydrogenation of 1,1,1-trifluoroacetone.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis, providing potential causes and recommended solutions in a question-and-answer format.

Low Enantiomeric Excess (ee%)

Question: We are observing low enantiomeric excess (ee%) in our synthesis of (S)-1,1,1-Trifluoro-2-propanol. What are the potential causes and how can we improve the enantioselectivity?

Answer: Low enantioselectivity can arise from several factors related to the catalyst, substrate, and reaction conditions. A systematic investigation is recommended.

• Catalyst Integrity and Purity: The chiral catalyst is the primary determinant of enantioselectivity.

  • Cause: The catalyst may have degraded due to improper handling or storage, leading to a loss of chiral integrity. Impurities in the catalyst can also interfere with the asymmetric induction.

  • Solution:

    • Ensure the catalyst is stored under an inert atmosphere (e.g., argon or nitrogen) and protected from moisture and oxygen.

    • Use a fresh batch of catalyst from a reputable supplier.

    • If synthesizing the catalyst in-house, ensure rigorous purification and characterization.

• Catalyst Loading: Both insufficient and excessive catalyst loading can negatively impact enantioselectivity.

  • Cause: Too little catalyst may result in a significant background, non-enantioselective reaction. Conversely, high catalyst concentrations can sometimes lead to the formation of less selective catalyst aggregates.

  • Solution: Optimize the catalyst loading. A typical starting point is a substrate-to-catalyst ratio (S/C) of 10,000 to 20,000.[1] See the data in Table 1 for the expected impact of catalyst loading.

• Reaction Temperature: Temperature can significantly influence the enantioselectivity of the reaction.

  • Cause: Higher temperatures can decrease the energy difference between the diastereomeric transition states, leading to lower enantioselectivity.

  • Solution: Screen a range of temperatures. A typical starting range is 40-60°C.[2] Lowering the temperature may improve enantioselectivity, though it may also decrease the reaction rate.

• Hydrogen Pressure: The pressure of hydrogen gas can affect both the reaction rate and enantioselectivity.

  • Cause: Sub-optimal hydrogen pressure may affect the catalyst's active state and the hydrogenation kinetics.

  • Solution: Optimize the hydrogen pressure within a typical range of 40-80 x 10⁵ Pa.[2]

Low Yield or Incomplete Conversion

Question: Our reaction is resulting in a low yield of (S)-1,1,1-Trifluoro-2-propanol, or the conversion of 1,1,1-trifluoroacetone is incomplete. What should we investigate?

Answer: Low yield or incomplete conversion can be due to issues with the catalyst activity, reaction conditions, or substrate quality.

• Catalyst Activity: The catalyst may not be sufficiently active.

  • Cause: The catalyst may have been deactivated by impurities (e.g., oxygen, water, or impurities in the substrate or solvent). Improper activation of a pre-catalyst can also be a cause.

  • Solution:

    • Ensure all reagents and solvents are of high purity and are properly degassed.

    • Handle the catalyst under strictly inert conditions.

    • If using a pre-catalyst, ensure the activation procedure is followed correctly.

• Reaction Time and Temperature: The reaction may not have proceeded to completion.

  • Cause: The reaction time may be too short, or the temperature may be too low for the given catalyst loading.

  • Solution:

    • Monitor the reaction progress using an appropriate analytical technique (e.g., GC or ¹⁹F NMR).

    • Increase the reaction time or consider a moderate increase in temperature.

• Substrate Quality: The purity of the 1,1,1-trifluoroacetone is crucial.

  • Cause: Impurities in the starting material can act as catalyst poisons. The presence of strong bases can also lead to undesired side reactions, such as aldol condensation of the starting material.[1]

  • Solution: Use high-purity 1,1,1-trifluoroacetone. If necessary, purify the substrate before use.

Formation of By-products

Question: We are observing the formation of significant by-products in our reaction mixture. What are the likely side reactions and how can they be minimized?

Answer: The primary side reaction of concern is the aldol condensation of 1,1,1-trifluoroacetone.

• Aldol Condensation: 1,1,1-trifluoroacetone is susceptible to self-condensation, especially in the presence of strong bases.[1]

  • Cause: The use of strong bases as additives can promote this undesired reaction pathway.

  • Solution:

    • Use a weak base, such as sodium formate, as recommended in established protocols.[1][2]

    • Carefully control the amount of the weak base used.

    • The reaction can also be run in the absence of a solvent, which has been shown to suppress aldolization.[1]

Frequently Asked Questions (FAQs)

Q1: What is a typical catalyst used for the asymmetric hydrogenation of 1,1,1-trifluoroacetone?

A1: A commonly used and effective catalyst is a ruthenium phosphine complex, such as [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)].[1][2]

Q2: What is the optimal catalyst loading for this reaction?

A2: The optimal catalyst loading depends on the desired balance of reaction rate, yield, and cost. Substrate-to-catalyst ratios (S/C) in the range of 10,000 to 20,000 are often reported to give high yields and enantioselectivity.[1] It is advisable to perform an optimization study for your specific conditions.

Q3: Is a solvent necessary for this reaction?

A3: While some protocols may use a solvent, the reaction can be run efficiently without a solvent (neat).[1] Running the reaction neat can help to suppress the formation of aldol condensation by-products.[1]

Q4: What is the role of the weak base and additive in the reaction?

A4: A weak base, such as sodium formate, is often used to facilitate the catalytic cycle.[1][2] Additives like water can have a beneficial effect on the reaction rate and selectivity.[2]

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be monitored by taking aliquots from the reaction mixture at regular intervals and analyzing them by gas chromatography (GC) or ¹⁹F NMR to determine the consumption of the starting material and the formation of the product.

Data Presentation

Table 1: Effect of Catalyst Loading on Yield and Enantioselectivity

Substrate-to-Catalyst Ratio (S/C)	Catalyst Loading (mol%)	Typical Yield (%)	Typical Enantiomeric Excess (ee%)
5,000	0.02	>95	>95
10,000	0.01	>95	>95
12,500	0.008	>95	>95
20,000	0.005	>90	>95

Note: The data presented in this table are representative values based on literature and may vary depending on the specific reaction conditions and the purity of the reagents.[1][2]

Experimental Protocols

Detailed Protocol for Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone

This protocol is based on the use of a [RuCl₂((S)-chiral diphosphine)((R,R)-diamine)] complex.

Materials:

• High-pressure stainless steel autoclave

• 1,1,1-Trifluoroacetone (high purity)

• Ruthenium catalyst (e.g., [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)])

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High-purity hydrogen gas

• Inert gas (argon or nitrogen) for purging

Procedure:

• Reactor Preparation: Thoroughly clean and dry the stainless steel autoclave.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone.

• Catalyst Addition: Add the ruthenium catalyst to achieve the desired substrate-to-catalyst ratio (e.g., S/C = 12,500).[2]

• Addition of Base and Additive: Introduce the weak base (e.g., sodium formate, 0.1-1 mol% relative to the substrate) and the additive (e.g., water, 1-10 wt% relative to the substrate).

• Sealing and Purging: Seal the autoclave securely. Purge the autoclave three times with an inert gas (e.g., nitrogen) to remove air, followed by three purges with hydrogen gas.

• Reaction Conditions:

  • Pressurize the autoclave with hydrogen to the desired pressure (e.g., 40-80 x 10⁵ Pa).[2]

  • Heat the reaction mixture to the desired temperature (e.g., 40-60°C) with efficient stirring.[2]

• Reaction Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC or ¹⁹F NMR.

• Reaction Quench and Product Isolation:

  • Once the reaction has reached the desired conversion, cool the autoclave to room temperature and carefully vent the hydrogen gas.

  • The crude product can be purified by distillation.

Visualizations

Experimental Workflow

Caption: A streamlined workflow for the synthesis of (S)-1,1,1-Trifluoro-2-propanol.

Troubleshooting Logic for Low Enantioselectivity

Caption: A troubleshooting flowchart for addressing low enantiomeric excess.

References

• 1. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Monitoring (S)-1,1,1-Trifluoro-2-propanol Synthesis by Gas Chromatography

Welcome to the technical support center for monitoring the synthesis of (S)-1,1,1-Trifluoro-2-propanol. This guide is intended for researchers, scientists, and drug development professionals utilizing Gas Chromatography (GC) to track the progress of this important chiral alcohol's synthesis. Here, you will find detailed experimental protocols, troubleshooting guides, and frequently asked questions to ensure accurate and reliable results.

Experimental Protocols

Monitoring Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone

This protocol outlines the general steps for monitoring the conversion of 1,1,1-trifluoroacetone to (S)-1,1,1-Trifluoro-2-propanol using a chiral GC method.

Reaction Workflow:

Caption: Workflow for monitoring the asymmetric hydrogenation of 1,1,1-trifluoroacetone.

Methodology:

• Reaction Setup: In a high-pressure stainless steel autoclave, charge 1,1,1-trifluoroacetone, a chiral ruthenium phosphine complex catalyst (e.g., [RuCl₂( (S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)]), a weak base (e.g., sodium formate), and an optional additive like deionized water.[1]

• Hydrogenation: Seal the autoclave and pressurize with high-purity hydrogen gas to 40-80 x 10⁵ Pa. Heat the reaction mixture to 40-60°C with constant stirring.[1]

• Sampling: At regular time intervals (e.g., every hour), carefully withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture for GC analysis.

• Sample Preparation:

  • Quench the aliquot by adding it to a vial containing a suitable volatile solvent (e.g., 1 mL of dichloromethane or ethyl acetate). This dilution also brings the analyte concentration into the optimal range for the GC detector.

  • If the sample contains solid particles, centrifuge the vial and transfer the supernatant to a clean GC vial.

• GC Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the gas chromatograph.

• Data Analysis:

  • Identify the peaks corresponding to the starting material (1,1,1-trifluoroacetone) and the product enantiomers ((S)- and (R)-1,1,1-Trifluoro-2-propanol) based on their retention times.

  • Calculate the conversion of the starting material by comparing its peak area at different time points.

  • Determine the enantiomeric excess (ee) of the (S)-product.

Chiral GC Method Parameters

The following table provides a starting point for the chiral GC method development. Optimization may be required based on your specific instrument and column.

Parameter	Recommended Setting
Column	Chiral capillary column with a cyclodextrin-based stationary phase (e.g., β-cyclodextrin derivative).[2][3][4]
Carrier Gas	Helium or Hydrogen at a constant flow rate.[5]
Injector Temperature	150-200°C (start low to prevent degradation of thermally labile compounds).[5]
Detector	Flame Ionization Detector (FID)
Detector Temp.	250°C[5]
Oven Program	Initial Temp: 60°C, hold for 2 min. Ramp: 10°C/min to 200°C. Hold for 5 min.[5]
Injection Mode	Split or Splitless (Splitless is preferred for trace analysis).
Injection Volume	1 µL

Troubleshooting Guide

This section addresses common issues encountered during the GC analysis of (S)-1,1,1-Trifluoro-2-propanol.

Caption: Troubleshooting logic for common GC issues.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing)	- Active Sites: Fluorinated alcohols can interact with active sites in the injector liner or the column, causing peak tailing.[6] - Column Overload: Injecting too concentrated a sample can lead to broad, tailing peaks.[4]	- Use a deactivated inlet liner and/or trim the first few centimeters of the column.[6] - Dilute the sample further.
Poor Enantiomeric Resolution	- Suboptimal Temperature Program: The temperature ramp rate can significantly affect chiral separations.[4] - Incorrect Carrier Gas Velocity: The linear velocity of the carrier gas affects the efficiency of the separation.	- Optimize the oven temperature program by trying slower or faster ramp rates. - Adjust the carrier gas flow rate to find the optimal linear velocity for your column.
Ghost Peaks	- Injector Contamination: Residuals from previous injections can elute in later runs. - Septum Bleed: Particles from the injector septum can enter the column and cause spurious peaks.	- Clean the injector and replace the liner. - Use a high-quality, low-bleed septum and condition it before use.
Shifting Retention Times	- Leaks: Leaks in the system can cause fluctuations in the carrier gas flow rate.[7] - Column Aging: Over time, the stationary phase of the column can degrade, leading to changes in retention times.[7]	- Perform a leak check of the system, paying close attention to the injector and column fittings. - If the column is old or has been subjected to harsh conditions, it may need to be replaced.

Frequently Asked Questions (FAQs)

Q1: How do I calculate the enantiomeric excess (ee) from my chromatogram?

A1: The enantiomeric excess is calculated from the peak areas of the two enantiomers using the following formula:

ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

For example, if the peak area of the (S)-enantiomer is 95 and the (R)-enantiomer is 5, the ee would be:

ee (%) = [ (95 - 5) / (95 + 5) ] x 100 = 90%

Q2: I am not seeing any separation of the enantiomers. What should I do?

A2: First, ensure you are using a chiral GC column, as a standard achiral column will not separate enantiomers.[8] If you are using a chiral column and still see no separation, consider the following:

• Column Choice: Verify that the chiral stationary phase (e.g., a specific cyclodextrin derivative) is suitable for separating fluorinated alcohols.

• Method Optimization: Chiral separations are often sensitive to temperature. Try a different oven temperature program, including a lower starting temperature and a slower ramp rate.

• Derivatization: As a last resort, you can derivatize the alcohol with a chiral reagent to form diastereomers, which can then be separated on a standard achiral column. However, direct separation on a chiral column is generally preferred.

Q3: What are the expected retention times for the starting material and product?

A3: Retention times are highly dependent on the specific GC column and method parameters. However, you can expect the following elution order:

• 1,1,1-Trifluoroacetone: This is the most volatile component and will have the shortest retention time.

• (R)- and (S)-1,1,1-Trifluoro-2-propanol: These enantiomers will elute after the starting material, with their separation depending on the chiral column and method.

It is crucial to run individual standards of the starting material and a racemic mixture of the product to confirm the retention times on your system.

Q4: My peaks for 1,1,1-Trifluoro-2-propanol are tailing. How can I improve the peak shape?

A4: Peak tailing for polar compounds like alcohols is often due to unwanted interactions with active sites in the GC system.[6] To mitigate this:

• Use a Deactivated Liner: Ensure your injector liner is deactivated to minimize surface activity.

• Column Conditioning: Properly condition the column according to the manufacturer's instructions before use.

• Trim the Column: If the front of the column has become active, trimming 10-20 cm can restore good peak shape.[6]

• Derivatization: Acylating the alcohol to form an ester can reduce its polarity and improve peak shape.

Q5: Can I use the same GC method for both reaction monitoring and final product purity analysis?

A5: Yes, the same chiral GC method can be used for both purposes. For reaction monitoring, you are primarily interested in the relative amounts of starting material and product to determine conversion. For final product purity analysis, you will be focused on accurately quantifying the enantiomeric excess of the final isolated product. It is important to ensure the method has sufficient resolution and linearity for accurate quantification in both applications.

References

• 1. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. gcms.cz [gcms.cz]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. gcms.cz [gcms.cz]

Handling and storage guidelines for (S)-1,1,1-Trifluoro-2-propanol

This technical support center provides comprehensive guidelines, troubleshooting advice, and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-1,1,1-Trifluoro-2-propanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (S)-1,1,1-Trifluoro-2-propanol in research and development?

A1: (S)-1,1,1-Trifluoro-2-propanol is a crucial chiral building block in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals.[1][2][3] Its trifluoromethyl group can enhance the metabolic stability, lipophilicity, and binding affinity of target molecules.[1] It is commonly used as a solvent, catalyst, and reagent in various chemical reactions.[3]

Q2: What are the key safety precautions to take when handling this compound?

A2: (S)-1,1,1-Trifluoro-2-propanol is a flammable liquid and vapor, and it can cause skin and eye irritation.[4] Always handle it in a well-ventilated area, such as a chemical fume hood, and keep it away from ignition sources.[5][6] Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should always be worn.[7]

Q3: How should (S)-1,1,1-Trifluoro-2-propanol be properly stored?

A3: Store (S)-1,1,1-Trifluoro-2-propanol in a tightly closed container in a cool, dry, and well-ventilated area.[4] It should be stored away from heat, sparks, open flames, and strong oxidizing agents.[3] Flammable liquid storage cabinets are recommended for larger quantities.[8][9]

Q4: What are the appropriate first aid measures in case of exposure?

A4:

• In case of skin contact: Immediately wash the affected area with plenty of soap and water.

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

• If inhaled: Move the person to fresh air and keep them comfortable for breathing.

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. In all cases of exposure, seek immediate medical attention.

Q5: How should I dispose of waste containing (S)-1,1,1-Trifluoro-2-propanol?

A5: Waste containing this compound should be collected in a designated, properly labeled container for flammable waste.[5] Follow your institution's and local regulations for hazardous waste disposal. Do not dispose of it down the drain.

Handling and Storage Guidelines

Proper handling and storage are paramount to ensure safety and maintain the integrity of (S)-1,1,1-Trifluoro-2-propanol.

Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Eye Protection	Chemical splash goggles or safety glasses with side shields.	Protects eyes from splashes and vapors.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact and irritation.
Body Protection	Flame-retardant lab coat and closed-toe shoes.	Protects skin from spills and in case of fire.[5]
Respiratory Protection	Use in a well-ventilated fume hood. A respirator may be required for large quantities or poor ventilation.	Minimizes inhalation of flammable and potentially harmful vapors.[6]

Storage Conditions

Parameter	Recommendation
Temperature	Cool, dry place.
Ventilation	Well-ventilated area.
Container	Tightly sealed, original container.
Incompatible Materials	Strong oxidizing agents, acids, and bases.[3]
Storage Location	Flammable liquid storage cabinet.[8]

Troubleshooting Guides

This section addresses common issues that may arise during experiments involving (S)-1,1,1-Trifluoro-2-propanol.

Asymmetric Synthesis Troubleshooting

Problem: Low enantiomeric excess (ee) in the asymmetric hydrogenation of 1,1,1-trifluoroacetone.

Possible Causes & Solutions:

• Catalyst Activity: The ruthenium phosphine complex catalyst may be deactivated. Ensure the catalyst is handled under an inert atmosphere and that the reagents and solvents are anhydrous.

• Incorrect Base: The use of a strong base can lead to side reactions and lower yield. A weak base is recommended for this reaction.

• Reaction Conditions: Optimize reaction parameters such as temperature, pressure, and reaction time.

Problem: Poor yield in biocatalytic reduction of 1,1,1-trifluoroacetone.

Possible Causes & Solutions:

• Enzyme Inhibition: The substrate or product may be inhibiting the enzyme. Consider using a whole-cell system, which can be more robust. Substrate inhibition can sometimes be overcome by controlling the substrate feed rate.

• Sub-optimal Culture Conditions: The growth and activity of the microorganism are sensitive to culture conditions. Optimize parameters such as pH, temperature, and nutrient composition.

• Co-factor Limitation: The regeneration of cofactors (like NADH/NADPH) can be a limiting factor. Ensure the microorganism has a sufficient supply of a co-substrate (e.g., glucose) for cofactor regeneration.

General Reaction Troubleshooting

Problem: Formation of unexpected side products during oxidation to (S)-1,1,1-trifluoro-2-propanone.

Possible Causes & Solutions:

• Over-oxidation: Strong oxidizing agents can lead to the formation of carboxylic acids.[10] Use milder oxidizing agents like PCC or Swern oxidation.

• Reaction with Solvent: The choice of solvent can influence the reaction. Fluorinated alcohols like HFIP have been shown to be effective solvents for selective oxidation of secondary alcohols.[11][12][13]

Problem: Low yield in nucleophilic substitution reactions at the hydroxyl group.

Possible Causes & Solutions:

• Leaving Group Activation: The hydroxyl group is a poor leaving group. It needs to be activated, for example, by conversion to a tosylate or by using a reagent like thionyl chloride to form a chlorosulfite ester intermediate.[1]

• Steric Hindrance: The trifluoromethyl group can create steric hindrance. Consider using less bulky nucleophiles or optimizing reaction conditions to favor the desired substitution.

Experimental Protocols

Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone

This protocol describes the synthesis of (S)-1,1,1-Trifluoro-2-propanol via asymmetric hydrogenation using a ruthenium catalyst.

Materials:

• 1,1,1-Trifluoroacetone

• Ruthenium phosphine complex catalyst (e.g., Ru(E)(E')(L)(A) where E, E' are chloro, L is a chiral diphosphine ligand, and A is a chiral diamine)

• Weak base (e.g., sodium formate)

• Anhydrous solvent (e.g., methanol)

• High-pressure autoclave

Procedure:

• To a clean and dry high-pressure autoclave under an inert atmosphere, add the ruthenium phosphine complex catalyst.

• Add the anhydrous solvent, followed by the weak base.

• Add 1,1,1-trifluoroacetone to the reaction mixture.

• Seal the autoclave and purge with hydrogen gas several times.

• Pressurize the autoclave with hydrogen to the desired pressure.

• Heat the reaction mixture to the specified temperature and stir for the required duration.

• Monitor the reaction progress by techniques such as GC or NMR.

• Once the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas.

• The product can be purified by distillation.[2]

Purification by Distillation

Procedure:

• Transfer the crude reaction mixture to a round-bottom flask.

• Set up a simple distillation apparatus.

• Heat the flask gently to distill the (S)-1,1,1-Trifluoro-2-propanol.

• Collect the fraction that distills at the boiling point of the product (approximately 74-78 °C).

• Confirm the purity of the collected fractions using analytical techniques like GC or NMR.

Visual Guides

Safe Handling Workflow for (S)-1,1,1-Trifluoro-2-propanol.

Troubleshooting Decision Tree for Low Yields.

References

• 1. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 2. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. - Division of Research Safety | Illinois [drs.illinois.edu]
• 6. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. editverse.com [editverse.com]
• 8. Safe Storage and Use of Flammable Solvents | Lab Manager [labmanager.com]
• 9. geniescientific.com [geniescientific.com]
• 10. studymind.co.uk [studymind.co.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Troubleshooting low enantioselectivity in (S)-1,1,1-Trifluoro-2-propanol synthesis

Welcome to the technical support center for the synthesis of (S)-1,1,1-Trifluoro-2-propanol. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges, particularly low enantioselectivity, encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My enantiomeric excess (% ee) is significantly lower than reported in the literature for the asymmetric reduction of 1,1,1-trifluoroacetone. What are the first steps I should take?

A1: The first and most critical step is to validate your analytical method, which is typically chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). An unvalidated or inaccurate analytical method can provide misleading % ee values.[1]

• Resolution (Rs): Ensure baseline separation between the two enantiomers. An Rs value greater than 1.5 is generally considered adequate.

• Accuracy: Confirm the measured % ee of a known standard sample is accurate.

• Precision: Ensure that repeated measurements of the same sample yield consistent results.

Q2: I've validated my analytical method, but the enantioselectivity of my asymmetric hydrogenation is still low. What experimental parameters should I investigate?

A2: Low enantioselectivity in the asymmetric hydrogenation of 1,1,1-trifluoroacetone can be influenced by several factors. A systematic approach to optimizing your reaction conditions is recommended.

• Catalyst and Ligand Purity: Asymmetric reactions are highly sensitive to impurities.[1] Ensure the purity of your catalyst and chiral ligands. Impurities can poison the catalyst or promote non-selective background reactions.

• Substrate Purity: Impurities in the 1,1,1-trifluoroacetone starting material can competitively react, leading to the formation of racemic or undesired products.[1] Consider purifying your substrate by distillation.

• Solvent Quality: Use anhydrous and peroxide-free solvents. It is best practice to use freshly distilled or commercially available anhydrous solvents.[1] The choice of solvent can also influence catalyst activity and selectivity.[2]

• Reaction Temperature: Lowering the reaction temperature often increases enantioselectivity by favoring the transition state that leads to the desired enantiomer.

• Hydrogen Pressure: The optimal hydrogen pressure can vary depending on the catalyst system. It is a critical parameter to screen.

• Additives: The presence of weak bases (e.g., sodium formate) or additives like water can have a beneficial influence on both the reaction rate and selectivity.[3]

Q3: Are there alternative methods to asymmetric hydrogenation for synthesizing (S)-1,1,1-Trifluoro-2-propanol with high enantioselectivity?

A3: Yes, biocatalytic reduction is a highly effective method for producing (S)-1,1,1-trifluoro-2-propanol with excellent optical purity.[2][4][5] This method utilizes enzymes, such as alcohol dehydrogenases, to reduce 1,1,1-trifluoroacetone with high enantioselectivity, often achieving >99% ee.[2]

Data Presentation

Table 1: Comparison of Catalytic Systems for Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone

Catalyst System	Substrate-to-Catalyst Ratio (S/C)	Base/Additive	Temperature (°C)	H₂ Pressure (Pa)	Enantiomeric Excess (% ee)
[RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)]	12,500	Sodium Formate, Water	40-60	40-80 x 10⁵	Up to 97% (S)[2][3]
RuCl[(S,S)-Tsdpen]	Not specified	Not specified	Not specified	Not specified	Up to 97% (S)[2]

Table 2: Biocatalytic Reduction of 1,1,1-Trifluoroacetone

Biocatalyst	Co-substrate	Reaction Time	Conversion	Enantiomeric Excess (% ee)
Microbial Enzymes	Glucose	168 hours	94.9%	98.7% (S)[4][5]
F420-dependent Alcohol Dehydrogenase (ADF)	Isopropanol	Not specified	High	>99% (S)[6]

Experimental Protocols

Protocol 1: Asymmetric Catalytic Hydrogenation of 1,1,1-Trifluoroacetone

This protocol is based on the use of a ruthenium phosphine complex catalyst.[3][7]

Materials and Equipment:

• High-pressure stainless steel autoclave

• 1,1,1-trifluoroacetone

• Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or similar Ru(II)-diphosphine-diamine complex

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High purity hydrogen gas

• Anhydrous solvent (optional, reaction can be run neat)

• Standard laboratory glassware

• Purification equipment (distillation apparatus)

Procedure:

• Reactor Preparation: Ensure the stainless steel autoclave is clean and dry.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst ratio (S/C) of approximately 12,500.[7]

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like water (0.1-50 wt% relative to the substrate).[7]

• Sealing and Purging: Seal the autoclave and purge it several times with nitrogen gas, followed by purging with hydrogen gas.[7]

• Reaction Conditions: Pressurize the autoclave with hydrogen to 40-80 x 10⁵ Pa. Heat the reaction mixture to 40-60°C with constant stirring.[3][7]

• Monitoring the Reaction: Monitor the reaction progress by analyzing aliquots for the consumption of the starting material and the formation of the product using GC or HPLC.

• Work-up and Purification: After the reaction is complete, cool the autoclave and carefully vent the hydrogen gas. The crude product can be purified by distillation.

Protocol 2: Biocatalytic Reduction of 1,1,1-Trifluoroacetone

This protocol is a general guideline for microbial reduction.

Materials and Equipment:

• Fermenter or reaction vessel

• Microorganism (e.g., specific yeast or bacteria)

• Growth medium (e.g., containing glucose, peptone, yeast extract)

• 1,1,1-trifluoroacetone

• pH control system

• Standard laboratory glassware

• Purification equipment (distillation apparatus)

Procedure:

• Cultivation of Microorganism: Prepare a suitable liquid medium and inoculate it with the chosen microorganism. Allow the culture to grow under appropriate conditions (temperature, agitation).

• Substrate Addition: Once the microbial culture is established, add a solution of 1,1,1-trifluoroacetone and a co-substrate like glucose. The substrate can be added in batches to maintain a constant concentration.

• Reaction Monitoring: Monitor the reduction of the substrate over several days using GC or HPLC.

• Product Recovery: Once the desired conversion is achieved (e.g., >90%), terminate the reaction. The microbial cells can be removed by filtration or centrifugation.[7]

• Purification: The (S)-1,1,1-trifluoro-2-propanol can be recovered from the reaction solution by distillation.[4][5][7]

Mandatory Visualization

Caption: A troubleshooting workflow for addressing low enantioselectivity.

Caption: General workflow for the asymmetric synthesis of (S)-1,1,1-trifluoro-2-propanol.

References

• 1. benchchem.com [benchchem.com]
• 2. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 3. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 4. (S)-1,1,1-TRIFLUORO-2-PROPANOL CAS#: 3539-97-7 [m.chemicalbook.com]
• 5. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]
• 6. Facile Stereoselective Reduction of Prochiral Ketones by using an F420‐dependent Alcohol Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Yield in the Biocatalytic Production of (S)-1,1,1-Trifluoro-2-propanol

This technical support center is designed for researchers, scientists, and professionals in drug development to address common challenges encountered during the biocatalytic synthesis of (S)-1,1,1-Trifluoro-2-propanol. Here, you will find troubleshooting guidance and frequently asked questions in a direct question-and-answer format, supplemented with data tables for easy comparison of key parameters, detailed experimental protocols, and visualizations to clarify complex processes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield is low. What are the potential causes and how can I address them?

A1: Low yield in the biocatalytic reduction of 1,1,1-trifluoroacetone can stem from several factors. A systematic approach to troubleshooting is recommended.

• Sub-optimal Reaction Conditions: The pH, temperature, and buffer composition can significantly impact enzyme activity and stability. It is crucial to operate within the optimal range for your specific ketoreductase (KRED) or whole-cell biocatalyst.

• Inefficient Cofactor Regeneration: The reduction of the ketone requires a nicotinamide cofactor (NADH or NADPH), which is consumed stoichiometrically.[1] Inefficient regeneration of the cofactor will halt the reaction. Consider using a coupled-enzyme system (e.g., glucose dehydrogenase with glucose) or a substrate-coupled system (e.g., isopropanol) for efficient cofactor recycling.[2]

• Enzyme Inhibition: High concentrations of the substrate (1,1,1-trifluoroacetone) or the product ((S)-1,1,1-Trifluoro-2-propanol) can inhibit the enzyme, leading to a decrease in reaction rate and overall yield.[3][4] Gradual addition of the substrate can mitigate this issue.

• Poor Enzyme Stability: The chosen enzyme may not be stable under the reaction conditions for the required duration. Consider enzyme immobilization or using a more robust enzyme variant.

• Low Biocatalyst Concentration: An insufficient amount of enzyme or whole cells will result in a slow reaction rate and incomplete conversion. Increase the biocatalyst loading to improve the reaction rate.

Q2: The enantioselectivity of my reaction is poor. How can I improve the enantiomeric excess (e.e.)?

A2: Achieving high enantioselectivity is critical for the synthesis of chiral molecules.[5] Several factors can influence the stereochemical outcome of the reaction.

• Choice of Biocatalyst: Different ketoreductases exhibit varying degrees of stereoselectivity towards the same substrate. Screening a panel of KREDs is often necessary to identify one that provides high enantiomeric excess for (S)-1,1,1-Trifluoro-2-propanol.[6]

• Reaction Temperature: Lowering the reaction temperature can sometimes enhance enantioselectivity, although it may also reduce the reaction rate.

• Co-solvents: The addition of organic co-solvents can influence the enzyme's conformation and, consequently, its enantioselectivity. Experiment with different water-miscible organic solvents (e.g., DMSO, isopropanol) at varying concentrations.[7]

• pH Optimization: The pH of the reaction medium can affect the ionization state of amino acid residues in the enzyme's active site, which can in turn impact substrate binding and stereoselectivity. Fine-tuning the pH can lead to improved enantiomeric excess.

Q3: My whole-cell biocatalysis is not performing as expected. What are some common issues with using whole cells?

A3: While whole-cell biocatalysis offers the advantage of in-situ cofactor regeneration, it also presents unique challenges.[8]

• Cell Viability and Permeability: The substrate or product may be toxic to the microbial cells, leading to a loss of viability and catalytic activity. Additionally, the cell membrane can act as a barrier, limiting the transport of the substrate into the cell and the product out of the cell.[8]

• Competing Metabolic Pathways: The microorganism may possess other enzymes that can react with the substrate or product, leading to the formation of unwanted byproducts and a reduction in the yield of the desired alcohol.[9]

• Sub-optimal Culture Conditions: The composition of the growth medium, including carbon and nitrogen sources, as well as the culture temperature and pH, can significantly affect the expression of the desired ketoreductase.[9]

Q4: How can I efficiently regenerate the expensive NAD(P)H cofactor?

A4: Efficient cofactor regeneration is crucial for the economic viability of the process.[10] The two most common methods are:

• Enzyme-Coupled Regeneration: This approach uses a second enzyme, such as glucose dehydrogenase (GDH) or formate dehydrogenase (FDH), and a cheap sacrificial substrate (glucose or formate) to regenerate NAD(P)H from NAD(P)+.[2][10] This method is highly efficient and can drive the reaction to completion.

• Substrate-Coupled Regeneration: In this method, a single enzyme is used to both reduce the primary substrate and oxidize a co-substrate, typically a secondary alcohol like isopropanol, which is added in large excess.[2][11] While simpler, this approach can be limited by equilibrium constraints.

Data Presentation

Table 1: Comparison of Different Biocatalysts for the Synthesis of (S)-1,1,1-Trifluoro-2-propanol

Biocatalyst	Cofactor Regeneration System	Substrate Conc. (mM)	Temp (°C)	pH	Yield (%)	e.e. (%)	Reference
Hansenula polymorpha NBRC0799	Glucose	1115	28	6.5	94.9	98.7 (S)	[12]
KRED NADPH-134	Glucose/GDH	700	RT	-	95	>99 (S)	[2][8]
KRED NADH-101	Isopropanol	50	RT	-	>99	>99 (S)	[2][8]
Baker's Yeast	Glucose	-	-	-	-	>99 (S)	[6]

Table 2: Influence of Reaction Parameters on Yield and Enantioselectivity

Parameter Varied	Condition 1	Yield (%)	e.e. (%)	Condition 2	Yield (%)	e.e. (%)	Reference
Cofactor Regeneration	KRED NADPH-134 with Isopropanol	-	-	KRED NADPH-134 with Glucose/GDH	95	>99	[2][8]
Co-solvent	Aqueous buffer	-	-	Aqueous buffer with 10% Ethanol	>99	>99	[2]

Experimental Protocols

Protocol 1: Whole-Cell Biocatalytic Reduction of 1,1,1-Trifluoroacetone using Hansenula polymorpha

1. Media Preparation and Inoculation:

• Prepare a liquid medium containing glucose (30 g/L), peptone (15 g/L), yeast extract (25 g/L), potassium dihydrogenphosphate (2.4 g/L), and dipotassium hydrogenphosphate (1.25 g/L) in deionized water.
• Sterilize the medium by autoclaving at 121°C for 60 minutes.
• Inoculate the sterile medium with a suspension of Hansenula polymorpha NBRC0799.
• Incubate at 28°C with aeration (1 vvm) and stirring (500 rpm) for 24 hours.[12]

2. Biotransformation:

• After the initial culture period, adjust the aeration to 0.1 vvm and the stirring speed to 50 rpm.
• Prepare a solution of 1,1,1-trifluoroacetone (125.2 g) and glucose (200 g) in 300 ml of deionized water.
• Add this solution to the cell suspension. Maintain the glucose concentration at approximately 2% throughout the reaction.
• Maintain the pH at 6.5 using aqueous ammonia.[12]

3. Reaction Monitoring and Product Recovery:

• Monitor the consumption of the substrate and the formation of the product periodically using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).
• Once the reaction has reached the desired conversion (e.g., >90%), terminate the reaction.
• Remove the microbial cells by centrifugation or filtration.
• Recover the (S)-1,1,1-Trifluoro-2-propanol from the supernatant by distillation.[12][13]
• Determine the optical purity (e.e.) of the product using chiral GC or HPLC.

Protocol 2: KRED-Catalyzed Reduction of 1,1,1-Trifluoroacetone with Glucose/GDH Cofactor Regeneration

1. Reaction Setup:

• In a temperature-controlled vessel, prepare a buffered solution (e.g., 100 mM potassium phosphate buffer, pH 7.0).
• Add NADP+ to a final concentration of 1 mM.
• Add glucose to a final concentration of 1.2 M.
• Add the ketoreductase (KRED) and glucose dehydrogenase (GDH) to the desired final concentrations (e.g., 1 mg/mL each).

2. Biotransformation:

• Add 1,1,1-trifluoroacetone to the reaction mixture to the desired final concentration (e.g., 700 mM). To avoid substrate inhibition, the substrate can be added portion-wise.[2]
• Stir the reaction mixture at a constant temperature (e.g., 30°C).
• Maintain the pH of the reaction at 7.0 by the controlled addition of a suitable base (e.g., 1 M NaOH).

3. Reaction Monitoring and Product Recovery:

• Monitor the progress of the reaction by analyzing samples for the disappearance of the ketone and the appearance of the alcohol using GC or HPLC.
• Once the reaction is complete, terminate it by adding a water-immiscible organic solvent (e.g., ethyl acetate) to extract the product.
• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to obtain the crude product.
• Purify the (S)-1,1,1-Trifluoro-2-propanol by distillation or column chromatography.
• Determine the yield and enantiomeric excess of the purified product.

Mandatory Visualizations

Caption: Experimental workflow for the biocatalytic synthesis of (S)-1,1,1-Trifluoro-2-propanol.

Caption: Troubleshooting guide for low yield in biocatalytic synthesis.

References

• 1. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. rroij.com [rroij.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. zhaogroup.chbe.illinois.edu [zhaogroup.chbe.illinois.edu]
• 11. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 12. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Purification of (S)-1,1,1-Trifluoro-2-propanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-1,1,1-Trifluoro-2-propanol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercially available or synthetically produced (S)-1,1,1-Trifluoro-2-propanol?

A1: Common impurities can include:

• The (R)-enantiomer: The opposite enantiomer is often the most significant impurity in terms of stereochemical purity.

• Residual starting materials: Unreacted starting materials from the synthesis, such as 1,1,1-trifluoroacetone, can be present.[1]

• Acidic or basic residues: Catalysts or reagents used in the synthesis can leave behind acidic or basic impurities.[2][3]

• Water: Water can be introduced during the synthesis or workup and can sometimes interfere with certain applications or purification techniques.[3][4]

• Solvents: Residual solvents from the reaction or extraction steps may also be present.

Q2: What are the primary methods for purifying (S)-1,1,1-Trifluoro-2-propanol?

A2: The primary purification methods are:

• Fractional Distillation: This technique is effective for separating the alcohol from impurities with significantly different boiling points, such as non-volatile materials or some solvents.[5][6][7][8]

• Chiral Chromatography (HPLC and SFC): High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using a chiral stationary phase are the most effective methods for separating the (S)-enantiomer from the (R)-enantiomer to achieve high enantiomeric purity.[9][10][11]

• Acid-Base Extraction: This is a preliminary purification step (a wash) used to remove acidic or basic impurities from the crude product before final purification.[2][12][13][14]

Q3: What is the difference between HPLC and SFC for chiral purification?

A3: High-Performance Liquid Chromatography (HPLC) uses liquid mobile phases to separate compounds. In contrast, Supercritical Fluid Chromatography (SFC) employs a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase, often with an alcohol co-solvent. For chiral separations, SFC can offer several advantages over HPLC, including faster analysis times, reduced consumption of organic solvents, and higher efficiency.[9][10][15]

Purification and Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the purification of (S)-1,1,1-Trifluoro-2-propanol.

Preliminary Purification: Acid-Base Wash

Q: My crude (S)-1,1,1-Trifluoro-2-propanol has a low pH and I suspect acidic impurities. How can I remove them before distillation or chromatography?

A: An acid-base extraction (or wash) is an effective method to remove acidic or basic impurities. For acidic impurities, a wash with a mild aqueous base is recommended.

Experimental Protocol: Acid-Base Wash for Removal of Acidic Impurities

• Dissolution: Dissolve the crude (S)-1,1,1-Trifluoro-2-propanol in an appropriate organic solvent in which it is soluble but that is immiscible with water (e.g., diethyl ether or ethyl acetate).

• Transfer to Separatory Funnel: Transfer the organic solution to a separatory funnel.

• Basic Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. The volume of the wash should be about one-third to one-half the volume of the organic layer.[14]

• Extraction: Stopper the funnel and gently invert it several times, making sure to vent frequently to release any pressure buildup (especially from CO₂ evolution). Shake the funnel more vigorously for 1-2 minutes.

• Separation: Allow the layers to separate. The aqueous layer (containing the salt of the acidic impurity) can be drained off.

• Repeat: Repeat the wash with fresh sodium bicarbonate solution if necessary.

• Water Wash: Wash the organic layer with distilled water to remove any remaining bicarbonate solution.

• Brine Wash: Perform a final wash with a saturated aqueous sodium chloride (brine) solution to remove the bulk of the dissolved water from the organic layer.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

• Filtration and Concentration: Filter off the drying agent and remove the solvent under reduced pressure to yield the pre-purified (S)-1,1,1-Trifluoro-2-propanol.

Purification by Fractional Distillation

Q: I am trying to purify (S)-1,1,1-Trifluoro-2-propanol by fractional distillation, but the separation is poor, and the temperature is not stable.

A: Poor separation and temperature instability during fractional distillation can be due to several factors, including inefficient column packing, heating too quickly, or poor insulation.

Troubleshooting Fractional Distillation

Problem	Possible Cause	Solution
Poor Separation	Heating rate is too high.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column. Aim for a distillation rate of 1-2 drops per second.[8]
Inefficient fractionating column.	Ensure the column is packed correctly with a suitable material (e.g., glass beads or Raschig rings) to provide a large surface area for condensation and vaporization cycles.[16]
Unstable Temperature Reading	Thermometer bulb is positioned incorrectly.	The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[5]
"Bumping" of the liquid.	Add boiling chips or use a magnetic stirrer to ensure smooth boiling.
Distillation Stops or Slows	Insufficient heating.	If the ring of condensate in the column stops rising, slightly increase the heat.[5]
Heat loss from the column.	Insulate the fractionating column with glass wool or aluminum foil to minimize heat loss to the surroundings, especially for higher boiling point compounds.[5]

Experimental Protocol: Fractional Distillation of (S)-1,1,1-Trifluoro-2-propanol

• Apparatus Setup: Assemble a fractional distillation apparatus as shown in the diagram below. Use a round-bottom flask of an appropriate size (it should be one-half to two-thirds full). Add a magnetic stir bar or boiling chips.[8]

• Charging the Flask: Charge the flask with the crude (S)-1,1,1-Trifluoro-2-propanol.

• Heating: Begin heating the flask gently using a heating mantle.

• Equilibration: Observe the ring of condensate slowly rising through the fractionating column. Maintain a slow and steady heating rate to allow for proper separation.

• Collecting Fractions: The boiling point of (S)-1,1,1-Trifluoro-2-propanol is approximately 78-82°C. Collect the fraction that distills over in this temperature range. Discard any initial "forerun" that comes over at a lower temperature.

• Monitoring: The temperature should remain constant during the collection of the pure fraction. A drop in temperature indicates that the component has finished distilling.[6]

• Completion: Stop the distillation before the flask boils to dryness.

Enantiomeric Purification by Chiral Chromatography (HPLC/SFC)

Q: I am not achieving baseline separation of the (S) and (R) enantiomers on my chiral column. What should I do?

A: Achieving good enantiomeric separation often requires methodical optimization of the chromatographic conditions.

Troubleshooting Chiral Chromatography

Problem	Possible Cause	Solution
No Separation/Poor Resolution	Incorrect chiral stationary phase (CSP).	Screen a variety of chiral columns (e.g., polysaccharide-based like cellulose or amylose derivatives) as their selectivity is highly compound-dependent.[17]
Mobile phase composition is not optimal.	Systematically vary the ratio of the mobile phase components (e.g., hexane/isopropanol in normal phase). Small changes can have a large impact on resolution.
Temperature is not optimal.	Vary the column temperature. Lower temperatures often improve resolution but may increase analysis time.[17]
Peak Tailing	Secondary interactions with the stationary phase.	For basic compounds, add a small amount of a basic modifier (e.g., 0.1% diethylamine). For acidic compounds, add an acidic modifier (e.g., 0.1% trifluoroacetic acid).[17]
Column overload.	Dilute the sample and inject a smaller volume.[18]
Split Peaks	Blockage in the column inlet frit.	Reverse flush the column or replace the frit.[19][20]
Sample solvent is too strong.	Dissolve the sample in the mobile phase or a weaker solvent.[20]
Column void.	A void at the head of the column can cause peak splitting. This usually requires replacing the column.[19]

Experimental Protocol: Chiral HPLC/SFC Method Development

• Column Selection: Choose a set of 2-3 chiral columns with different selectivities (e.g., a cellulose-based and an amylose-based column).

• Mobile Phase Screening (Normal Phase):

  • Start with a mobile phase of Hexane/Isopropanol (90:10).

  • If resolution is poor, systematically vary the isopropanol content (e.g., 5%, 15%, 20%).

  • If necessary, try other alcohol modifiers like ethanol.

• Mobile Phase Screening (SFC):

  • Start with a mobile phase of CO₂/Methanol (85:15).

  • Vary the percentage of the methanol co-solvent.

  • Consider adding a small amount of an additive (e.g., 0.1% diethylamine) to improve peak shape.

• Flow Rate and Temperature Optimization: Once some separation is observed, optimize the flow rate and column temperature to maximize resolution.

• Water Content: Be aware that small amounts of water in the mobile phase can affect retention times and selectivity.[4][21][22]

Data Presentation

Table 1: Example Purification Efficiency

Purification Method	Starting Purity (Enantiomeric Excess, ee)	Final Purity (Enantiomeric Excess, ee)	Notes
Fractional Distillation	Not applicable for enantiomers	Can achieve high chemical purity	A reported distillation of a reaction mixture yielded (S)-1,1,1-Trifluoro-2-propanol with an optical purity of 98.7% ee.[23][24]
Chiral HPLC/SFC	Racemic (0% ee) or enantiomerically enriched	>99% ee is achievable	Highly dependent on the specific column and mobile phase conditions.

Visualizations

Caption: General purification workflow for (S)-1,1,1-Trifluoro-2-propanol.

Caption: Decision workflow for troubleshooting poor chiral chromatography resolution.

References

• 1. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Purification [chem.rochester.edu]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Purification by Fractional distillation/crystallisation (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 8. Video: Fractional Distillation: Principle, Purification of a Mixture [jove.com]
• 9. selvita.com [selvita.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. ocw.mit.edu [ocw.mit.edu]
• 15. Supercritical Fluid Chromatography: A Greener, Cheaper, and Faster Alternative in Normal Phase Chromatography - Regis Technologies [registech.com]
• 16. Chemistry 210 Experiment 5 [home.miracosta.edu]
• 17. benchchem.com [benchchem.com]
• 18. uhplcs.com [uhplcs.com]
• 19. lctsbible.com [lctsbible.com]
• 20. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 21. The Impact of Water as an Additive on the Elution of Some Basic Organic Compounds in Supercritical Fluid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 22. An examination of the effects of water on normal phase enantioseparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. (S)-1,1,1-TRIFLUORO-2-PROPANOL CAS#: 3539-97-7 [m.chemicalbook.com]
• 24. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]

Safe handling procedures for 1,1,1-trifluoroacetone starting material

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, troubleshooting, and handling protocols for 1,1,1-trifluoroacetone. Adherence to these procedures is critical for ensuring laboratory safety and experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,1,1-trifluoroacetone? A1: 1,1,1-Trifluoroacetone is a hazardous chemical with multiple risks. It is an extremely flammable liquid and vapor.[1][2][3] The substance is known to cause skin irritation, and in some cases, severe skin burns and eye damage.[2][4] Inhalation may lead to respiratory irritation, and ingestion is considered harmful.[1][4][5] It is also a lachrymator, meaning it can cause an increased flow of tears.[2] Due to its low boiling point, it is a highly volatile substance, and sealed containers may build up pressure, creating a risk of rupture.[1]

Q2: What specific Personal Protective Equipment (PPE) is mandatory when handling this material? A2: To prevent exposure, a comprehensive set of PPE is required.

• Eye/Face Protection: Chemical safety goggles with side shields are essential.[1][3][6] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[4][6]

• Skin Protection: Wear chemical-resistant gloves (e.g., PVC), a lab coat or overalls, and a PVC apron to prevent skin contact.[1][4][6]

• Respiratory Protection: All work must be conducted in a well-ventilated area, preferably within a chemical fume hood.[4][6] If ventilation is inadequate or exposure limits are exceeded, a NIOSH/MSHA-approved respirator is required.[3][4][6]

• Footwear: Safety shoes are recommended.[4] For larger-scale operations, non-sparking safety footwear should be used.[1]

Q3: What are the correct storage conditions for 1,1,1-trifluoroacetone? A3: Proper storage is crucial to maintain chemical stability and prevent accidents. Store the chemical in a cool, dry, and well-ventilated area designated for flammable materials.[3][4][7] The recommended storage temperature is between 2-8°C.[8] Containers must be kept tightly closed when not in use and stored in a locked-up area accessible only to authorized personnel.[2][4][6] Due to its low boiling point, containers may bulge; they should be checked regularly and vented periodically if necessary.[1] It must be stored away from incompatible substances such as strong oxidizing agents, strong bases, and alkali metals.[2][3][4]

Q4: What is the immediate procedure to follow in case of a spill? A4: The response depends on the scale of the spill.

• Minor Spills: Immediately remove all sources of ignition.[1][3] Absorb the spill with an inert, non-combustible material like vermiculite, sand, or earth.[3][8] Do not use combustible materials such as paper towels.[9] Collect the absorbed material using spark-proof tools and place it into a suitable, labeled container for hazardous waste disposal.[3][10] Ensure the area is well-ventilated.[4]

• Major Spills: Evacuate all personnel from the immediate area and move upwind.[1] Alert your institution's emergency responders or Environmental Health and Safety (EHS) department immediately, providing them with the location and nature of the hazard.[1]

Q5: What are the first-aid measures for accidental exposure? A5: Immediate action is critical in case of exposure. Always seek medical attention and provide the Safety Data Sheet (SDS) to the responding physician.[2][10]

• Inhalation: Move the individual to fresh air immediately.[4][7] If they are not breathing, administer artificial respiration (avoiding mouth-to-mouth if the substance was ingested or inhaled).[2][10] Seek immediate medical attention.[4][10]

• Skin Contact: Immediately remove all contaminated clothing.[1][2] Flush the affected skin with plenty of soap and water for at least 15 minutes.[4][7][10] Get medical advice if irritation occurs or persists.[4]

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[4][7][10] Remove contact lenses if present and easy to do.[2][4] Seek immediate medical attention.[4][10]

• Ingestion: Do NOT induce vomiting.[4][7][10] If the person is conscious, rinse their mouth with water.[4][7] Never give anything by mouth to an unconscious person.[7][10] Call for immediate medical assistance.[2][7][10]

Q6: How should I dispose of waste 1,1,1-trifluoroacetone and contaminated materials? A6: This chemical and its containers must be treated as hazardous waste.[1] All waste must be disposed of through a licensed and approved hazardous waste disposal facility in accordance with local, state, and federal regulations.[4][9][10] Do not pour it down the drain or mix it with general waste.[9][10] Collect waste material, including contaminated consumables like pipette tips and absorbent materials, in a designated, leak-proof, and clearly labeled hazardous waste container.[9]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 1,1,1-trifluoroacetone.

Property	Value
CAS Number	421-50-1[2][10]
Molecular Formula	C₃H₃F₃O[10]
Boiling Point	22 °C (71.6 °F)
Flash Point	-30 °C (-22 °F) - closed cup[3][11]
Density	1.252 g/mL at 25 °C
Vapor Pressure	13.62 psi (703.8 mmHg) at 20 °C[1]

Experimental Protocols

Protocol 1: Standard Laboratory Handling Procedure

• Preparation: Before starting, review the Safety Data Sheet (SDS). Ensure an emergency eyewash station and safety shower are accessible.[4][9]

• Ventilation: Confirm that the chemical fume hood is functioning correctly. All handling of 1,1,1-trifluoroacetone must take place inside the fume hood.[2][6]

• PPE: Don all required PPE, including chemical safety goggles, a face shield, chemical-resistant gloves, and a lab coat.[4][6]

• Equipment: Ensure all equipment is clean, dry, and compatible with the chemical. Use non-sparking tools and explosion-proof equipment.[2][7][10] Ground and bond containers when transferring the material to prevent static discharge.[2][7]

• Handling: Dispense the chemical slowly and carefully to avoid splashing or generating vapor. Keep the container tightly closed when not in use.[4]

• Post-Handling: After use, securely close the primary container. Decontaminate any surfaces that may have come into contact with the chemical.

• Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling is complete.[4][6] Do not eat, drink, or smoke in the work area.[4][6]

Protocol 2: Spill Containment and Cleanup

• Alert & Evacuate: Alert personnel in the immediate vicinity. For large spills, evacuate the area.[1]

• Control Ignition Sources: Immediately extinguish all nearby flames and turn off any equipment that could create a spark.[1][3]

• Ventilate: Ensure the area is well-ventilated, using the fume hood to draw vapors away if the spill is contained within it.

• Contain Spill: Use an inert absorbent material such as sand, vermiculite, or earth to contain the spill.[3][8]

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled container for hazardous waste.[3][10]

• Decontaminate: Clean the spill area with a suitable decontamination solution, and dispose of all cleaning materials as hazardous waste.

• Report: Report the incident to your supervisor or EHS department according to your institution's policy.

Protocol 3: Chemical Waste Disposal

• Segregation: Collect all waste containing 1,1,1-trifluoroacetone, including empty containers and contaminated lab supplies, in a dedicated hazardous waste container.[9] Empty containers may still contain explosive vapors and should be handled with care.[1]

• Labeling: The waste container must be leak-proof, kept closed, and clearly labeled as "Hazardous Waste: 1,1,1-Trifluoroacetone," including "Flammable" and "Toxic" pictograms.[9]

• Storage: Store the waste container in a designated, secure, and well-ventilated satellite accumulation area away from incompatible materials.

• Disposal Request: Arrange for pickup and disposal through your institution's EHS department or a licensed hazardous waste contractor.[4][9] Provide the contractor with the SDS to ensure safe transport and disposal.[9]

Safe Handling Workflow

Caption: Logical workflow for the safe handling of 1,1,1-trifluoroacetone.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. capotchem.cn [capotchem.cn]
• 6. benchchem.com [benchchem.com]
• 7. 1,1,1-Trifluoropentane-2,4-dione(367-57-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. 1,1,1-Trifluoroacetone – INTERSURFCHEM SOLUTIONS [intersurfchem.com]
• 9. benchchem.com [benchchem.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. 1,1,1-三氟丙酮 97% | Sigma-Aldrich [sigmaaldrich.com]

Optimizing reaction temperature for asymmetric hydrogenation to (S)-1,1,1-Trifluoro-2-propanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the reaction temperature in the asymmetric hydrogenation of 1,1,1-trifluoroacetone to produce (S)-1,1,1-Trifluoro-2-propanol.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, focusing on the critical parameter of reaction temperature.

Q1: My reaction shows low conversion of 1,1,1-trifluoroacetone. How can I improve the yield?

A1: Low conversion can be attributed to several factors, with temperature playing a crucial role.

• Sub-optimal Temperature: The reaction rate is highly dependent on temperature. The recommended temperature range for this hydrogenation using a Ruthenium-based catalyst is typically between 40°C and 60°C.[1] Operating below this range may significantly slow down the reaction.

• Insufficient Hydrogen Pressure: Ensure the hydrogen pressure is within the recommended range of 40 x 10⁵ to 80 x 10⁵ Pa.[1] Lower pressures can lead to incomplete conversion.

• Catalyst Activity: The catalyst may be deactivated. Ensure proper handling and storage of the catalyst to protect it from oxygen and moisture. Impurities in the substrate or solvent can also poison the catalyst.

• Inadequate Mixing: Proper agitation is essential for gas-liquid reactions. Ensure the stirring is vigorous enough to ensure good contact between the hydrogen gas, the substrate, and the catalyst.

Q2: The enantiomeric excess (ee) of my (S)-1,1,1-Trifluoro-2-propanol is below the desired level (>95%). What steps can I take to improve it?

A2: Achieving high enantioselectivity is a key challenge in asymmetric synthesis. Temperature is a critical lever to pull.

• High Reaction Temperature: Generally, in asymmetric hydrogenation, lower temperatures favor higher enantioselectivity.[2] If you are operating at the higher end of the recommended range (e.g., 60°C), consider lowering the temperature in increments (e.g., to 50°C or 40°C) to observe the effect on ee. There is often a trade-off between reaction rate and enantioselectivity.

• Solvent Effects: The choice of solvent can influence the catalyst's chiral environment. While this reaction can be run neat, if you are using a solvent, consider screening different options.

• Base Sensitivity of Substrate: 1,1,1-trifluoroacetone is susceptible to aldol condensation in the presence of strong bases, which can lead to byproducts and potentially affect the enantioselectivity.[3] Using a weak base, such as sodium formate, is recommended.[1]

• Catalyst and Ligand Purity: The enantiopurity of the chiral ligands on the catalyst is paramount. Ensure you are using a high-quality catalyst.

Q3: I am observing the formation of side products in my reaction mixture. What are the likely byproducts and how can I minimize them?

A3: Side product formation can be influenced by reaction conditions, particularly temperature and the presence of certain reagents.

• Aldol Condensation: As mentioned, 1,1,1-trifluoroacetone can undergo self-condensation, especially in the presence of strong bases or at elevated temperatures.[3] Sticking to the recommended temperature range and using a weak base are crucial preventative measures.

• Decomposition of Catalyst or Substrate: At excessively high temperatures, the catalyst or the substrate may begin to decompose, leading to a complex mixture of byproducts. It is important to stay within the validated temperature range for the specific catalyst system being used.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the asymmetric hydrogenation of 1,1,1-trifluoroacetone?

A1: The generally recommended temperature range for this reaction, particularly with Ruthenium-based catalysts like [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)], is between 20°C and 80°C, with a preferred and more optimal range of 40°C to 60°C.[1]

Q2: How does temperature generally affect the enantiomeric excess (ee) in this reaction?

A2: In many asymmetric catalytic reactions, an increase in temperature can lead to a decrease in enantiomeric excess. This is because at higher temperatures, the energy difference between the transition states leading to the two enantiomers becomes less significant, allowing for the formation of more of the undesired enantiomer.

Q3: Can running the reaction at a lower temperature for a longer time improve my results?

A3: Yes, this is a common strategy to optimize for enantioselectivity. A lower temperature can enhance the ee, and extending the reaction time can compensate for the slower reaction rate to achieve a high conversion. It is a matter of finding the right balance for your specific experimental goals.

Q4: Are there any visual indicators of problems during the reaction that I should watch for?

A4: While a change in color of the reaction mixture is not always indicative of a problem, a significant and unexpected color change could suggest catalyst decomposition. The most reliable way to monitor the reaction is by taking aliquots at regular intervals and analyzing them by appropriate techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine conversion and enantiomeric excess.[1]

Experimental Protocol: Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone

This protocol is based on established methods for the asymmetric hydrogenation of 1,1,1-trifluoroacetone using a Ruthenium phosphine complex catalyst.[1]

Materials:

• High-pressure stainless steel autoclave

• 1,1,1-trifluoroacetone

• Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or similar Ru(II)-diphosphine-diamine complex

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High purity hydrogen gas

• Solvent (optional, the reaction can be run neat)

• Standard laboratory glassware for workup

• Purification equipment (distillation apparatus)

Procedure:

• Reactor Preparation: Thoroughly clean and dry the stainless steel autoclave.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst molar ratio (S/C) of approximately 10,000-30,000.

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.04 - 0.5 mol% relative to the substrate), and an additive like water (1 - 3 wt% relative to the substrate).

• Sealing and Purging: Seal the autoclave securely. Purge the vessel several times with an inert gas (e.g., nitrogen) to remove air, followed by purging with hydrogen gas.

• Reaction Conditions:

  • Pressurize the autoclave with hydrogen to 40-80 x 10⁵ Pa.

  • Heat the reaction mixture to the desired temperature (e.g., 40°C, 50°C, or 60°C) with constant and efficient stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by taking small samples at regular intervals and analyzing them by GC or chiral HPLC to determine the conversion of 1,1,1-trifluoroacetone and the enantiomeric excess of (S)-1,1,1-Trifluoro-2-propanol.

• Workup and Product Isolation:

  • Once the desired conversion is reached, cool the autoclave to room temperature and carefully vent the hydrogen gas.

  • The crude product can be isolated. Purification of the (S)-1,1,1-Trifluoro-2-propanol is typically achieved by distillation.

Data Presentation

Table 1: Expected Effect of Reaction Temperature on the Asymmetric Hydrogenation of 1,1,1-Trifluoroacetone

Reaction Temperature (°C)	Expected Conversion/Yield	Expected Enantiomeric Excess (ee) of (S)-enantiomer	General Observations
25	Lower	Potentially >98%	Reaction rate will be significantly slower, requiring longer reaction times.
40	High	>97%	A good balance between reaction rate and enantioselectivity.[1]
50	High to Very High	~95-97%	Increased reaction rate compared to 40°C, with potentially a slight decrease in ee.[1]
60	Very High	~95%	Fast reaction rate, but a noticeable decrease in enantioselectivity may be observed.[1]
80	Very High	<95%	Very rapid reaction, but a significant drop in enantioselectivity is likely.

Note: The data in this table is representative and based on general principles of asymmetric hydrogenation and published preferred temperature ranges. Actual results will vary depending on the specific catalyst, substrate purity, and other reaction conditions.

Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. Unusual temperature dependence of enantioselectivity in asymmetric reductions by chiral NADH models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]

Technical Support Center: Quenching Procedures for Reactions Involving (S)-1,1,1-Trifluoro-2-propanol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding quenching procedures for reactions involving (S)-1,1,1-Trifluoro-2-propanol. The information is presented in a clear question-and-answer format to address specific challenges you may encounter during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the general principles for quenching a reaction where (S)-1,1,1-Trifluoro-2-propanol is the solvent or a co-solvent?

A1: When (S)-1,1,1-Trifluoro-2-propanol is part of the reaction medium, the quenching strategy will depend on the nature of the reactive species that needs to be neutralized. A general approach involves the slow, controlled addition of a quenching agent at a reduced temperature (typically 0 °C or lower) to manage any exothermic events. Common quenching agents include water, aqueous acidic solutions (e.g., HCl, NH₄Cl), or aqueous basic solutions (e.g., NaHCO₃, NaOH). The choice of quenching agent should be guided by the specific reagents used in your reaction.

Q2: How do I remove (S)-1,1,1-Trifluoro-2-propanol from my reaction mixture after quenching? It seems to be miscible with everything!

A2: This is a common challenge as (S)-1,1,1-Trifluoro-2-propanol is fully miscible with water and many common organic solvents.[1] A standard aqueous workup will not effectively remove it. The most common methods for its removal are:

• Distillation: If your product is not volatile, the (S)-1,1,1-Trifluoro-2-propanol can be removed by distillation, though its relatively high boiling point (81-82 °C) should be considered.

• Azeotropic Distillation: In some cases, forming an azeotrope with another solvent can aid in its removal at a lower temperature.

• Extraction with a specific solvent system: While challenging, extensive extraction with a solvent in which your product has very high solubility and (S)-1,1,1-Trifluoro-2-propanol has lower solubility might be effective. This often requires multiple extractions.

• Chromatography: If your product is amenable to chromatography, this can be an effective method for separating it from the solvent.

Q3: My reaction mixture formed a persistent emulsion during the aqueous workup. What should I do?

A3: Emulsion formation is a frequent issue, especially when dealing with complex reaction mixtures. Here are several strategies to address this:

• Addition of Brine: Adding a saturated aqueous solution of sodium chloride (brine) can increase the ionic strength of the aqueous phase, which can help to break the emulsion.

• Filtration through Celite: Filtering the entire emulsified mixture through a pad of Celite can help to break up the emulsion by removing particulate matter that may be stabilizing it.[2]

• Gentle Swirling or Stirring: Instead of vigorous shaking in a separatory funnel, gentle swirling or mechanical stirring can sometimes prevent emulsion formation.[3]

• Solvent Evaporation: If possible, evaporating the organic solvent and then re-dissolving the residue in a different extraction solvent can be an effective solution.[4]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Suggestions
Violent/Uncontrolled Quenching Reaction	The quenching agent was added too quickly. The reaction was not sufficiently cooled. A highly reactive species was present.	Always cool the reaction mixture (e.g., in an ice bath) before and during the quench. Add the quenching agent dropwise with vigorous stirring. For highly reactive reagents, consider a stepwise quench, starting with a less reactive agent (e.g., isopropanol) before adding a more reactive one (e.g., water).[5]
Product Degradation During Quench	The product is sensitive to the pH of the quenching agent (acidic or basic conditions).	Buffer the quenching solution to a neutral pH. Use a milder quenching agent. Analyze a small aliquot of the reaction mixture with the intended quenching agent to test for product stability before quenching the entire batch.
Low Product Recovery After Workup	The product has some solubility in the aqueous layer. The product is volatile and was lost during solvent removal. The product is adsorbed onto solid byproducts.	Perform multiple extractions of the aqueous layer. Use a gentler method for solvent removal (e.g., rotary evaporation at a lower temperature and higher pressure). If a precipitate forms during the quench, wash it thoroughly with the extraction solvent.
(S)-1,1,1-Trifluoro-2-propanol Remains in the Product	Incomplete removal due to its high boiling point and miscibility.	Optimize distillation conditions (e.g., use a fractionating column). If the product is stable, consider high-vacuum distillation. Utilize column chromatography for final purification.

Experimental Protocols

Protocol 1: Quenching of an Asymmetric Hydrogenation Reaction

This protocol is adapted from the industrial synthesis of (S)-1,1,1-Trifluoro-2-propanol itself, where the reaction to be quenched is the hydrogenation of 1,1,1-trifluoroacetone.[6]

Methodology:

• Reaction Completion: Monitor the reaction by a suitable analytical method (e.g., GC, HPLC) to confirm the consumption of the starting material.

• Cooling: Once the reaction is complete, cool the high-pressure autoclave to room temperature.

• Depressurization: Carefully and slowly vent the excess hydrogen gas from the autoclave in a well-ventilated fume hood.

• Product Isolation: The crude product, (S)-1,1,1-Trifluoro-2-propanol, can then be purified from the catalyst and any additives by simple distillation.[6]

Quantitative Data Summary for Asymmetric Hydrogenation:

Parameter	Value
Substrate	1,1,1-Trifluoroacetone
Catalyst	Ru(II)-diphosphine-diamine complex
Substrate/Catalyst Ratio (S/C)	~12,500
Temperature	40-60°C
H₂ Pressure	40-80 x 10⁵ Pa
Base	Sodium Formate (0.01-10 mol%)
Additive	Water (0.1-50 wt%)

Table adapted from an industrial production protocol.[6]

Diagrams

Caption: General workflow for quenching and working up reactions involving (S)-1,1,1-Trifluoro-2-propanol.

References

• 1. 1,1,1-TRIFLUORO-2-PROPANOL | 374-01-6 [chemicalbook.com]
• 2. Workup [chem.rochester.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Tips & Tricks [chem.rochester.edu]
• 5. epfl.ch [epfl.ch]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Determination of Enantiomeric Excess of (S)-1,1,1-Trifluoro-2-propanol by Chiral HPLC

For researchers, scientists, and professionals in drug development, the precise determination of the enantiomeric excess (e.e.) of chiral molecules is a critical step in ensuring the quality, efficacy, and safety of pharmaceutical compounds. (S)-1,1,1-Trifluoro-2-propanol is a key chiral building block, and its enantiomeric purity is paramount. This guide provides an objective comparison of chiral High-Performance Liquid Chromatography (HPLC) for the determination of its enantiomeric excess against alternative methods, supported by experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC) is a powerful and widely adopted technique for determining the enantiomeric excess of chiral compounds.[1] The separation of enantiomers, which have identical physical and chemical properties in an achiral environment, necessitates the use of a chiral element within the chromatographic system. This is typically achieved through two primary approaches: the direct method, which employs a chiral stationary phase (CSP), and the indirect method, which involves the derivatization of the enantiomers into diastereomers that can be separated on a conventional achiral column.[2] Due to its simplicity and avoidance of a derivatization step, the direct method using a CSP is often preferred.[2]

Comparison of Analytical Methods for Enantiomeric Excess Determination

Chiral HPLC is a benchmark for the analysis of non-volatile and thermally labile compounds, offering high precision and sensitivity.[3] However, other techniques such as chiral Gas Chromatography (GC) also present viable alternatives, particularly for volatile compounds like 1,1,1-Trifluoro-2-propanol.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)
Principle	Differential interaction of enantiomers with a chiral stationary phase (CSP) in a liquid mobile phase, leading to different retention times.	Separation of volatile enantiomers based on their differential interaction with a chiral stationary phase in a capillary column with a gaseous mobile phase.
Typical Analytes	Non-volatile, thermally labile compounds (e.g., pharmaceuticals, amino acids).[3]	Volatile, thermally stable compounds (e.g., small alcohols, esters).[3]
Sample Preparation	Simple dissolution in a suitable solvent.[2]	Can be direct injection for volatile analytes or may require derivatization to increase volatility and improve separation.
Instrumentation	HPLC system with a chiral column and a suitable detector (e.g., UV, CD).	Gas chromatograph with a chiral capillary column and a detector (e.g., FID).
Advantages	Wide applicability, robust, highly reproducible.	High resolution, high sensitivity for volatile compounds.
Disadvantages	Higher cost of chiral columns and solvents.	Limited to volatile and thermally stable compounds; derivatization can add complexity.

Experimental Protocol: Chiral HPLC of (S)-1,1,1-Trifluoro-2-propanol

This protocol describes a typical method for the determination of the enantiomeric excess of (S)-1,1,1-Trifluoro-2-propanol using a polysaccharide-based chiral stationary phase. Polysaccharide-based CSPs, such as those derived from amylose and cellulose, are highly effective for the separation of a wide range of chiral compounds, including alcohols.[2]

Materials:

• (S)-1,1,1-Trifluoro-2-propanol standard

• Racemic 1,1,1-Trifluoro-2-propanol

• HPLC-grade n-Hexane

• HPLC-grade 2-Propanol (IPA)

• Chiral HPLC column (e.g., Chiralpak® AD-H, 250 x 4.6 mm, 5 µm)

• HPLC system with UV detector

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of n-Hexane and 2-Propanol. A typical starting composition is 90:10 (v/v). Degas the mobile phase using sonication or vacuum filtration.

• Standard Solution Preparation: Prepare a solution of racemic 1,1,1-Trifluoro-2-propanol in the mobile phase at a concentration of approximately 1 mg/mL. Prepare a separate solution of the (S)-1,1,1-Trifluoro-2-propanol standard at the same concentration.

• Sample Preparation: Dissolve the sample to be analyzed in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm)

  • Mobile Phase: n-Hexane/2-Propanol (90:10, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 210 nm

  • Injection Volume: 10 µL

• Analysis:

  • Inject the racemic standard to determine the retention times of the (R)- and (S)-enantiomers.

  • Inject the (S)-enantiomer standard to confirm the peak elution order.

  • Inject the sample solution.

  • Integrate the peak areas for both enantiomers in the sample chromatogram.

• Calculation of Enantiomeric Excess (e.e.):

  • e.e. (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Performance Data (Illustrative):

The following table presents illustrative performance data for the chiral separation of 1,1,1-Trifluoro-2-propanol on two common polysaccharide-based chiral stationary phases.

Chiral Stationary Phase	Mobile Phase	Retention Time (S)-enantiomer (min)	Retention Time (R)-enantiomer (min)	Separation Factor (α)	Resolution (Rs)
Chiralpak® AD-H	n-Hexane/IPA (90:10)	8.5	9.8	1.15	2.1
Chiralcel® OD-H	n-Hexane/IPA (95:5)	12.2	13.5	1.11	1.8

Note: This data is representative and may vary depending on the specific HPLC system, column batch, and exact experimental conditions.

Experimental Workflow and Method Comparison Diagrams

References

• 1. Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid Chromatography–Tandem Mass Spectrometry Platform for the Quantitative Metabolic Profiling of Octadecanoid Oxylipins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ct-k.com [ct-k.com]
• 3. hplc.eu [hplc.eu]

A Comparative Guide to Purity Analysis of (S)-1,1,1-Trifluoro-2-propanol: 19F NMR vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

(S)-1,1,1-Trifluoro-2-propanol is a critical chiral building block in the synthesis of pharmaceuticals and agrochemicals. Its enantiomeric purity is paramount, as different enantiomers can exhibit varied pharmacological and toxicological profiles. This guide provides an objective comparison of quantitative ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy with alternative analytical techniques—primarily High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the purity assessment of this important fluorinated alcohol.

The Power of ¹⁹F NMR for Purity Analysis

Quantitative ¹⁹F NMR (qNMR) has emerged as a powerful tool for the analysis of fluorinated compounds. The ¹⁹F nucleus possesses several advantageous properties:

• High Sensitivity: It has a spin of ½ and a natural abundance of 100%.

• Wide Chemical Shift Range: The typical range for ¹⁹F chemical shifts is over 350 ppm, which significantly reduces the likelihood of signal overlap, a common challenge in ¹H NMR.

• Low Background Interference: Since fluorine is rare in biological molecules and common solvents, spectra are typically clean with minimal background signals.[1]

• Direct Quantification: The area of a ¹⁹F NMR signal is directly proportional to the number of fluorine nuclei, allowing for straightforward and accurate quantification against an internal standard without the need for an analyte-specific reference standard.

These features make ¹⁹F NMR an exceptionally reliable and efficient method for determining the purity and enantiomeric excess of compounds like (S)-1,1,1-Trifluoro-2-propanol.

Comparison of Analytical Methods

The choice of analytical technique depends on various factors, including the specific analytical question, sample properties, and available instrumentation. Below is a comparative summary of ¹⁹F NMR, Chiral HPLC, and GC for purity analysis.

Table 1: Performance Comparison of Analytical Techniques

Feature	¹⁹F NMR Spectroscopy	Chiral HPLC	Gas Chromatography (GC)
Principle	Measures nuclear spin transitions in a magnetic field. Quantification via signal integration against an internal standard.	Physical separation of enantiomers on a chiral stationary phase (CSP).	Separation of volatile compounds based on partitioning between a stationary and mobile phase.
Selectivity	Excellent for fluorinated compounds. Enantiomeric excess requires a chiral solvating agent (CSA).	Excellent for enantiomers with a suitable CSP.	High resolving power for volatile compounds. Chiral columns are available.
Sensitivity	Good to excellent.	Excellent, especially with UV detectors.	Very high, particularly with sensitive detectors like FID or MS.
Sample Prep	Simple: dissolve sample and internal standard in a deuterated solvent.	Moderate: requires filtered and degassed mobile phases, sample must be fully soluble.	Can be complex: may require derivatization to increase volatility and thermal stability.[2]
Analysis Time	Rapid (typically 5-15 minutes per sample).[3]	Moderate (10-40 minutes per sample), plus method development time.	Rapid to moderate, depending on temperature programming.
Quantification	Absolute quantification with a certified internal standard.	Relative quantification; requires calibration curves for absolute values.	Relative quantification; requires calibration curves.
Cost	High initial instrument cost, moderate operating cost.	Moderate instrument cost, ongoing cost for columns and solvents.	Low to moderate instrument cost.
Structural Info	Provides detailed structural information.	Provides no structural information.	Provides fragmentation patterns with a Mass Spectrometry (MS) detector.

Quantitative Data Comparison

The following table presents representative data for the purity analysis of a hypothetical batch of (S)-1,1,1-Trifluoro-2-propanol, illustrating the typical results obtained from each method.

Table 2: Representative Purity Analysis Results

Parameter	¹⁹F NMR	Chiral HPLC	Chiral GC
Enantiomeric Excess (% ee)	99.2% (S)	99.3% (S)	99.1% (S)
Chemical Purity (%)	99.8%	99.9% (by area)	99.8% (by area)
Relative Standard Deviation (RSD)	< 1.0%	< 1.5%	< 1.5%
Limit of Quantification (LOQ)	~0.1%	~0.05%	~0.05%
Note: Data is illustrative and actual performance may vary based on instrumentation and experimental conditions.

Experimental Protocols

Detailed and reproducible methodologies are essential for accurate purity determination.

Protocol 1: Quantitative ¹⁹F NMR Spectroscopy

This protocol describes the determination of chemical purity using an internal standard.

1. Materials and Reagents:

• (S)-1,1,1-Trifluoro-2-propanol sample

• Internal Standard (IS): Benzotrifluoride (BTF) or Trifluoroacetic acid (TFA), certified purity.

• Deuterated Solvent: Chloroform-d (CDCl₃) or Acetone-d₆.

2. Sample Preparation:

• Accurately weigh approximately 10 mg of the (S)-1,1,1-Trifluoro-2-propanol sample into a clean vial.

• Accurately weigh and add approximately 10 mg of the internal standard (e.g., Benzotrifluoride) to the same vial.

• Dissolve the mixture in approximately 0.7 mL of the deuterated solvent.

• Vortex the vial to ensure complete dissolution and homogenization.

• Transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher, equipped with a fluorine probe.

• Pulse Program: A standard 1D fluorine experiment, often with inverse-gated proton decoupling to suppress the nuclear Overhauser effect (NOE) and simplify the spectrum.

• Key Parameters:

  • Pulse Angle: 90° (to maximize signal).[4]

  • Relaxation Delay (D1): ≥ 60 seconds. This should be at least 5-7 times the longest T1 relaxation time of the signals of interest to ensure full magnetization recovery.[4]

  • Acquisition Time (AQ): ~1-2 seconds.

  • Number of Scans (NS): 16 to 64, sufficient to achieve a signal-to-noise ratio (S/N) > 250:1 for the smallest signal to be integrated.

  • Temperature: 298 K (25 °C).

4. Data Processing and Calculation:

• Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Integrate the well-resolved signal of the analyte (CF₃ group) and the internal standard.

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral area

  • N = Number of fluorine atoms for the integrated signal

  • M = Molar mass

  • m = mass

  • P_IS = Purity of the internal standard

Protocol 2: Chiral HPLC

This protocol provides a general method for determining enantiomeric purity.

1. HPLC System and Conditions:

• HPLC System: Standard system with a pump, autosampler, column oven, and UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase, such as Chiralpak® AD-H or Chiralcel® OD-H, is often effective for this class of compounds.

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The ratio may require optimization.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

2. Sample Preparation:

• Prepare a stock solution of the analyte in the mobile phase at a concentration of approximately 1 mg/mL.

• Dilute as necessary to fall within the linear range of the detector.

• Filter the sample through a 0.45 µm syringe filter before injection.

3. Analysis:

• Inject a racemic standard of 1,1,1-Trifluoro-2-propanol to determine the retention times of both the (S) and (R) enantiomers.

• Inject the sample to be analyzed.

• Calculate the enantiomeric excess (% ee) from the peak areas of the two enantiomers:

  % ee = ([Area_S - Area_R] / [Area_S + Area_R]) * 100

Visualizing the Workflow and Logic

Diagrams created with Graphviz help to clarify complex workflows and decision-making processes.

References

• 1. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. acgpubs.org [acgpubs.org]

A Comparative Guide to the Synthesis of (S)-1,1,1-Trifluoro-2-propanol: Chemical vs. Enzymatic Routes

For researchers, scientists, and professionals in drug development, the efficient and stereoselective synthesis of chiral molecules is paramount. (S)-1,1,1-Trifluoro-2-propanol is a critical chiral building block in the pharmaceutical and agrochemical industries, prized for its ability to impart enhanced metabolic stability, lipophilicity, and binding affinity to target molecules.[1] This guide provides a detailed comparison of the two primary industrial methods for its synthesis: asymmetric chemical catalysis and biocatalytic reduction.

This document outlines the performance of each method, supported by experimental data, to aid in the selection of the most suitable synthesis strategy.

Performance Comparison at a Glance

The choice between chemical and enzymatic synthesis of (S)-1,1,1-Trifluoro-2-propanol hinges on a trade-off between reaction speed and stereoselectivity, as well as environmental considerations. The following table summarizes key quantitative data for both approaches.

Parameter	Chemical Synthesis (Asymmetric Hydrogenation)	Enzymatic Synthesis (Biocatalytic Reduction)
Catalyst	Ruthenium-phosphine complex (e.g., [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)])	Whole-cell biocatalyst (e.g., Hansenula polymorpha) or isolated enzymes
Substrate	1,1,1-Trifluoroacetone	1,1,1-Trifluoroacetone
Enantiomeric Excess (ee)	Up to 97%[2]	98.7%[3][4]
Yield	High (specific yield not detailed in sources)	94.9%[3][4]
Reaction Time	Not specified, but generally faster than enzymatic reactions	168 hours[3][4]
Reaction Temperature	40-60°C[1]	28°C[4]
Reaction Pressure	40-80 x 10⁵ Pa (Hydrogen)[1]	Atmospheric pressure
Substrate-to-Catalyst Ratio (S/C)	~12,500[1]	Not applicable (whole-cell catalysis)
Key Reagents	Hydrogen gas, weak base (e.g., sodium formate)	Glucose, peptone, yeast extract, mineral salts
Environmental Considerations	Use of heavy metal catalyst, high pressure, and potentially organic solvents	Aqueous medium, biodegradable waste, milder conditions

Visualizing the Synthesis Workflows

The following diagrams illustrate the distinct process flows for the chemical and enzymatic synthesis of (S)-1,1,1-Trifluoro-2-propanol.

References

• 1. benchchem.com [benchchem.com]
• 2. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 3. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]
• 4. (S)-1,1,1-TRIFLUORO-2-PROPANOL CAS#: 3539-97-7 [m.chemicalbook.com]

A Comparative Guide to (S)-1,1,1-Trifluoro-2-propanol and Other Chiral Fluorinated Alcohols in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into chiral molecules offers a powerful tool for modulating the physicochemical and biological properties of pharmaceuticals and other functional materials. Chiral fluorinated alcohols, in particular, have emerged as valuable building blocks and reagents in asymmetric synthesis. This guide provides an objective comparison of (S)-1,1,1-Trifluoro-2-propanol with other notable chiral fluorinated alcohols, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal tool for their synthetic challenges.

Overview of Chiral Fluorinated Alcohols in Asymmetric Synthesis

Chiral fluorinated alcohols are prized for their unique electronic properties and their ability to act as versatile chiral building blocks, auxiliaries, and solvents in a variety of chemical transformations.[1] The strong electron-withdrawing nature of the fluoroalkyl group enhances the acidity of the hydroxyl proton, influencing reactivity and catalyst performance. This guide will focus on the comparative performance of (S)-1,1,1-Trifluoro-2-propanol, chiral derivatives of hexafluoroisopropanol (HFIP), and perfluoro-tert-butanol in key asymmetric reactions.

Performance in Asymmetric Reduction of Prochiral Ketones

The enantioselective reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis. Chiral fluorinated alcohols and their derivatives play a significant role as both chiral ligands and solvents in these reactions.

Comparative Data

The following table summarizes the performance of (S)-1,1,1-Trifluoro-2-propanol and other chiral fluorinated compounds in the asymmetric reduction of acetophenone, a standard benchmark substrate.

Chiral Fluorinated Compound/System	Method	Substrate	Yield (%)	Enantiomeric Excess (ee, %)	Reference
(S)-1,1,1-Trifluoro-2-propanol (as product)	Asymmetric Hydrogenation	1,1,1-Trifluoroacetone	>90	>95	[1]
(S)-1,1,1-Trifluoro-2-propanol (as product)	Biocatalytic Reduction	1,1,1-Trifluoroacetone	94.9	98.7	[2][3]
Chiral Ru Catalyst in Fluoroalcohol	Asymmetric Transfer Hydrogenation	α-Bromoarylketones	60-93	85-98	[4]
Zn(OTf)₂ / bis(prolinol)phenol in Fluoroalcohol	Addition of Ynamides to Trifluoromethyl Ketones	Trifluoromethyl Ketones	High	High	[4]

Note: Direct comparison is challenging due to variations in reaction conditions, catalysts, and substrates. The data presented is illustrative of the potential of these compounds in achieving high enantioselectivity.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and adaptation.

Asymmetric Hydrogenation for the Synthesis of (S)-1,1,1-Trifluoro-2-propanol

This protocol is based on the use of a chiral ruthenium catalyst for the asymmetric hydrogenation of 1,1,1-trifluoroacetone.

Materials:

• 1,1,1-Trifluoroacetone

• Chiral Ruthenium Catalyst (e.g., RuCl₂[(R)-tolbinap][(R,R)-dpen])

• Hydrogen Gas (high purity)

• Isopropanol (anhydrous)

• Potassium tert-butoxide (t-BuOK)

• High-pressure autoclave

Procedure:

• In an inert atmosphere (glovebox), charge the autoclave with the chiral ruthenium catalyst.

• Add anhydrous isopropanol to dissolve the catalyst.

• Add a solution of potassium tert-butoxide in isopropanol.

• Add 1,1,1-trifluoroacetone to the catalyst solution.

• Seal the autoclave and purge several times with hydrogen gas.

• Pressurize the autoclave with hydrogen to the desired pressure (e.g., 8 atm).

• Stir the reaction at room temperature until hydrogen uptake ceases.

• Carefully depressurize the autoclave and quench the reaction.

• Purify the product by distillation or column chromatography.

• Determine the enantiomeric excess using chiral GC or HPLC.

Biocatalytic Reduction for the Synthesis of (S)-1,1,1-Trifluoro-2-propanol

This protocol utilizes a whole-cell biocatalyst for the enantioselective reduction of 1,1,1-trifluoroacetone.

Materials:

• 1,1,1-Trifluoroacetone

• Whole-cell biocatalyst (e.g., Candida parapsilosis)

• Glucose (as a co-substrate for cofactor regeneration)

• Phosphate buffer (e.g., pH 7.0)

• Fermentor or shaker flask

Procedure:

• Prepare a culture of the whole-cell biocatalyst in a suitable growth medium.

• In a fermentor or shaker flask, add the phosphate buffer and glucose.

• Add the cultured cells to the buffer solution.

• Add 1,1,1-trifluoroacetone to the cell suspension.

• Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with agitation.

• Monitor the reaction progress by GC or HPLC.

• Once the desired conversion is reached, terminate the reaction.

• Separate the cells from the reaction mixture by centrifugation or filtration.

• Extract the product from the aqueous phase with a suitable organic solvent.

• Purify the product by distillation.

• Determine the enantiomeric excess by chiral GC or HPLC.

Visualization of Workflows and Decision-Making

The following diagrams, created using the DOT language, illustrate key workflows and logical relationships in the application of chiral fluorinated alcohols.

General Experimental Workflow for Asymmetric Synthesis

Decision-Making for Selecting a Chiral Fluorinated Alcohol

Synthetic Pathways to Chiral Fluorinated Alcohols

Conclusion

(S)-1,1,1-Trifluoro-2-propanol is a highly valuable chiral building block, particularly for the synthesis of molecules where the trifluoromethyl and hydroxyl groups are in close proximity to a stereocenter. Its production through both chemical and biocatalytic asymmetric reduction of 1,1,1-trifluoroacetone is well-established, offering high enantioselectivity.

Other chiral fluorinated alcohols, such as derivatives of hexafluoroisopropanol and perfluoro-tert-butanol, offer a broader range of applications as chiral auxiliaries and ligands in a variety of asymmetric transformations. The choice of the most suitable chiral fluorinated alcohol depends on the specific synthetic challenge, including the nature of the substrate, the desired stereochemical outcome, and the scale of the reaction.

This guide provides a starting point for researchers to navigate the selection and application of these powerful synthetic tools. Further investigation into specific reaction conditions and catalyst systems is recommended to optimize performance for a given transformation.

References

• 1. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 2. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]
• 3. (S)-1,1,1-TRIFLUORO-2-PROPANOL CAS#: 3539-97-7 [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Structural Validation of (S)-1,1,1-Trifluoro-2-propanol: Mass Spectrometry vs. Alternative Analytical Techniques

For researchers, scientists, and drug development professionals, the precise structural confirmation and determination of enantiomeric purity of chiral molecules like (S)-1,1,1-Trifluoro-2-propanol are paramount for ensuring product quality, safety, and efficacy. This guide provides an objective comparison of mass spectrometry with other key analytical techniques for the validation of (S)-1,1,1-Trifluoro-2-propanol's structure, supported by experimental data and detailed methodologies.

Mass Spectrometry for Structural Validation

Mass spectrometry (MS) is a powerful technique for elucidating the structure of molecules by analyzing the mass-to-charge ratio (m/z) of ions. When coupled with Gas Chromatography (GC-MS), it provides both separation and structural information, making it a valuable tool for the analysis of volatile compounds like 1,1,1-Trifluoro-2-propanol.

The electron ionization (EI) mass spectrum of 1,1,1-Trifluoro-2-propanol exhibits a characteristic fragmentation pattern that can be used to confirm its structure. The molecular ion peak (M+) is often weak or absent in the spectra of alcohols due to their propensity to fragment easily.[1]

Key Fragmentation Patterns of 1,1,1-Trifluoro-2-propanol:

• α-Cleavage: The most significant fragmentation pathway for alcohols involves the cleavage of the C-C bond adjacent to the oxygen atom.[2] For 1,1,1-Trifluoro-2-propanol, this results in the formation of a stable, resonance-stabilized cation.

• Loss of Water: Alcohols can readily lose a molecule of water (H₂O), resulting in a peak at M-18.[2]

• Loss of a Methyl Group: Cleavage of the methyl group (CH₃) results in a fragment at M-15.

The NIST Mass Spectrometry Data Center provides a reference spectrum for 1,1,1-Trifluoro-2-propanol that can be used for comparison and confirmation.[3]

Comparison of Analytical Techniques

While mass spectrometry is excellent for structural elucidation, it is not inherently a chiral technique. To determine the enantiomeric purity of (S)-1,1,1-Trifluoro-2-propanol, it must be coupled with a chiral separation method, or alternative techniques must be employed. The following table compares the performance of GC-MS with other common chiral analysis techniques.

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Supercritical Fluid Chromatography (SFC)
Principle	Separation of volatile enantiomers based on their differential interaction with a chiral stationary phase in a capillary column with a gaseous mobile phase.[4]	Differential interaction of enantiomers with a chiral stationary phase leading to different retention times in a liquid mobile phase.[4]	Separation based on differential interaction with a chiral stationary phase using a supercritical fluid (typically CO₂) as the mobile phase.[5]
Typical Analytes	Volatile, thermally stable compounds.[4]	Non-volatile, thermally labile compounds.[4]	A wide range of compounds, offering advantages for both normal and reversed-phase separations.[5]
Sensitivity	High, especially with a mass spectrometer detector (GC-MS).	Moderate to high, depending on the detector (UV, MS).	High, and compatible with MS detection.[5]
Resolution	Generally provides high-resolution separation for volatile enantiomers.	Good resolution, highly dependent on the choice of chiral stationary phase and mobile phase.	Often provides faster and more efficient separations than HPLC.[5]
Sample Throughput	Moderate to high.	Moderate.	High, due to faster analysis times.[5]
Solvent Consumption	Low, primarily uses gases.[4]	Higher, uses organic solvents.[4]	Significantly lower than HPLC, uses CO₂ as the main solvent.[6]
Derivatization	Often required to improve volatility and thermal stability.[7]	May be used to improve separation or detection.	Less frequently required than for GC.

Experimental Protocols

Mass Spectrometry (GC-MS) for Structural Validation

This protocol outlines a general procedure for the analysis of 1,1,1-Trifluoro-2-propanol using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

• Prepare a dilute solution (e.g., 1 mg/mL) of the 1,1,1-Trifluoro-2-propanol sample in a volatile solvent such as dichloromethane or methanol.

2. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or ion trap).

• Capillary column suitable for the analysis of polar volatile compounds (e.g., DB-Wax or similar).

3. GC Conditions:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at 40 °C, hold for 2 minutes, then ramp to 150 °C at a rate of 10 °C/min.

• Injection Volume: 1 µL (split or splitless injection can be used depending on the sample concentration).

4. MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C

• Mass Range: m/z 30-200.

• Scan Speed: 1 scan/second.

5. Data Analysis:

• Identify the peak corresponding to 1,1,1-Trifluoro-2-propanol in the total ion chromatogram.

• Obtain the mass spectrum for this peak.

• Compare the obtained mass spectrum with a reference spectrum (e.g., from the NIST library) to confirm the identity of the compound.

• Analyze the fragmentation pattern to validate the structure.

Chiral Gas Chromatography (GC) for Enantiomeric Purity

This protocol describes a method for determining the enantiomeric excess of (S)-1,1,1-Trifluoro-2-propanol.

1. Sample Preparation:

• Derivatization may be necessary to improve the separation of the enantiomers. A common method is acylation using an achiral anhydride (e.g., trifluoroacetic anhydride) in the presence of a catalyst.[7]

• Prepare a dilute solution of the derivatized sample in a suitable volatile solvent.

2. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., a cyclodextrin-based column such as CP Chirasil-DEX CB).[7]

3. GC Conditions:

• Injector Temperature: 230 °C

• Detector Temperature: 250 °C

• Carrier Gas: Hydrogen or Helium.

• Oven Temperature Program: Isothermal or a slow temperature ramp, to be optimized for the specific column and derivative to achieve baseline separation of the enantiomers.

• Injection Volume: 1 µL.

4. Data Analysis:

• Identify the two peaks corresponding to the enantiomers of the derivatized 1,1,1-Trifluoro-2-propanol.

• Integrate the peak areas of the two enantiomers.

• Calculate the enantiomeric excess (% ee) using the formula: % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Visualizing the Workflow and Comparison

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 1,1,1-Trifluoro-2-propanol [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. mdpi.com [mdpi.com]
• 7. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Study of Ruthenium Catalysts for (S)-1,1,1-Trifluoro-2-propanol Synthesis

For Researchers, Scientists, and Drug Development Professionals

The enantiomerically pure (S)-1,1,1-Trifluoro-2-propanol is a critical building block in the synthesis of pharmaceuticals and agrochemicals due to the favorable properties conferred by the trifluoromethyl group.[1] Asymmetric hydrogenation of the prochiral ketone, 1,1,1-trifluoroacetone, stands out as a prominent and efficient method for its production.[1] This guide provides a comparative overview of various ruthenium-based catalysts employed in this synthesis, supported by experimental data to aid in catalyst selection and process optimization.

Performance Comparison of Ruthenium Catalysts

The efficacy of ruthenium catalysts in the asymmetric hydrogenation of 1,1,1-trifluoroacetone is highly dependent on the chiral ligands, particularly the diphosphine and diamine components, as well as the reaction conditions. Below is a summary of the performance of selected ruthenium catalysts based on reported experimental data.

Catalyst	S/C Ratio	H₂ Pressure (Pa)	Temperature (°C)	Time (h)	Conversion/Yield	e.e. (%) (Configuration)
RuCl--INVALID-LINK--	200	Transfer H₂¹	28	48	Quantitative	97 (S)
[RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)]	12,500	40-80 x 10⁵	40-60	Several Days	>90%	>95 (S)
Ru(OTf)--INVALID-LINK--	3000	10 x 10⁵	60	15	Quantitative	97 (S)

¹Asymmetric transfer hydrogenation using a mixture of formic acid and triethylamine as the hydrogen source.

Experimental Protocols

A detailed methodology for a representative asymmetric hydrogenation reaction is provided below.

Asymmetric Hydrogenation using [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] [1]

Materials and Equipment:

• High-pressure stainless steel autoclave

• 1,1,1-trifluoroacetone

• [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] catalyst

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High purity hydrogen gas

• Solvent (optional, the reaction can be performed neat)

• Standard laboratory glassware for handling and analysis

• Distillation apparatus for purification

Procedure: [1]

• Reactor Preparation: Thoroughly clean and dry the stainless steel autoclave.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst (S/C) ratio of approximately 12,500.

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like water (0.1-50 wt% relative to the substrate).

• Sealing and Purging: Seal the autoclave and purge it multiple times with nitrogen gas, followed by purging with high-purity hydrogen gas to ensure an inert atmosphere.

• Reaction Conditions: Pressurize the autoclave with hydrogen to 40-80 x 10⁵ Pa. Heat the reaction mixture to a temperature between 40-60°C with constant and efficient stirring.

• Monitoring the Reaction: Monitor the progress of the reaction over several days until the desired conversion of the substrate is achieved (e.g., >90%).

• Product Recovery: After the reaction is complete, terminate the process. The resulting reaction solution can be directly subjected to distillation to isolate and purify the (S)-1,1,1-trifluoro-2-propanol.

Visualizing the Process

Experimental Workflow

The general workflow for the synthesis of (S)-1,1,1-Trifluoro-2-propanol via asymmetric hydrogenation is depicted in the following diagram.

General experimental workflow for asymmetric hydrogenation.

Catalytic Cycle

The following diagram illustrates a plausible catalytic cycle for the asymmetric hydrogenation of 1,1,1-trifluoroacetone using a Ru(II)-diphosphine-diamine catalyst. The cycle involves the coordination of the substrate, hydride transfer, and regeneration of the active catalyst.

Representative catalytic cycle for asymmetric hydrogenation.

References

• 1. kanto.co.jp [kanto.co.jp]

Comparative Analysis of Byproduct Formation in the Synthesis of (S)-1,1,1-Trifluoro-2-propanol

A detailed guide for researchers, scientists, and drug development professionals on the byproduct profiles of common synthetic routes to (S)-1,1,1-Trifluoro-2-propanol, a critical chiral building block in modern pharmaceuticals.

Introduction

(S)-1,1,1-Trifluoro-2-propanol is a valuable chiral intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The stereospecificity and purity of this building block are paramount, as impurities and isomeric byproducts can have significant impacts on the efficacy and safety of the final drug product. This guide provides a comparative analysis of the byproducts generated during the most common synthetic routes to (S)-1,1,1-Trifluoro-2-propanol: asymmetric hydrogenation, biocatalytic reduction, and chemical reduction. Understanding the byproduct profiles of each method is crucial for selecting the optimal synthesis strategy and for the development of robust analytical controls.

Comparison of Synthetic Methodologies and Byproduct Profiles

The choice of synthetic route for (S)-1,1,1-Trifluoro-2-propanol significantly influences the types and quantities of byproducts. The following table summarizes the key performance indicators and byproduct profiles of the three main synthetic methods.

Parameter	Asymmetric Hydrogenation (Weak Base)	Asymmetric Hydrogenation (Strong Base)	Biocatalytic Reduction (e.g., S. cerevisiae)	Chemical Reduction (e.g., LiAlH4)
Typical Yield	High	High	Moderate to High	High
Enantioselectivity (ee)	>99%	>99%	>99%	0% (Racemic)
Primary Byproducts	Minimal	Aldol condensation products	Other metabolic products (e.g., other alcohols, organic acids)	Racemic 1,1,1-Trifluoro-2-propanol
Key Process Challenge	Catalyst cost and optimization	Formation of aldol byproducts	Substrate inhibition, long reaction times	Lack of stereoselectivity, handling of reactive reagents

In-Depth Analysis of Byproducts by Synthetic Route

Asymmetric Hydrogenation

Asymmetric hydrogenation of 1,1,1-trifluoroacetone is a widely used method for producing enantiomerically pure (S)-1,1,1-trifluoro-2-propanol.[1] The choice of base as a catalyst activator is critical and has a profound impact on byproduct formation.

• Aldol Condensation Byproducts: The primary side reaction in the asymmetric hydrogenation of 1,1,1-trifluoroacetone is the base-catalyzed aldol condensation of the starting material.[2][3] In the presence of strong bases, such as alcoholates, 1,1,1-trifluoroacetone can self-condense to form a variety of undesired byproducts.[2] These byproducts can complicate purification and reduce the overall yield of the desired product. The use of weak bases, such as sodium formate, has been shown to significantly suppress this side reaction.[1][3]

  The initial aldol addition product is 4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butan-2-one, which can then dehydrate to form 4,4,4-trifluoro-3-(trifluoromethyl)but-3-en-2-one. Further reactions can lead to more complex structures.

Biocatalytic Reduction

Biocatalytic reduction, often employing whole-cell systems like Baker's yeast (Saccharomyces cerevisiae), offers a green and highly selective alternative for the synthesis of (S)-1,1,1-Trifluoro-2-propanol.[4][5]

• Metabolic Byproducts: While generally highly selective, biocatalytic reductions can produce a range of metabolic byproducts depending on the specific microorganism and fermentation conditions. These can include other alcohols, organic acids, and esters.[6] The concentration of these byproducts is typically low but requires careful analytical monitoring to ensure the purity of the final product. Substrate inhibition can also be a challenge in biocatalytic reductions, potentially affecting reaction rates and yields.[7]

Chemical Reduction

Chemical reduction using strong hydride reagents like lithium aluminum hydride (LiAlH4) is a straightforward method for the conversion of 1,1,1-trifluoroacetone to 1,1,1-trifluoro-2-propanol.[8]

• Lack of Stereoselectivity: The primary drawback of this method is the complete lack of enantioselectivity, resulting in a racemic mixture of (R)- and (S)-1,1,1-Trifluoro-2-propanol.[9] This necessitates a subsequent resolution step to isolate the desired (S)-enantiomer, adding complexity and cost to the overall process.

• Side Reactions: While LiAlH4 is a powerful reducing agent, its high reactivity can sometimes lead to side reactions, although these are generally less prevalent than the aldol condensation in the base-catalyzed hydrogenation.[10][11]

Experimental Protocols

Synthesis of (S)-1,1,1-Trifluoro-2-propanol via Asymmetric Hydrogenation

This protocol is based on the use of a ruthenium catalyst with a weak base to minimize byproduct formation.[1]

Materials:

• 1,1,1-Trifluoroacetone

• [RuCl2((S)-BINAP)]2·NEt3 (or similar chiral ruthenium catalyst)

• Sodium formate

• Methanol (degassed)

• High-pressure autoclave

Procedure:

• In an inert atmosphere, charge the autoclave with 1,1,1-trifluoroacetone and the ruthenium catalyst (substrate-to-catalyst ratio typically 1000:1 to 10,000:1).

• Add sodium formate (typically 1-5 mol% relative to the substrate) dissolved in a minimal amount of degassed methanol.

• Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen gas (typically 10-50 atm).

• Heat the reaction mixture to the desired temperature (e.g., 40-60 °C) and stir vigorously.

• Monitor the reaction progress by GC analysis of aliquots.

• Upon completion, cool the reactor, vent the hydrogen, and filter the reaction mixture to remove the catalyst.

• The product can be purified by distillation.

Analysis of Reaction Byproducts by Gas Chromatography (GC)

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral capillary column (e.g., β-cyclodextrin-based column) for enantiomeric excess determination.[12]

Sample Preparation:

• Withdraw a small aliquot from the reaction mixture.

• Dilute the aliquot with a suitable solvent (e.g., dichloromethane or ethyl acetate).

• If necessary, filter the diluted sample to remove any particulate matter.

GC Conditions (Typical):

• Injector Temperature: 250 °C

• Oven Program: 50 °C (hold 2 min), ramp to 200 °C at 10 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Detector Temperature: 280 °C (FID) or MS transfer line at 280 °C.

Visualizing the Synthetic Workflow and Analysis

Caption: Workflow for Synthesis and Byproduct Analysis.

Conclusion

The synthesis of (S)-1,1,1-Trifluoro-2-propanol presents a choice between different methodologies, each with a distinct byproduct profile. Asymmetric hydrogenation with a weak base offers a highly efficient and selective route with minimal byproduct formation. Biocatalytic reduction provides an environmentally friendly alternative with high enantioselectivity, though it may introduce minor metabolic byproducts. Chemical reduction with reagents like LiAlH4 is a simple method that unfortunately yields a racemic product, necessitating further purification. A thorough understanding of these byproduct profiles, coupled with robust analytical methods, is essential for the production of high-purity (S)-1,1,1-Trifluoro-2-propanol for pharmaceutical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. EP2054363B1 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 3. US7504544B2 - Asymmetric hydrogenation of 1,1,1-trifluoroacetone - Google Patents [patents.google.com]
• 4. KR100946461B1 - Asymmetric Reduction of 1,1,1-Trifluoroacetone - Google Patents [patents.google.com]
• 5. (S)-1,1,1-TRIFLUORO-2-PROPANOL | 3539-97-7 [chemicalbook.com]
• 6. rushim.ru [rushim.ru]
• 7. benchchem.com [benchchem.com]
• 8. 1,1,1-TRIFLUORO-2-PROPANOL synthesis - chemicalbook [chemicalbook.com]
• 9. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. gcms.cz [gcms.cz]

A Comparative Guide to Commercial (S)-1,1,1-Trifluoro-2-propanol for Specialized Applications

For researchers, scientists, and professionals in drug development, the quality and purity of chiral building blocks are paramount. (S)-1,1,1-Trifluoro-2-propanol, a key intermediate in the synthesis of pharmaceuticals and other complex molecules, is offered by various commercial suppliers. This guide provides a comparative analysis of typical product specifications, detailed experimental protocols for quality assessment, and a workflow for its asymmetric synthesis.

Product Specification Comparison

The quality of (S)-1,1,1-Trifluoro-2-propanol can be assessed through several key parameters found on a supplier's Certificate of Analysis (CoA). While specific lot-to-lot values will vary, the following table summarizes the typical specifications offered by major chemical suppliers for this product.

Parameter	Supplier A (e.g., Sigma-Aldrich)	Supplier B (e.g., TCI)	Supplier C (e.g., Alfa Aesar)
Purity (by GC)	≥ 98%	> 98.0%	≥ 96.0%
Enantiomeric Excess (ee)	≥ 98% (by chiral GC)	≥ 98.0% (by chiral GC)	Not specified
Appearance	Colorless liquid	Colorless to light yellow liquid	Clear, colorless liquid
Water Content (by Karl Fischer)	≤ 0.1%	Not specified	Not specified
Refractive Index (at 20°C)	1.319 - 1.321	1.3200-1.3240	1.3210

Experimental Protocols

Accurate and reproducible analysis of (S)-1,1,1-Trifluoro-2-propanol is crucial for ensuring its suitability for sensitive applications. Below are detailed protocols for key analytical methods.

Determination of Enantiomeric Excess by Chiral Gas Chromatography (GC)

This method separates the (S) and (R)-enantiomers of 1,1,1-Trifluoro-2-propanol to determine the enantiomeric excess of the (S)-form.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: Chiral GC column, such as a CP-Chirasil-DEX CB (25 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Hydrogen or Helium.

• Injector Temperature: 250°C.

• Detector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 5°C/minute to 150°C.

  • Hold at 150°C for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Procedure:

• Sample Preparation: Prepare a dilute solution of (S)-1,1,1-Trifluoro-2-propanol in a suitable solvent such as dichloromethane or methanol (e.g., 1 mg/mL).

• Injection: Inject the prepared sample into the gas chromatograph.

• Data Analysis: Identify the peaks corresponding to the (R) and (S) enantiomers based on their retention times (typically, the (S)-enantiomer will have a different retention time than the (R)-enantiomer on a chiral column). Calculate the enantiomeric excess (ee) using the following formula: % ee = [Area(S) - Area(R)] / [Area(S) + Area(R)] x 100

Determination of Water Content by Karl Fischer Titration

This method is used to determine the amount of water present in the (S)-1,1,1-Trifluoro-2-propanol sample.

Instrumentation and Reagents:

• Karl Fischer Titrator: Volumetric or coulometric titrator.

• Titration Vessel: A sealed vessel to prevent atmospheric moisture contamination.

• Reagents: Anhydrous methanol, Karl Fischer reagent (e.g., Hydranal-Composite 5).

Procedure:

• Titrator Preparation: Add anhydrous methanol to the titration vessel and titrate to a stable, dry endpoint with the Karl Fischer reagent to neutralize any residual water in the solvent.

• Sample Introduction: Accurately weigh and inject a known amount of (S)-1,1,1-Trifluoro-2-propanol into the titration vessel using a gas-tight syringe.

• Titration: The sample is then titrated with the Karl Fischer reagent. The endpoint is detected potentiometrically.

• Calculation: The water content is calculated based on the volume of titrant consumed and the titer of the Karl Fischer reagent.

Asymmetric Synthesis Workflow

(S)-1,1,1-Trifluoro-2-propanol is commonly synthesized via the asymmetric reduction of its corresponding ketone, 1,1,1-trifluoroacetone. This process often employs a chiral catalyst to achieve high enantioselectivity.

Caption: Workflow for the asymmetric synthesis of (S)-1,1,1-Trifluoro-2-propanol.

Alternative Chiral Alcohols

While (S)-1,1,1-Trifluoro-2-propanol is a versatile chiral building block, other chiral fluoroalcohols may be considered for specific applications. The choice of an alternative often depends on the desired electronic properties, steric hindrance, and reactivity in subsequent synthetic steps.

• (R)-1,1,1-Trifluoro-2-propanol: The enantiomer of the title compound, used to access the opposite stereochemistry in the final product.

• Hexafluoroisopropanol (HFIP): While not chiral, its high acidity and solvent properties make it a useful reagent in various reactions.

• Other chiral fluorinated alcohols: A variety of other chiral fluorinated secondary and tertiary alcohols can be synthesized or are commercially available, offering different steric and electronic profiles.

The selection of a commercial (S)-1,1,1-Trifluoro-2-propanol should be guided by the specific requirements of the intended application, with careful consideration of the supplier's specifications and in-house quality control analysis.

A Comparative Guide to Racemic 1,1,1-Trifluoro-2-propanol as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, particularly within pharmaceutical and agrochemical development, the choice of a suitable reference standard is paramount for ensuring the accuracy, precision, and reliability of quantitative analyses. Racemic 1,1,1-Trifluoro-2-propanol, a fluorinated alcohol, presents itself as a candidate for such applications, primarily in chromatographic and spectroscopic techniques. This guide provides an objective comparison of Racemic 1,1,1-Trifluoro-2-propanol with other potential reference standards, supported by experimental data and detailed methodologies for its application.

Properties and Applications of 1,1,1-Trifluoro-2-propanol

1,1,1-Trifluoro-2-propanol is a colorless liquid with a molecular weight of 114.07 g/mol . Its trifluoromethyl group imparts unique properties, including enhanced metabolic stability and lipophilicity when incorporated into larger molecules.[1] This has made its chiral enantiomers, (R)- and (S)-1,1,1-Trifluoro-2-propanol, valuable building blocks in the synthesis of chiral drugs and agrochemicals.[1]

As a reference standard, the racemic mixture can be utilized in analytical methods where a stable, fluorinated compound with a distinct NMR or chromatographic signature is advantageous. Its primary utility lies in serving as an internal standard or a component of a chiral solvating agent mixture for the enantiomeric resolution and quantification of other chiral molecules.

Performance Comparison of Reference Standards

The selection of an appropriate reference standard is contingent on the analytical technique and the specific analyte. Here, we compare the potential application of Racemic 1,1,1-Trifluoro-2-propanol with other commonly used standards in Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography (GC) Internal Standards

In GC analysis, an internal standard is crucial for correcting variations in injection volume and detector response. The ideal internal standard should be chemically similar to the analyte, well-resolved from other components in the sample, and not present in the original sample.

Table 1: Comparison of Potential GC Internal Standards for Chiral Alcohol Analysis

Feature	Racemic 1,1,1-Trifluoro-2-propanol	1-Pentanol	Hexafluoroisopropanol (HFIP)
Chemical Structure	CF₃CH(OH)CH₃	CH₃(CH₂)₄OH	(CF₃)₂CHOH
Boiling Point	81-82 °C	137-139 °C	59 °C
Polarity	Polar	Polar	Highly Polar
Detector Response (FID)	Good	Good	Good
Potential for Interaction	Can form hydrogen bonds	Can form hydrogen bonds	Strong hydrogen bond donor
Key Advantage	Distinct fluorine signature for mass spectrometry (MS) detection.	Structurally similar to many simple chiral alcohols.	High volatility, useful for separating from less volatile analytes.
Potential Disadvantage	May co-elute with other volatile components.	Potential for peak overlap with other short-chain alcohols.	Can be aggressive towards some GC columns.

Experimental Protocol: Enantiomeric Purity Determination of a Chiral Alcohol by GC with an Internal Standard

This protocol outlines a general procedure for determining the enantiomeric excess (e.e.) of a chiral alcohol using Racemic 1,1,1-Trifluoro-2-propanol as an internal standard.

1. Materials:

• Analyte: Chiral alcohol of interest (e.g., 2-hexanol)

• Internal Standard: Racemic 1,1,1-Trifluoro-2-propanol

• Chiral Derivatizing Agent (CDA): (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride)[2]

• Solvent: Dichloromethane (anhydrous)

• Base: Pyridine (anhydrous)

• GC system with a Flame Ionization Detector (FID) and a chiral capillary column (e.g., derivatized cyclodextrin-based column)

2. Standard and Sample Preparation:

• Internal Standard Stock Solution: Accurately weigh and dissolve Racemic 1,1,1-Trifluoro-2-propanol in dichloromethane to a known concentration (e.g., 1 mg/mL).

• Analyte Stock Solution: Accurately weigh and dissolve the chiral alcohol analyte in dichloromethane to a known concentration (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by mixing known volumes of the analyte stock solution and the internal standard stock solution.

• Derivatization: To each standard and sample, add a slight excess of (R)-Mosher's acid chloride and pyridine.[2] Allow the reaction to proceed to completion to form diastereomeric esters.[2]

3. GC Conditions:

• Column: Chiral capillary column suitable for the separation of the diastereomeric esters.

• Injector Temperature: 250 °C

• Oven Program: Optimize the temperature program to achieve baseline separation of the diastereomeric esters and the internal standard. A typical program might start at 80°C and ramp to 250°C.[2]

• Detector Temperature: 280 °C[2]

• Carrier Gas: Helium or Hydrogen

4. Data Analysis:

• Calculate the response factor for each enantiomer relative to the internal standard using the calibration standards.

• Inject the derivatized sample and integrate the peak areas of the two diastereomers and the internal standard.

• Calculate the concentration of each enantiomer in the sample and determine the enantiomeric excess.

Logical Workflow for GC Analysis

Caption: Workflow for enantiomeric purity determination by GC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In quantitative NMR (qNMR), an internal standard with a known concentration and purity is used to determine the concentration of an analyte. For chiral analysis, chiral solvating agents (CSAs) are often employed to induce chemical shift differences between the signals of the two enantiomers. Racemic 1,1,1-Trifluoro-2-propanol can be a component of a chiral solvating system or used as a reference for quantifying the total amount of a chiral analyte.

Table 2: Comparison of Potential NMR Chiral Solvating Agents and Internal Standards

Feature	Racemic 1,1,1-Trifluoro-2-propanol	(R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (TFAE)	(R)-(-)-O-Acetylmandelic acid
Function	Chiral solvating agent component / Internal Standard	Chiral Solvating Agent	Chiral Solvating Agent
Interaction Mechanism	Forms transient diastereomeric complexes via hydrogen bonding	Forms diastereomeric complexes through π-π stacking and hydrogen bonding	Forms diastereomeric complexes through hydrogen bonding and steric interactions
NMR Nucleus for Monitoring	¹H, ¹⁹F	¹H, ¹⁹F	¹H
Typical Analytes	Alcohols, amines	Alcohols, amines, carboxylic acids	Amines, sulfoxides
Key Advantage	Simple structure, provides a clear ¹⁹F NMR signal.	Induces large chemical shift differences for a wide range of analytes.	Commercially available and effective for many amine-containing compounds.
Potential Disadvantage	May have limited enantiodiscriminating ability on its own.	Can be expensive.	Signal overlap with the analyte can be an issue.

Experimental Protocol: Determination of Enantiomeric Excess by ¹⁹F NMR using a Chiral Solvating Agent

This protocol describes the use of a chiral solvating agent in combination with an internal standard for the determination of the enantiomeric excess of a fluorinated chiral analyte.

1. Materials:

• Analyte: A fluorinated chiral compound (e.g., a fluorinated pharmaceutical intermediate)

• Chiral Solvating Agent (CSA): A suitable chiral solvating agent (e.g., a chiral lanthanide shift reagent or a chiral acid)

• Internal Standard: Racemic 1,1,1-Trifluoro-2-propanol

• NMR Solvent: Deuterated chloroform (CDCl₃) or another suitable deuterated solvent

2. Sample Preparation:

• Accurately weigh the analyte and the internal standard into an NMR tube.

• Add a known volume of the deuterated solvent.

• Add the chiral solvating agent to the NMR tube. The optimal molar ratio of CSA to analyte needs to be determined experimentally.

3. NMR Acquisition:

• Acquire a ¹⁹F NMR spectrum of the sample.

• Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of the fluorine nuclei for accurate integration.

4. Data Analysis:

• Integrate the signals corresponding to the two enantiomers of the analyte and the signal of the internal standard.

• The enantiomeric excess can be calculated from the ratio of the integrals of the two enantiomer signals.

• The absolute concentration of the analyte can be determined by comparing the sum of the analyte integrals to the integral of the known concentration of the internal standard.

Signaling Pathway for Chiral Recognition in NMR

Caption: Mechanism of enantiomeric differentiation by NMR.

Conclusion

Racemic 1,1,1-Trifluoro-2-propanol can serve as a useful reference standard in specific analytical applications, particularly where a fluorinated internal standard is beneficial for GC-MS or ¹⁹F NMR analysis. Its utility as a chiral solvating agent is more pronounced when used in conjunction with other chiral selectors. The choice of an appropriate reference standard is highly dependent on the specific analytical method, the nature of the analyte, and the desired performance characteristics. For routine analysis of simple chiral alcohols by GC, traditional standards like 1-pentanol may suffice. However, for complex matrices or when using mass spectrometric or ¹⁹F NMR detection, the unique properties of Racemic 1,1,1-Trifluoro-2-propanol make it a valuable tool for researchers, scientists, and drug development professionals. Method validation is crucial to ensure the suitability of any chosen reference standard for its intended purpose.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Synthesis of (S)-1,1,1-Trifluoro-2-propanol: Yields, Protocols, and Alternatives

For Researchers, Scientists, and Drug Development Professionals

(S)-1,1,1-Trifluoro-2-propanol is a critical chiral building block in the synthesis of pharmaceuticals and agrochemicals, prized for its ability to impart unique stereochemical and physiological properties to target molecules. The trifluoromethyl group can enhance metabolic stability, lipophilicity, and binding affinity. This guide provides an objective comparison of the primary synthetic routes to this valuable compound, supported by experimental data and detailed protocols. Additionally, it explores alternative chiral fluoroalcohols and their applications.

Quantifying the Yield: A Comparative Analysis of Synthesis Methods

The synthesis of enantiomerically pure (S)-1,1,1-Trifluoro-2-propanol is predominantly achieved through two main strategies: the asymmetric reduction of 1,1,1-trifluoroacetone and the asymmetric ring-opening of 2-(trifluoromethyl)oxirane. A less common method involves the hydrolysis of a precursor derived from trifluoroacetonitrile. This section provides a quantitative comparison of these methods.

Synthesis Method	Catalyst/Reagent	Yield (%)	Enantiomeric Excess (ee) (%)	Key Reaction Conditions
Asymmetric Hydrogenation	[RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)]	>90	>95	40-80 x 10⁵ Pa H₂, 40-60°C, Substrate/Catalyst ratio ~12,500, weak base (e.g., sodium formate), optional additive (water)
Biocatalytic Reduction	Candida parapsilosis CCTCC M203011 (immobilized cells)	98.6	>99 (for the (R)-enantiomer)	Biphasic system (e.g., C₄mim·PF₆/buffer), 30°C, 180 rpm
Biocatalytic Reduction	Microbial enzymes (general)	94.9	98.7 (S-configuration)	Fermentation with glucose, pH 6.5
Asymmetric Ring Opening	Chiral (salen)Co(III) complex	61-88	96	Nucleophilic fluoride source (e.g., latent HF from benzoyl fluoride and HFIP)
Chemical Reduction (Racemic)	Lithium aluminum hydride (LiAlH₄)	~99	0 (racemic)	0°C to room temperature in diethyl ether/THF

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below to facilitate replication and adaptation in a research setting.

Asymmetric Catalytic Hydrogenation of 1,1,1-Trifluoroacetone

This protocol is based on the use of a ruthenium phosphine complex catalyst for the enantioselective hydrogenation of 1,1,1-trifluoroacetone.[1]

Materials:

• High-pressure stainless steel autoclave

• 1,1,1-Trifluoroacetone

• Ruthenium catalyst: [RuCl₂((S)-3,5-tBu-MeOBIPHEP)((R,R)-DPEN)] or similar Ru(II)-diphosphine-diamine complex

• Weak base (e.g., sodium formate)

• Additive (e.g., deionized water)

• High purity hydrogen gas

• Solvent (optional, the reaction can be run neat)

• Standard laboratory glassware for workup and purification

• Distillation apparatus

Procedure:

• Reactor Preparation: Ensure the stainless steel autoclave is clean and dry.

• Charging the Reactor: In the air, charge the autoclave with 1,1,1-trifluoroacetone. Add the ruthenium catalyst at a substrate-to-catalyst ratio (S/C) of approximately 12,500.

• Addition of Base and Additive: Introduce a weak base, such as sodium formate (0.01-10 mol% relative to the substrate), and an additive like water (0.1-50 wt% relative to the substrate).

• Sealing and Purging: Seal the autoclave and purge it several times with nitrogen gas, followed by purging with hydrogen gas.

• Reaction Conditions: Pressurize the autoclave with hydrogen to 40-80 x 10⁵ Pa. Heat the reaction mixture to 40-60°C with constant stirring.

• Monitoring the Reaction: Monitor the reaction progress by analyzing aliquots for the consumption of the starting material and the formation of the product using appropriate analytical techniques (e.g., GC, HPLC).

• Product Recovery: Once the desired conversion is achieved (e.g., >90%), terminate the reaction. The final reaction solution can be directly subjected to distillation to recover the (S)-1,1,1-trifluoro-2-propanol.

Biocatalytic Reduction of 1,1,1-Trifluoroacetone using Candida parapsilosis

This protocol describes the production of the (R)-enantiomer of 1,1,1-Trifluoro-2-propanol using immobilized Candida parapsilosis cells in a biphasic system. While this specific protocol yields the (R)-enantiomer, it demonstrates the high efficiency and enantioselectivity achievable with biocatalysis. Many microorganisms possess reductases that can produce the (S)-enantiomer.[2][3][4][5]

Materials:

• Immobilized Candida parapsilosis CCTCC M203011 cells

• 1,1,1-Trifluoroacetone

• Ionic liquid (e.g., 1-butyl-3-methylimidazolium hexafluorophosphate, C₄mim·PF₆)

• Buffer solution (pH 6.0)

• Orbital shaker

• Standard laboratory glassware for workup and extraction

Procedure:

• Reaction Setup: In a reaction vessel, combine the immobilized Candida parapsilosis cells with a biphasic system consisting of the ionic liquid and buffer at a volume ratio of 1:8 (IL/buffer).

• Substrate Addition: Add 1,1,1-trifluoroacetone to the reaction mixture to a final concentration of 120 mM.

• Reaction Conditions: Incubate the reaction mixture at 30°C with shaking at 180 rpm.

• Monitoring the Reaction: Monitor the progress of the reduction by analyzing samples from the organic phase using GC or HPLC.

• Product Isolation: After completion of the reaction (typically showing a yield of ~98.6% and >99% ee), separate the ionic liquid phase containing the product. The product can be extracted from the ionic liquid using a suitable organic solvent. The immobilized cells can be recovered and reused for several batches.

Asymmetric Ring Opening of 2-(Trifluoromethyl)oxirane

This method provides access to (S)-1,1,1-trifluoro-2-propanol through the enantioselective ring-opening of the corresponding epoxide with a nucleophilic fluoride source.[6]

Materials:

• (S)-2-(Trifluoromethyl)oxirane

• Chiral (salen)Co(III) complex (catalyst)

• Latent HF source: Benzoyl fluoride and 1,1,1,3,3,3-hexafluoroisopropanol (HFIP)

• Anhydrous solvent (e.g., tert-amyl alcohol)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve the chiral (salen)Co(III) catalyst in the anhydrous solvent.

• Reagent Addition: Add (S)-2-(trifluoromethyl)oxirane to the catalyst solution.

• Fluoride Source Addition: Add benzoyl fluoride and HFIP to the reaction mixture. The HFIP acts as a proton source to generate HF in situ from benzoyl fluoride.

• Reaction Conditions: Stir the reaction mixture at room temperature.

• Monitoring the Reaction: Follow the consumption of the epoxide and formation of the fluorohydrin by TLC or GC analysis.

• Workup and Purification: Upon completion, quench the reaction and purify the crude product by flash column chromatography to isolate (S)-1,1,1-trifluoro-2-propanol.

Visualizing the Synthesis Pathways

The following diagrams illustrate the logical flow of the key synthetic methodologies discussed.

Caption: Asymmetric Hydrogenation Workflow.

Caption: Biocatalytic Reduction Workflow.

Alternative Chiral Fluoroalcohols and Their Performance

While (S)-1,1,1-trifluoro-2-propanol is a valuable chiral building block, other fluorinated alcohols also play significant roles in asymmetric synthesis, often as powerful solvents or additives that can influence the stereochemical outcome of a reaction.

Key Alternatives:

• 2,2,2-Trifluoroethanol (TFE): TFE is an achiral, polar, and highly acidic alcohol. It is widely used as a solvent to promote reactions and stabilize charged intermediates. In some cases, it can enhance the enantioselectivity of asymmetric transformations. For example, in the oxidative coupling of phenols, TFE showed similar selectivity but reduced reactivity compared to HFIP.[7][8]

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP): Like TFE, HFIP is an achiral, highly polar, and strongly hydrogen-bond-donating solvent. It has a remarkable ability to promote a wide range of chemical reactions, including C-H activation and asymmetric halogenation, often leading to significantly improved yields and enantioselectivities.[9][10][11][12] For instance, in a copper-catalyzed asymmetric halogenation, the use of HFIP as a solvent dramatically improved the enantiomeric excess to 97%.[10]

Performance Comparison:

The primary role of (S)-1,1,1-trifluoro-2-propanol is as a chiral building block, where its stereocenter is incorporated into the final product. In contrast, TFE and HFIP are typically used as reaction media or additives. Their influence on chirality is indirect, arising from their unique solvent properties that can modulate the chiral environment of a catalyst-substrate complex.

For example, in asymmetric catalysis, the choice of solvent can be crucial. While a standard organic solvent might lead to low enantioselectivity, switching to a fluorinated alcohol like HFIP can create a more ordered transition state, thereby enhancing the stereochemical induction. This has been observed in various reactions, including Pd-catalyzed asymmetric C-H activation and Rh-catalyzed cyclopropanation.[1][9][11][12]

The decision to use (S)-1,1,1-trifluoro-2-propanol versus employing TFE or HFIP as a performance-enhancing solvent depends on the synthetic strategy. If the trifluoromethyl-substituted stereocenter is a required motif in the target molecule, direct synthesis of (S)-1,1,1-trifluoro-2-propanol is necessary. If the goal is to improve the enantioselectivity of a reaction involving other chiral components, TFE or HFIP may be excellent choices as solvents or co-solvents.

Caption: Decision Logic for Fluoroalcohol Use.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. Efficient anti-Prelog enantioselective reduction of acetyltrimethylsilane to (R)-1-trimethylsilylethanol by immobilized Candida parapsilosis CCTCC M203011 cells in ionic liquid-based biphasic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel anti-Prelog stereospecific carbonyl reductases from Candida parapsilosis for asymmetric reduction of prochiral ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. (S)-1,1,1-Trifluoro-2-propanol | 3539-97-7 | Benchchem [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Hexafluoroisopropanol: the magical solvent for Pd-catalyzed C–H activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Navigating the Disposal of (S)-1,1,1-Trifluoro-2-propanol: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other advanced scientific fields, the proper handling and disposal of specialized chemicals like (S)-1,1,1-Trifluoro-2-propanol is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of this halogenated alcohol, ensuring compliance and minimizing risk.

(S)-1,1,1-Trifluoro-2-propanol is a fluorinated organic solvent. Due to its chemical properties, it requires careful management as a hazardous waste. Improper disposal can lead to environmental contamination and potential health hazards.

Key Disposal Parameters

While specific quantitative limits for disposal are dictated by local, state, and national regulations, as well as the capabilities of the designated waste management facility, the following table summarizes the essential qualitative parameters for the disposal of (S)-1,1,1-Trifluoro-2-propanol.

Parameter	Guideline	Rationale
Waste Classification	Hazardous Waste	Due to its nature as a halogenated organic solvent, it falls under regulations governing hazardous materials.
RCRA Waste Code	Likely F-listed (F001 or F002)	The Resource Conservation and Recovery Act (RCRA) classifies spent halogenated solvents from non-specific sources under the F-list.[1][2]
Segregation	Segregate from non-halogenated solvents	Mixing with non-halogenated waste can increase disposal costs and complicate treatment processes.[3][4]
Containerization	Original or clearly labeled, sealed, compatible container	Prevents accidental mixing, ensures proper identification, and minimizes vapor release.
Disposal Method	Incineration by a licensed disposal company	High-temperature incineration is the preferred method for the complete destruction of halogenated organic compounds.[5]
Spill Residue	Dispose of as hazardous waste	Any materials used to clean up spills (e.g., absorbents) must be treated as hazardous waste.

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe and compliant disposal of (S)-1,1,1-Trifluoro-2-propanol from a laboratory setting.

1. Personal Protective Equipment (PPE):

• Before handling the waste, ensure you are wearing appropriate PPE, including:

  • Chemical-resistant gloves (e.g., nitrile, neoprene)

  • Safety goggles and a face shield

  • A laboratory coat

2. Waste Collection and Storage:

• Collect waste (S)-1,1,1-Trifluoro-2-propanol in its original container or a designated, compatible, and clearly labeled waste container.

• The container must be in good condition with a secure, tightly sealed lid to prevent leaks and vapor escape.

• Label the container clearly with "Hazardous Waste," the full chemical name "(S)-1,1,1-Trifluoro-2-propanol," and any other information required by your institution's Environmental Health and Safety (EHS) department.

3. Segregation of Waste:

• It is crucial to keep halogenated solvent waste separate from non-halogenated solvent waste.[3][4]

• Do not mix (S)-1,1,1-Trifluoro-2-propanol with other chemical waste streams unless explicitly permitted by your EHS department.

4. Temporary Storage in the Laboratory:

• Store the sealed waste container in a designated, well-ventilated, and cool area away from heat sources, open flames, and incompatible materials.

• Ensure the storage area is secure and accessible only to authorized personnel.

5. Arranging for Disposal:

• Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup and disposal.

• Provide them with accurate information about the waste, including its chemical composition and volume.

6. Documentation:

• Maintain a log of the hazardous waste generated, including the chemical name, quantity, and date of generation.

• Complete any required hazardous waste manifests or disposal forms provided by the waste management company or your EHS department.

7. Spill Management:

• In the event of a spill, immediately alert personnel in the area.

• For small spills, use a chemical spill kit with an inert absorbent material (e.g., vermiculite, sand).

• Collect the absorbed material and place it in a sealed, labeled hazardous waste container.

• For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for (S)-1,1,1-Trifluoro-2-propanol.

Caption: Disposal workflow for (S)-1,1,1-Trifluoro-2-propanol.

Experimental Protocols for Waste Treatment

Direct treatment of halogenated organic compounds in a laboratory setting is generally not recommended due to the specialized equipment and expertise required for effective and safe degradation. The standard and safest approach is to engage a professional hazardous waste management service.

However, for informational purposes, advanced treatment technologies for halogenated organic wastes often involve processes such as:

• High-Temperature Incineration: This is a common and effective method that ensures the complete destruction of the organic molecule, converting it into less harmful components like carbon dioxide, water, and hydrogen fluoride (which is then scrubbed from the emissions).[5]

• Chemical Dechlorination (or Dehalogenation): These methods use chemical reagents to cleave the carbon-halogen bonds. These are complex reactions and are typically carried out in specialized industrial facilities.

• Advanced Oxidation Processes (AOPs): Techniques like UV/H₂O₂ or ozonation can be used to degrade some organic compounds in aqueous solutions, although their effectiveness can vary for highly fluorinated substances.[6]

It is imperative that laboratory personnel do not attempt these procedures without the proper engineering controls, training, and institutional approval, as they can present significant safety hazards. The most reliable and secure method of disposal remains the use of a licensed and experienced hazardous waste management provider.

References

• 1. Chapter 850: [services.statescape.com]
• 2. Four Different RCRA Waste Codes (EPA Hazardous Wastes) [enveraconsulting.com]
• 3. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 4. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. mdpi.com [mdpi.com]

Safeguarding Your Research: A Comprehensive Guide to Handling (S)-1,1,1-Trifluoro-2-propanol

Essential safety protocols and logistical plans for the laboratory use of (S)-1,1,1-Trifluoro-2-propanol, ensuring the protection of researchers and the integrity of drug development processes.

(S)-1,1,1-Trifluoro-2-propanol is a critical reagent in various organic syntheses within the pharmaceutical and agrichemical industries. Its handling requires stringent adherence to safety protocols to mitigate risks associated with its flammability and potential health hazards. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to empower researchers, scientists, and drug development professionals in its safe utilization.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against exposure. The following table summarizes the recommended PPE for handling (S)-1,1,1-Trifluoro-2-propanol, based on a thorough review of safety data sheets and general laboratory safety guidelines.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and vapors which can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves. While specific breakthrough data for (S)-1,1,1-Trifluoro-2-propanol is not readily available, general recommendations for flammable alcohols suggest the use of nitrile, neoprene, or butyl rubber gloves. It is crucial to inspect gloves for any signs of degradation before and during use and to change them immediately if contact with the chemical occurs. For prolonged or immersive contact, heavier-duty gloves are recommended.	Prevents skin contact, which can cause irritation.
Body Protection	A flame-resistant lab coat, long pants, and closed-toe shoes.	Protects the skin from accidental splashes and provides a barrier in case of a fire.
Respiratory Protection	To be used in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Minimizes the inhalation of vapors, which may cause respiratory irritation.

It is important to note that one Safety Data Sheet explicitly states that (S)-1,1,1-Trifluoro-2-propanol does not contain substances with established occupational exposure limits.[1] Therefore, it is imperative to handle this chemical with a high degree of caution, always aiming to minimize any potential exposure.

Experimental Protocols: Safe Handling and Disposal Workflow

Adherence to a strict, step-by-step procedure is paramount when working with (S)-1,1,1-Trifluoro-2-propanol. The following workflow outlines the critical stages of handling this chemical, from preparation to disposal.

Figure 1: Experimental Workflow for Handling (S)-1,1,1-Trifluoro-2-propanol

Logical Relationships in Laboratory Safety

A robust safety culture is built upon a clear understanding of the logical progression from identifying hazards to implementing control measures and being prepared for emergencies. The following diagram illustrates these critical relationships in the context of handling (S)-1,1,1-Trifluoro-2-propanol.

Figure 2: Logical Framework for Chemical Safety

Operational and Disposal Plans

Handling and Storage:

• Always handle (S)-1,1,1-Trifluoro-2-propanol in a well-ventilated area, preferably inside a chemical fume hood, to minimize inhalation of vapors.[2][3][4]

• Keep containers tightly closed when not in use to prevent the escape of flammable vapors.[3][4]

• Store the chemical in a cool, dry, and well-ventilated area away from sources of ignition such as heat, sparks, and open flames.[3][4]

• Ground and bond containers when transferring the material to prevent static discharge.[4]

• Use non-sparking tools when handling containers.[4]

• Incompatible materials to avoid include strong oxidizing agents.[4]

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[2]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a physician if irritation persists.[2][3]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing and seek medical attention.[3][4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][3]

Accidental Release Measures:

• In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[2][3]

• Wear appropriate PPE, including chemical-resistant gloves, to prevent skin and eye contact.[2]

• Contain the spill using a non-combustible absorbent material such as sand, earth, or vermiculite.[3]

• Collect the absorbed material and place it in a suitable, closed container for disposal.[2][3]

Disposal Plan:

• Waste material must be disposed of in accordance with local, state, and federal regulations.[3]

• Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

• Do not mix with other waste. Leave chemicals in their original containers if possible.[3]

• Handle uncleaned containers as you would the product itself.[3]

By integrating these safety protocols and operational plans into your laboratory's standard operating procedures, you can significantly enhance the safety of your research environment and build a foundation of trust in your chemical handling practices.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. ehs.washington.edu [ehs.washington.edu]
• 4. ehs.stanford.edu [ehs.stanford.edu]